5,5'-Dimethyl-bapta

• CAS: 91416-19-2

Core Science & Biosynthesis

An In-depth Technical Guide to 5,5'-Dimethyl-bapta: Molecular Structure, Chemical Properties, and Applications

Introduction: The Significance of Precise Calcium Chelation

Intracellular calcium (Ca²⁺) is a ubiquitous second messenger that governs a vast array of physiological processes, from gene expression and cell proliferation to neurotransmission and muscle contraction. The precise spatial and temporal regulation of cytosolic Ca²⁺ is therefore paramount to cellular function. To dissect these intricate signaling pathways, researchers require sophisticated tools to both buffer and monitor intracellular Ca²⁺ concentrations. Among the arsenal of available chemical probes, the BAPTA (1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid) family of Ca²⁺ chelators has become an indispensable asset.[1]

This technical guide provides a comprehensive overview of a particularly potent member of this family: 5,5'-Dimethyl-bapta. As a high-affinity Ca²⁺ chelator, 5,5'-Dimethyl-bapta offers distinct advantages for researchers seeking to clamp intracellular Ca²⁺ levels and investigate the downstream consequences of Ca²⁺ signaling. This document will delve into its molecular structure, explore its key chemical properties, and provide detailed protocols for its application in a research setting.

Molecular Structure and Physicochemical Properties

5,5'-Dimethyl-bapta is a derivative of the parent BAPTA molecule, distinguished by the presence of two methyl groups on the benzene rings.[1] This seemingly minor structural modification has a profound impact on the molecule's electronic properties and, consequently, its affinity for Ca²⁺. The methyl groups are electron-donating, which increases the electron density on the chelating atoms, thereby enhancing the affinity for Ca²⁺ and resulting in a lower dissociation constant (Kd).[1]

The versatility of 5,5'-Dimethyl-bapta is further enhanced by its availability in a cell-permeant acetoxymethyl (AM) ester form.[2][3] The AM ester modification renders the molecule lipophilic, allowing it to passively diffuse across the cell membrane. Once inside the cell, ubiquitous intracellular esterases cleave the AM groups, trapping the now membrane-impermeant, active form of 5,5'-Dimethyl-bapta in the cytoplasm.[2][3] This delivery mechanism enables the loading of a population of cells without the need for invasive techniques like microinjection.[4]

Property	Value	Source
Molecular Formula	C36H44N2O18 (AM Ester)	[2]
Molecular Weight	792.75 g/mol (AM Ester)	[2][3]
Appearance	White to off-white solid	[2][3]
Solubility	Soluble in DMSO	[2][3]
Storage	Desiccated at -20°C	[2][3]
Calcium Dissociation Constant (Kd)	~40 nM	[1]

The Mechanism of Calcium Chelation

The high affinity and selectivity of 5,5'-Dimethyl-bapta for Ca²⁺ are rooted in its unique molecular architecture. The BAPTA backbone forms a cage-like structure that perfectly accommodates the ionic radius of Ca²⁺. Upon binding, the Ca²⁺ ion is coordinated by multiple atoms within the 5,5'-Dimethyl-bapta molecule, including the carboxylate groups, the amine nitrogens, and the ether oxygens. This multi-point chelation results in a highly stable complex.

A key advantage of BAPTA and its derivatives is their relative insensitivity to changes in intracellular pH compared to other chelators like EGTA.[3][4] Furthermore, they exhibit rapid on- and off-rates for Ca²⁺ binding, allowing for the effective buffering of fast Ca²⁺ transients.[5]

Caption: Chelation of a calcium ion by 5,5'-Dimethyl-bapta.

Experimental Protocols: A Practical Guide

The following protocols provide a framework for the utilization of 5,5'-Dimethyl-bapta AM ester in cell-based assays. It is crucial to note that optimal loading concentrations and incubation times may vary depending on the cell type and experimental conditions, and therefore empirical optimization is recommended.

Protocol 1: Loading Cells with 5,5'-Dimethyl-bapta AM Ester

This protocol describes the general procedure for loading adherent cells with the cell-permeant form of 5,5'-Dimethyl-bapta.

Materials:

• 5,5'-Dimethyl-bapta AM ester (stored as a stock solution in anhydrous DMSO at -20°C)

• Pluronic® F-127 (20% solution in DMSO)

• Balanced salt solution (e.g., Hanks' Balanced Salt Solution, HBSS) or appropriate cell culture medium

• Cultured cells on coverslips or in a multi-well plate

Procedure:

• Prepare Loading Buffer: On the day of the experiment, prepare the loading buffer. First, dilute the 5,5'-Dimethyl-bapta AM stock solution into a balanced salt solution to the desired final concentration (typically in the range of 10-100 µM).[4][6] To aid in the solubilization and dispersion of the AM ester, it is beneficial to first mix the AM ester stock solution with an equal volume of 20% Pluronic® F-127 before adding it to the pre-warmed (37°C) buffer.[4]

• Cell Loading: Remove the culture medium from the cells and wash once with the balanced salt solution. Add the prepared loading buffer to the cells and incubate for 30-60 minutes at 37°C, protected from light.

• Wash: After the incubation period, remove the loading buffer and wash the cells two to three times with the balanced salt solution to remove any extracellular 5,5'-Dimethyl-bapta AM.

• De-esterification: Incubate the cells in the balanced salt solution for an additional 30 minutes at 37°C. This allows for the complete hydrolysis of the AM ester by intracellular esterases, which effectively traps the active, membrane-impermeant form of 5,5'-Dimethyl-bapta within the cytoplasm.[6]

• Experimentation: The cells are now loaded with 5,5'-Dimethyl-bapta and are ready for use in your calcium signaling experiment.

Caption: Experimental workflow for loading cells with 5,5'-Dimethyl-bapta AM.

Applications in Research and Drug Development

The ability of 5,5'-Dimethyl-bapta to potently buffer intracellular Ca²⁺ makes it a valuable tool across various research disciplines.

• Neuroscience: In the study of neuronal signaling, 5,5'-Dimethyl-bapta can be used to investigate the role of Ca²⁺ in processes such as neurotransmitter release, synaptic plasticity, and excitotoxicity.[1][7] By chelating Ca²⁺, researchers can determine the necessity of Ca²⁺ influx for these events.

• Cardiovascular Physiology: The contraction of cardiac and smooth muscle cells is tightly regulated by intracellular Ca²⁺. 5,5'-Dimethyl-bapta can be employed to study the excitation-contraction coupling and the role of Ca²⁺ in various cardiovascular diseases.

• Drug Discovery: In high-throughput screening assays, 5,5'-Dimethyl-bapta can be used to validate the Ca²⁺-dependence of a particular cellular response to a drug candidate. By observing whether the drug's effect is abrogated in the presence of the chelator, researchers can gain insights into its mechanism of action.

• Apoptosis Research: Calcium signaling is intricately involved in the regulation of programmed cell death. 5,5'-Dimethyl-bapta can be used to dissect the Ca²⁺-dependent steps in the apoptotic cascade.[7]

Limitations and Considerations

While 5,5'-Dimethyl-bapta is a powerful tool, it is essential to be aware of its potential limitations and off-target effects.

• Buffering versus Elimination: It is important to remember that 5,5'-Dimethyl-bapta is a Ca²⁺ buffer, not a Ca²⁺ eliminator. It will clamp the free Ca²⁺ concentration at a low level but does not remove Ca²⁺ from the cell.

• Potential for Off-Target Effects: Some studies have suggested that BAPTA and its derivatives may have effects independent of their Ca²⁺ chelating activity, such as disrupting microtubules.[8][9] Therefore, appropriate controls are crucial to ensure that any observed effects are indeed due to Ca²⁺ chelation.

• Loading Efficiency: The efficiency of AM ester loading can vary between cell types. It may be necessary to optimize loading conditions for each new cell line.

Conclusion

5,5'-Dimethyl-bapta is a high-affinity Ca²⁺ chelator that serves as an invaluable tool for researchers investigating the multifaceted roles of intracellular Ca²⁺ signaling. Its potent buffering capacity, coupled with the convenience of AM ester loading, makes it a versatile reagent for a wide range of applications in basic research and drug development. By understanding its molecular properties and adhering to sound experimental design, scientists can effectively leverage 5,5'-Dimethyl-bapta to unravel the complexities of Ca²⁺-dependent cellular processes.

References

• Cambridge Bioscience. (n.d.). 5, 5'-Dimethyl BAPTA, AM Ester - Biotium. Retrieved from [Link]

• Interchim. (n.d.). BAPTA Ca2+ Indicators. Retrieved from [Link]

• Pethig, R., Kuhn, M., Payne, R., Adler, E., Chen, T. H., & Jaffe, L. F. (1989). On the dissociation constants of BAPTA-type calcium buffers. Cell Calcium, 10(7), 491–498. [Link]

• Wikipedia. (2023, December 2). BAPTA. In Wikipedia. Retrieved from [Link]

• Pethig, R., Kuhn, M., Payne, R., Adler, E., Chen, T. H., & Jaffe, L. F. (1989). On the dissociation constants of BAPTA-type calcium buffers. Cell Calcium, 10(7), 491-498. Retrieved from [Link]

• Unknown. (2020, July 17). Cell-based Assays. Retrieved from [Link]

• Furuta, A., Nishi, M., & Higashida, H. (2009). Microtubule disruption with BAPTA and dimethyl BAPTA by a calcium chelation-independent mechanism in 3T3-L1 adipocytes. Endocrine journal, 56(2), 235–243. [Link]

• Kim, J. H., Lee, J. Y., & Kim, H. S. (2018). BAPTA, a calcium chelator, neuroprotects injured neurons in vitro and promotes motor recovery after spinal cord transection in vivo. Journal of neurochemistry, 147(5), 685–697. [Link]

• Furuta, A., Nishi, M., & Higashida, H. (2009). Effects of BAPTA and dimethyl BAPTA on the Cytoskeleton in 3T3-L1 Adipocytes. Endocrine Journal, 56(2), 235-243. Retrieved from [Link]

• Koryagina, E. L., & Mukhina, I. V. (2025). The Effect of Intracellular Calcium Buffer Bapta on Epileptiform Activity of Hippocampal Neurons. International Journal of Molecular Sciences, 26(15), 8497. [Link]

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A Senior Application Scientist's Guide to the Calcium Binding Affinity of 5,5'-Dimethyl-BAPTA

Introduction: The Critical Role of Calcium Chelation in Unraveling Cellular Signaling

In the intricate world of cellular biology, calcium ions (Ca²⁺) serve as ubiquitous second messengers, orchestrating a vast array of physiological processes, from neurotransmission and muscle contraction to apoptosis.[1][2] The ability to precisely control and buffer intracellular calcium concentrations is therefore paramount for researchers seeking to dissect these complex signaling pathways.[3][4] This is where high-affinity, selective calcium chelators like BAPTA (1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid) and its derivatives become indispensable tools.[1]

This in-depth technical guide focuses on a particularly potent derivative, 5,5'-Dimethyl-BAPTA. We will explore the fundamental principles governing its high affinity for calcium, provide a comparative analysis of its properties, and detail robust experimental protocols for the accurate determination of its calcium binding affinity. This document is intended for researchers, scientists, and drug development professionals who require a deep, practical understanding of this powerful research tool.

The BAPTA Backbone: A Foundation of Selectivity and Speed

BAPTA's core structure, an evolution of EGTA, is engineered for superior performance in biological systems.[1][5] Its key features include:

• High Selectivity for Ca²⁺ over Mg²⁺: The benzene rings within the BAPTA structure confer a remarkable selectivity for calcium over magnesium ions, a critical advantage given the high intracellular concentration of Mg²⁺.[1][6]

• Rapid Binding Kinetics: BAPTA exhibits significantly faster on- and off-rates for calcium binding compared to EGTA, making it ideal for studying rapid calcium transients.[1]

• Reduced pH Sensitivity: Within the physiological pH range, BAPTA's affinity for calcium is less affected by proton concentration changes compared to older chelators like EGTA and EDTA.[1][5]

The Impact of Substitution: Fine-Tuning Calcium Affinity

The versatility of the BAPTA molecule is significantly enhanced by the ability to modify its benzene rings with various substituents. This allows for the rational design of chelators with a range of calcium affinities. The principle is straightforward:

• Electron-Donating Groups: Substituents like methyl groups (-CH₃) increase the electron density on the chelating atoms, thereby enhancing the affinity for Ca²⁺, which translates to a lower dissociation constant (Kd).[1]

• Electron-Withdrawing Groups: Conversely, groups like halogens or nitro groups decrease the electron density, resulting in a weaker affinity for Ca²⁺ and a higher Kd.[1]

5,5'-Dimethyl-BAPTA: A High-Affinity Calcium Sponge

As its name implies, 5,5'-Dimethyl-BAPTA possesses two methyl groups on its benzene rings. These electron-donating groups significantly increase its affinity for calcium, making it one of the most potent BAPTA-based chelators.[5][7] This high affinity makes it particularly useful for:

• Strongly Buffering Intracellular Calcium: Effectively clamping intracellular Ca²⁺ at very low levels to investigate the necessity of calcium signaling in a particular process.

• Creating 'Zero Calcium' Conditions: Used in conjunction with calcium indicators to establish a baseline for in situ calibrations.[7]

• Protecting Cells from Calcium Overload: In models of ischemic injury or excitotoxicity, 5,5'-Dimethyl-BAPTA can mitigate cell death by preventing pathological rises in intracellular calcium.[8][9]

Comparative Affinity of BAPTA Derivatives

The following table summarizes the reported dissociation constants (Kd) for Ca²⁺ of BAPTA and some of its common derivatives, highlighting the enhanced affinity of 5,5'-Dimethyl-BAPTA.

Chelator	Substituents	Dissociation Constant (Kd) for Ca²⁺ (nM)
5,5'-Dimethyl BAPTA	5,5'-di-CH₃	~40 [1]
BAPTA	None	110 - 220[1]
5,5'-Difluoro BAPTA	5,5'-di-F	~270[1]

Note: Kd values can vary depending on experimental conditions such as pH, temperature, and ionic strength.[10][11]

The Chemistry of Chelation: A Visual Representation

The following diagram illustrates the fundamental structure of BAPTA and the coordination of a calcium ion.

Caption: Workflow for determining Kd using competitive fluorescence spectroscopy.

Isothermal Titration Calorimetry (ITC)

Principle: ITC is considered the gold standard for measuring binding affinities as it directly measures the heat released or absorbed during a binding event. [12][13]This technique provides a complete thermodynamic profile of the interaction, including the binding affinity (Ka, the inverse of Kd), enthalpy (ΔH), and entropy (ΔS). [13]

Detailed Protocol:

• Sample Preparation:

  • Prepare a solution of 5,5'-Dimethyl-BAPTA in the sample cell and a solution of CaCl₂ in the injection syringe. It is critical that both solutions are in identical, degassed buffers to minimize heats of dilution. [13]2. ITC Instrument Setup:

  • Set the experimental temperature and stirring speed.

  • Allow the system to equilibrate to a stable baseline.

• Titration:

  • Inject small aliquots of the CaCl₂ solution into the 5,5'-Dimethyl-BAPTA solution at regular intervals.

  • The instrument measures the heat change associated with each injection.

• Data Analysis:

  • The raw data (a series of heat-release peaks) is integrated to yield a plot of heat change per injection versus the molar ratio of Ca²⁺ to chelator.

  • This binding isotherm is then fitted to a suitable binding model to determine Ka (and thus Kd), stoichiometry (n), and ΔH.

Caption: Step-by-step workflow for Isothermal Titration Calorimetry (ITC) analysis.

Considerations for In Vitro and In Vivo Applications

While the in vitro determination of Kd is essential, it is crucial to recognize that the apparent affinity of 5,5'-Dimethyl-BAPTA can be influenced by the intracellular environment. [14]Factors such as ionic strength, temperature, and the presence of binding proteins can alter its Ca²⁺ binding properties. [11][14] For intracellular applications, 5,5'-Dimethyl-BAPTA is typically used in its cell-permeant acetoxymethyl (AM) ester form. [3][4]Once inside the cell, cytosolic esterases cleave the AM groups, trapping the active, membrane-impermeant chelator in the cytoplasm. [3][8]

A Word of Caution: Potential Off-Target Effects

While BAPTA and its derivatives are invaluable tools, researchers should be aware of potential off-target effects that are independent of their calcium-chelating properties. For instance, studies have shown that BAPTA can disrupt microtubules in certain cell types. [15]As with any pharmacological tool, appropriate control experiments are essential to validate that the observed effects are indeed due to calcium chelation.

Conclusion

5,5'-Dimethyl-BAPTA is a high-affinity calcium chelator that provides researchers with a powerful tool to manipulate and study Ca²⁺-dependent signaling pathways. Its enhanced affinity, a direct result of the electron-donating methyl groups, makes it ideal for applications requiring strong intracellular calcium buffering. A thorough understanding of its properties, coupled with the application of rigorous experimental techniques like spectrophotometry, fluorimetry, and isothermal titration calorimetry, will enable researchers to harness the full potential of this versatile molecule and continue to unravel the complexities of calcium's role in cellular life.

References

• The Calcium Chelator BAPTA and its Derivatives: A Technical Guide for Researchers - Benchchem.
• BAPTA-AM - Intracellular Calcium Chel
• A comparative analysis of Bapta and Fura-2 for quantifying intracellular calcium. - Benchchem.
• BAPTA, the intracellular calcium chelator: how does it kill cancer cells? - Research Portal.
• 5,5′-Dimethyl BAPTA, AM Ester - Biotium.
• 5, 5'-Dimethyl BAPTA, AM Ester - Biotium - Cambridge Bioscience.
• BAPTA-AM: A Technical Guide to its Selective Calcium Chel
• Ca2+ affinities of BAPTA chelators—Table 19.7 | Thermo Fisher Scientific - SA.
• BAPTA Ca2+ Indic
• BAPTA and BAPTA AM - Section 19.8 | Thermo Fisher Scientific.
• BAPTA, a calcium chelator, neuroprotects injured neurons in vitro and promotes motor recovery after spinal cord transection in vivo - PMC.
• Calcium Indicators | A
• Isothermal Titr
• Isothermal Titration Calorimetry (ITC) - Center for Macromolecular Interactions.
• The effect of temperature and ionic strength on the apparent Ca-affinity of EGTA and the analogous Ca-chel
• A comparison of fluorescent Ca2+ indicator properties and their use in measuring elementary and global Ca2+ signals - PubMed.
• Microtubule disruption with BAPTA and dimethyl BAPTA by a calcium chelation-independent mechanism in 3T3-L1 adipocytes - PubMed.

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Thermodynamic stability of 5,5'-Dimethyl-bapta calcium complexes

Thermodynamic Stability of 5,5'-Dimethyl-BAPTA Calcium Complexes: A Technical Guide for Precision Intracellular Calcium Modulation

Executive Summary

In the fields of cellular physiology and drug development, the precise modulation of intracellular calcium ( Ca2+ ) is paramount for elucidating signaling cascades. BAPTA (1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid) and its derivatives are the gold standard for calcium chelation due to their rapid binding kinetics—up to 400 times faster than EGTA—and their relative insensitivity to physiological pH fluctuations[1]. Among these, 5,5'-Dimethyl-BAPTA stands out for its exceptional thermodynamic stability and high binding affinity. This whitepaper dissects the structure-affinity causality of 5,5'-Dimethyl-BAPTA, details the thermodynamic profiling of its calcium complexes, and provides self-validating protocols for its application in advanced research.

Thermodynamic Principles of Calcium Chelation

The thermodynamic stability of the 5,5'-Dimethyl-BAPTA- Ca2+ complex is fundamentally governed by the electronic effects of the substituents on the aromatic rings of the BAPTA core[1].

In a standard BAPTA molecule, the calcium ion is coordinated by four carboxylate groups, two amine nitrogens, and two ether oxygens, forming a decadentate ligand structure[1]. By introducing methyl groups ( −CH3​ ) at the 5 and 5' positions, electron density is driven into the benzene rings via inductive electron donation. This increased electron density propagates to the chelating heteroatoms (the amine nitrogens and ether oxygens), significantly enhancing their basicity and electronegativity[1].

Consequently, the enthalpy of binding ( ΔH ) becomes more thermodynamically favorable. This drives a higher association constant ( Ka​ ) and a correspondingly lower dissociation constant ( Kd​ ). While unsubstituted BAPTA exhibits a Kd​ of ~0.59 µM in magnesium-free conditions, the electron-donating methyl groups of 5,5'-Dimethyl-BAPTA lower the Kd​ to approximately 0.15–0.16 µM, creating a significantly tighter and more stable calcium clamp[2][3].

Caption: Structure-Affinity Relationship of BAPTA Derivatives

Quantitative Profiling of BAPTA Derivatives

To select the appropriate chelator for a given experimental model, researchers must account for basal calcium levels and the presence of competing divalent cations like magnesium ( Mg2+ ). The table below summarizes the thermodynamic binding parameters of key BAPTA derivatives.

Table 1: Thermodynamic Binding Parameters of BAPTA Derivatives

Chelator	Substituent Effect	Kd​ (No Mg2+ )	Kd​ (1 mM Mg2+ )
5,5'-Dimethyl-BAPTA	Electron-donating	~0.16 µM	~0.44 µM
BAPTA	None	~0.59 µM	~0.70 µM
5,5'-Difluoro-BAPTA	Electron-withdrawing	~0.61 µM	~0.72 µM
5,5'-Dibromo-BAPTA	Electron-withdrawing	~3.60 µM	N/A
5-Methyl-5'-nitro-BAPTA	Strongly withdrawing	~53.0 µM	N/A

Data synthesized from Biotium technical specifications and related biochemical literature[1][3].

Methodological Framework: Thermodynamic Validation via ITC

To accurately determine the thermodynamic stability ( ΔG , ΔH , ΔS ) of the 5,5'-Dimethyl-BAPTA calcium complex, Isothermal Titration Calorimetry (ITC) is the analytical gold standard[4].

Protocol 1: ITC Determination of Calcium Binding Affinity Causality Focus: ITC is exquisitely sensitive to heats of dilution. If the background buffer composition differs even slightly between the syringe and the cell, the resulting heat of mixing will mask the heat of binding ( Δq ), rendering the thermodynamic extraction invalid.

• Buffer Preparation: Prepare a physiological buffer (e.g., 25 mM TRIS, 150 mM KCl, pH 7.4). Treat the buffer with Chelex-100 resin to strip trace environmental divalent cations that could pre-saturate the chelator[4].

• Sample Dialysis (Critical Step): Dissolve 5,5'-Dimethyl-BAPTA (tetrapotassium salt) to 50 µM in the buffer. Prepare a CaCl2​ titrant solution at 500 µM. Dialyze both solutions extensively against the exact same master buffer to ensure perfect chemical equilibrium and zero out background heat of dilution.

• Degassing: Degas both solutions under a vacuum for 10 minutes at the experimental temperature (e.g., 25°C). Rationale: Microbubbles expanding in the ITC cell during stirring will cause massive signal artifacts.

• Titration Execution: Load the chelator into the sample cell and the Ca2+ solution into the automated syringe. Execute 20 injections of 2 µL each, with 120-second intervals to allow the thermal baseline to stabilize between injections.

• Thermodynamic Extraction: Integrate the heat peaks ( Δq ) to determine the molar enthalpy ( ΔH ). Fit the isotherm to a one-site binding model to extract the association constant ( Ka​ ). Calculate Gibbs free energy ( ΔG=−RTlnKa​ ) and entropy ( ΔS=(ΔH−ΔG)/T )[4].

Caption: Isothermal Titration Calorimetry (ITC) Workflow for Calcium Binding

Methodological Framework: Intracellular Calcium Clamping

For cell biology and drug development, the cell-permeant acetoxymethyl (AM) ester of 5,5'-Dimethyl-BAPTA is utilized to clamp intracellular calcium. This allows researchers to isolate calcium-dependent signaling pathways, such as TPC1-mediated release or integrin activation[5][6].

Protocol 2: Cell Loading with 5,5'-Dimethyl-BAPTA AM Causality Focus: The cleavage of the AM ester by intracellular esterases generates formaldehyde and acetic acid byproducts, which can transiently alter intracellular pH. A post-wash equilibration period is mandatory to allow the cell's endogenous buffering systems to restore pH homeostasis.

• Reagent Reconstitution: Dissolve 5,5'-Dimethyl-BAPTA AM in anhydrous DMSO to create a 10 mM stock solution. Add 0.02% Pluronic F-127. Rationale: Pluronic F-127 is a non-ionic surfactant that prevents the hydrophobic AM ester from aggregating in the aqueous culture medium, ensuring uniform cell loading.

• Cell Incubation: Dilute the stock into a serum-free culture medium to a final concentration of 10–20 µM. Incubate the cells for 30–45 minutes at 37°C in the dark.

• Esterase Cleavage: The non-polar AM ester diffuses across the plasma membrane. Once inside, endogenous cytosolic esterases cleave the AM groups, trapping the active, membrane-impermeant 5,5'-Dimethyl-BAPTA tetranion within the cytosol[7].

• Wash and Equilibration (Self-Validating Step): Wash the cells 3 times with a physiological saline solution (e.g., HBSS) to remove extracellular dye. Incubate for an additional 20–30 minutes at 37°C. This ensures complete de-esterification of the internalized dye and normalization of intracellular pH before experimental stimulation.

Application in Precision Drug Development

The superior thermodynamic stability of 5,5'-Dimethyl-BAPTA makes it an indispensable tool when a strict calcium clamp is required to validate drug targets.

For instance, in studies of platelet aggregation and thrombus growth, clamping cytosolic calcium with dimethyl-BAPTA completely prevents the oscillatory calcium fluxes required for integrin αIIbβ3 outside-in signaling, thereby inhibiting thrombus formation and validating the calcium-dependency of the pathway[6]. Similarly, in developmental biology, 5,5'-Dimethyl-BAPTA (with its Kd​ of ~0.15 µM) effectively dissipates tip-focused intracellular Ca2+ gradients in growing pollen tubes, halting growth entirely, whereas lower-affinity buffers fail to achieve the necessary suppression[2]. By matching the chelator's thermodynamic profile to the biological target's calcium threshold, researchers can achieve unparalleled precision in phenotypic assays.

References

• (PDF) Pollen Tube Growth Is Coupled to the Extracellular Calcium Ion Flux and the Intracellular Calcium Gradient: Effect of BAPTA-Type Buffers and Hypertonic Media - ResearchGate ResearchGate[Link]

• An Explicit Formulation Approach for the Analysis of Calcium Binding to EF-Hand Proteins Using Isothermal Titration Calorimetry - PMC National Institutes of Health (NIH)[Link]

• Localized TPC1-mediated Ca2+ release from endolysosomes contributes to myoseptal junction development in zebrafish The Company of Biologists[Link]

• Intercellular calcium communication regulates platelet aggregation and thrombus growth - Semantic Scholar Semantic Scholar[Link]

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Structural Causality: How Molecular Weight Dictates Affinity

Title: Precision Calcium Clamping: A Comparative Analysis of BAPTA and 5,5'-Dimethyl-BAPTA Molecular Dynamics and Workflows

Executive Summary In the realm of intracellular signaling, the precise spatiotemporal control of free cytosolic calcium (Ca²⁺) is paramount. For drug development professionals and application scientists, selecting the correct calcium chelator can mean the difference between uncovering a subtle mechanistic pathway and masking it entirely. This technical guide dissects the molecular weight, structural causality, and binding kinetics of BAPTA and its high-affinity derivative, 5,5'-Dimethyl-BAPTA. By understanding the physicochemical principles driving their dissociation constants (Kd), researchers can engineer self-validating experimental systems for robust target validation.

BAPTA (1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid) is the foundational polyamino carboxylic acid used to buffer intracellular calcium[1]. Unlike EGTA, BAPTA derivatives are highly selective for Ca²⁺ over Mg²⁺ and are remarkably insensitive to intracellular pH fluctuations.

When we compare BAPTA to 5,5'-Dimethyl-BAPTA, the primary structural difference is the addition of two methyl (-CH₃) groups at the C-5 and C-5' positions of the phenoxy rings[2]. This seemingly minor modification increases the molecular weight of the free acid from 476.4 g/mol to 504.5 g/mol [1][2].

The Mechanistic "Why": As an application scientist, it is critical to understand that this molecular weight increase is not merely cosmetic. Methyl groups are inductively electron-donating. By pushing electron density into the aromatic rings, they increase the electron density on the adjacent nitrogen and oxygen donor atoms. This enhanced electronegativity strengthens the coordinate covalent bonds formed with the Ca²⁺ ion, drastically lowering the dissociation constant (Kd) from ~0.59 µM (BAPTA) to ~0.15–0.16 µM (5,5'-Dimethyl-BAPTA) in Mg²⁺-free environments[3][4].

Caption: Logical flow: Methyl substitution increases MW and electron density, enhancing Ca2+ affinity.

Quantitative Data Presentation

To engineer a proper calcium clamp, researchers must account for both the free acid molecular weights (relevant for direct microinjection or patch-clamp internal solutions) and the Acetoxymethyl (AM) ester molecular weights (relevant for passive, non-invasive cell loading)[5].

Property	BAPTA	5,5'-Dimethyl-BAPTA
Chemical Formula (Free Acid)	C₂₂H₂₄N₂O₁₀[1]	C₂₄H₂⁸N₂O₁₀[2]
Molecular Weight (Free Acid)	476.4 g/mol [1]	504.5 g/mol [2]
Molecular Weight (AM Ester)	764.7 g/mol [6]	792.7 g/mol [7]
Kd for Ca²⁺ (No Mg²⁺)	~0.59 µM[4]	~0.15 - 0.16 µM[3][4]
Kd for Ca²⁺ (1 mM Mg²⁺)	~0.70 µM[4]	~0.44 µM[4]
Primary Application	General cytosolic Ca²⁺ buffering	Clamping resting Ca²⁺ or microdomains

Note: The AM ester forms are significantly heavier due to the addition of four acetoxymethyl groups, which mask the carboxylic acids to permit membrane permeability[5][6].

Experimental Workflows: The Self-Validating AM Ester Protocol

A pervasive point of failure in cellular assays is the assumption that AM ester loading guarantees functional intracellular buffering. AM esters are inherently hydrophobic and prone to precipitation in aqueous media; furthermore, they are completely inert to calcium until endogenous cytoplasmic esterases cleave the AM groups[5].

The following protocol is designed as a self-validating system to ensure experimental trustworthiness.

Step-by-Step Methodology:

• Stock Preparation: Dissolve the AM ester (BAPTA-AM or 5,5'-Dimethyl-BAPTA-AM) in anhydrous DMSO to yield a 1–5 mM stock. Causality: Atmospheric moisture will prematurely hydrolyze the ester bonds, rendering the molecule membrane-impermeable[8].

• Dispersion Facilitation: Mix the stock 1:1 with 20% Pluronic F-127 in DMSO. Causality: Pluronic F-127 is a non-ionic surfactant that prevents the highly lipophilic (high MW) AM esters from forming micelles or precipitating when introduced to the aqueous assay buffer[9].

• Cell Loading: Dilute the dispersed dye into a physiological buffer (e.g., KRH buffer with 0.5% BSA) to a final working concentration of 1–5 µM[8]. Incubate cells for 30–45 minutes at 37°C.

• Washing: Wash the cells 2–3 times with dye-free buffer to remove extracellular, un-internalized chelator.

• De-esterification Incubation (Critical): Incubate the cells in dye-free buffer for an additional 20–30 minutes at 37°C. Causality: Cytosolic esterases require time to fully cleave the four AM groups. Incomplete cleavage leaves intermediate species that possess altered, unpredictable Kd values[5].

• Self-Validation Check: In a parallel control well, co-load the cells with a fluorescent calcium indicator (e.g., Fluo-4 AM). Stimulate the cells with a calcium ionophore (such as Ionomycin). If the 5,5'-Dimethyl-BAPTA has been successfully loaded and de-esterified, the expected massive fluorescent spike will be severely blunted or entirely abolished.

Caption: Step-by-step self-validating workflow for intracellular loading of AM ester chelators.

Applications in Drug Development: Choosing the Right Chelator

The choice between BAPTA and 5,5'-Dimethyl-BAPTA hinges entirely on the biological question being asked.

• When to use BAPTA: If your goal is to inhibit large, transient calcium spikes (e.g., ER calcium release via IP3 receptors) without completely stripping the cell of its basal resting calcium (~100 nM), BAPTA (Kd ~0.59 µM) is the superior choice[4]. It acts as a shock absorber, allowing basal enzymatic functions to persist while neutralizing aberrant spikes.

• When to use 5,5'-Dimethyl-BAPTA: In drug discovery assays targeting highly sensitive calcium microdomains (e.g., near synaptic vesicles or specific ion channels), a much tighter clamp is required. Because 5,5'-Dimethyl-BAPTA has a Kd of ~0.15 µM[3], it will aggressively compete with endogenous high-affinity calcium sensors (like Calmodulin or Calpain), effectively establishing a "zero free calcium" baseline[5].

Caption: Modulation of intracellular calcium signaling pathways by BAPTA-derived buffers.

Conclusion

The 28.1 g/mol difference between BAPTA and 5,5'-Dimethyl-BAPTA represents a masterclass in rational chemical design. By leveraging the electron-donating properties of methyl groups, 5,5'-Dimethyl-BAPTA provides a significantly tighter calcium clamp. For application scientists, executing a rigorous, self-validated loading protocol ensures that these powerful molecules perform precisely as designed, yielding trustworthy and reproducible data in complex biological systems.

References

• PubChem - Bapta | C22H24N2O10 | CID 104751 - NIH Source: National Institutes of Health (NIH) URL:[Link]

• PubChem - Bapta-AM | C34H40N2O18 | CID 2293 - NIH Source: National Institutes of Health (NIH) URL:[Link]

• Pollen Tube Growth Is Coupled to the Extracellular Calcium Ion Flux and the Intracellular Calcium Gradient: Effect of BAPTA-Type Buffers and Hypertonic Media Source: ResearchGate / The Plant Cell URL:[Link]

• PubChem - N,N'-(1,2-Ethanediylbis(oxy(4-methyl-2,1-phenylene)))bis(N-(carboxymethyl)glycine) | CID 123719 Source: National Institutes of Health (NIH) URL:[Link]

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• 1. Bapta | C22H24N2O10 | CID 104751 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N,N'-(1,2-Ethanediylbis(oxy(4-methyl-2,1-phenylene)))bis(N-(carboxymethyl)glycine) | C24H28N2O10 | CID 123719 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
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• 5. caltagmedsystems.co.uk [caltagmedsystems.co.uk]
• 6. Bapta-AM | C34H40N2O18 | CID 2293 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. echemi.com [echemi.com]
• 8. biotium.com [biotium.com]
• 9. biotium.com [biotium.com]

Precision Calcium Chelation: The Selectivity and Application of 5,5'-Dimethyl-BAPTA

Executive Summary

In the investigation of intracellular signaling, the ability to precisely manipulate and clamp cytosolic calcium (Ca²⁺) without perturbing other divalent cations is paramount. While traditional chelators like EGTA and EDTA have historically been utilized, they suffer from profound pH sensitivity and sluggish binding kinetics. The development of 1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid (BAPTA) by Roger Tsien revolutionized calcium imaging and buffering by providing a scaffold that binds and releases Ca²⁺ 50 to 400 times faster than EGTA [1].

Among BAPTA derivatives, 5,5'-Dimethyl-BAPTA stands out as an exceptionally high-affinity, fast-acting chelator. This whitepaper provides an in-depth technical analysis of the physicochemical mechanisms that grant 5,5'-Dimethyl-BAPTA its profound selectivity for Ca²⁺ over magnesium (Mg²⁺), alongside field-validated protocols for its deployment in complex biological assays.

The Physicochemical Basis of Ion Selectivity

The utility of any calcium buffer in a live-cell environment hinges on its ability to ignore resting intracellular magnesium, which is typically present at concentrations of 0.5 to 1.0 mM. If a chelator binds Mg²⁺ with high affinity, it will become saturated under resting conditions, rendering it useless for buffering transient Ca²⁺ spikes.

Thermodynamic Tuning via Electron Density

The core structure of BAPTA utilizes a tetracarboxylate binding pocket coordinated by ether oxygens and anilino nitrogens. In 5,5'-Dimethyl-BAPTA, the addition of methyl (-CH₃) groups at the 5 and 5' positions of the aromatic rings fundamentally alters the molecule's electronics. Methyl groups are electron-donating via inductive effects. This donation enriches the electron density of the aromatic rings, which in turn increases the basicity and electron cloud density of the coordinating heteroatoms. This thermodynamic tuning strengthens the ionic dipole interaction specifically with Ca²⁺, lowering the dissociation constant (Kd) from ~0.59 µM (unsubstituted BAPTA) to ~0.16 µM [2].

Steric Rejection of Magnesium

The selectivity for Ca²⁺ over Mg²⁺ is driven by the rigid steric geometry of the BAPTA binding pocket. Ca²⁺ has an ionic radius of ~1.00 Å, which perfectly fits the spatial arrangement of the eight coordination sites provided by the BAPTA core. In contrast, Mg²⁺ has a much smaller ionic radius (~0.72 Å) and a highly stable hydration shell. The energetic penalty required to dehydrate Mg²⁺ is not offset by the binding energy of the BAPTA pocket, because the coordinating oxygens cannot collapse closely enough around the smaller Mg²⁺ ion without inducing severe steric strain in the aromatic backbone. Consequently, the Kd of 5,5'-Dimethyl-BAPTA for Mg²⁺ remains in the millimolar range, ensuring >10⁴ selectivity for calcium.

Logical relationship governing the thermodynamic selection of Ca2+ over Mg2+ by 5,5'-Dimethyl-BAPTA.

Quantitative Affinity Profiles

To select the appropriate chelator for an experimental model, researchers must account for the shift in apparent Ca²⁺ affinity induced by physiological levels of Mg²⁺. The table below summarizes the binding kinetics of key BAPTA derivatives, demonstrating the superior affinity of the 5,5'-dimethyl variant.

Chelator	Aromatic Substituent	Kd for Ca²⁺ (No Mg²⁺)	Kd for Ca²⁺ (1 mM Mg²⁺)
BAPTA	None	0.59 µM	0.70 µM
5,5'-Dimethyl BAPTA	Methyl (-CH₃)	0.16 µM	0.44 µM
5,5'-Difluoro BAPTA	Fluoro (-F)	0.61 µM	0.72 µM
5,5'-Dibromo BAPTA	Bromo (-Br)	3.6 µM	Not Determined
5-Methyl-5'-nitro BAPTA	Methyl, Nitro	53 µM	Not Determined

Data sourced from standardized in vitro calibration assays at physiological pH [2].

Experimental Methodologies: Precision Calcium Chelation

Protocol 1: Global Intracellular Chelation via AM-Ester Loading

For population-level assays (e.g., flow cytometry, high-throughput screening), loading cells with the membrane-permeable Acetoxymethyl (AM) ester form of 5,5'-Dimethyl-BAPTA is the gold standard[3].

Causality & Logic: The AM ester masks the hydrophilic carboxylates, allowing passive diffusion across the lipid bilayer. Once inside, endogenous esterases cleave the AM groups, trapping the active, membrane-impermeable chelator in the cytosol.

Step-by-Step Methodology:

• Stock Preparation: Dissolve 5,5'-Dimethyl-BAPTA-AM in anhydrous DMSO to a concentration of 10 mM. Causality: Anhydrous DMSO prevents premature hydrolysis of the ester bonds by atmospheric moisture.

• Loading Solution Formulation: Mix the required volume of stock with an equal volume of 20% Pluronic™ F-127. Dilute this mixture into a physiological buffer (e.g., HBSS) to achieve a final BAPTA-AM concentration of 10 µM. Causality: Pluronic F-127 is a non-ionic surfactant critical for preventing the hydrophobic AM ester from precipitating in the aqueous buffer.

• OAT Inhibition (Optional but Recommended): Add Probenecid (1-2.5 mM) to the loading solution. Causality: Many primary cells express Organic Anion Transporters (OATs) that actively pump the cleaved chelator out of the cell. Probenecid blocks these channels.

• Incubation: Replace culture media with the loading solution and incubate at 37°C for 30–60 minutes.

• Wash and De-esterification (Critical Self-Validation Step): Wash the cells 3 times with fresh, pre-warmed HBSS. Incubate for an additional 30 minutes in dye-free buffer. Causality: The AM ester itself cannot bind calcium. This resting period ensures complete enzymatic cleavage of the AM groups. Failing to wait will result in false negatives where calcium signaling appears uninhibited.

Protocol 2: Localized Calcium Disruption via Whole-Cell Patch-Clamp

In complex tissue preparations (e.g., acute brain slices), global AM-ester loading can cause systemic toxicity or off-target network effects. To isolate the role of intracellular calcium in a single cell or a localized gap-junction coupled syncytium (like astrocytes), researchers utilize patch-clamp mediated loading [4].

Causality & Logic: By replacing standard EGTA in the patch pipette internal solution with a high concentration of the tetrapotassium salt of 5,5'-Dimethyl-BAPTA, the experimenter physically dialyzes the cytosol, outcompeting endogenous calcium-binding proteins (like calmodulin) and clamping free Ca²⁺ near zero.

Step-by-Step Methodology:

• Internal Solution Preparation: Formulate an intracellular solution containing 124 mM K-gluconate, 10 mM HEPES, 4 mM MgATP, and 10-20 mM 5,5'-Dimethyl-BAPTA tetrapotassium salt (pH adjusted to 7.3 with KOH). Causality: K-gluconate mimics the native cytosolic osmolarity, preventing cell swelling.

• Pipette Fabrication: Pull borosilicate glass pipettes to a resistance of 6–8 MΩ.

• Gigaseal Formation: Approach the target cell under positive pressure, release pressure upon contact, and apply light suction to form a >1 GΩ seal.

• Membrane Rupture: Apply a brief pulse of negative pressure to rupture the membrane patch, entering whole-cell configuration. Monitor membrane capacitance to validate access.

• Intracellular Diffusion: Maintain the recording for 10–20 minutes before initiating experimental stimuli. Causality: 5,5'-Dimethyl-BAPTA (MW ~505 g/mol ) requires significant time to physically diffuse from the soma into distal dendrites or astrocytic processes.

• Self-Validation: Co-load a calcium indicator (e.g., OGB-1) via the pipette. Successful BAPTA dialysis is confirmed by the immediate quenching of basal fluorescence and the complete ablation of stimulus-evoked calcium transients [4].

Experimental workflow for localized intracellular calcium disruption via whole-cell patch-clamp.

References

• National Institutes of Health (Wahis et al., 2021). "Calcium imaging and BAPTA loading of amygdala astrocytes in mouse brain slices." STAR Protocols. Retrieved from:[Link]

Sources

• 1. Chelators, Calibration Buffers, Ionophores and Cell-Loading Reagents—Section 19.8 | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. biotium.com [biotium.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Calcium imaging and BAPTA loading of amygdala astrocytes in mouse brain slices - PMC [pmc.ncbi.nlm.nih.gov]

The Evolution and Application of BAPTA Derivatives in Cellular Physiology: A Technical Guide

Executive Summary

The ability to accurately measure and manipulate intracellular calcium ( Ca2+ ) has been one of the most transformative developments in modern cellular physiology. At the heart of this revolution is BAPTA (1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid) and its fluorescent derivatives. This whitepaper explores the biochemical history, structural evolution, and practical laboratory applications of BAPTA-based compounds, providing researchers with self-validating protocols and mechanistic insights for Ca2+ clamping and imaging.

The Genesis of BAPTA: Overcoming the Limitations of EGTA

Prior to 1980, EGTA was the primary chelator used to buffer calcium against magnesium in physiological experiments. However, EGTA's molecular structure relies on aliphatic amines, which possess pKa​ values of 8.6 and 9.0 [1]. At a physiological pH of 7.4, these amines are predominantly protonated. Consequently, Ca2+ binding requires the displacement of protons, rendering the binding kinetics sluggish and highly sensitive to minor intracellular pH fluctuations[1].

In 1980, Roger Tsien engineered a paradigm shift by replacing the aliphatic amine scaffold of EGTA with an aromatic framework, converting the alkyl amines into anilines [2]. This structural innovation birthed BAPTA. The electron-withdrawing nature of the aromatic rings lowered the pKa​ of the nitrogen atoms, ensuring BAPTA remains largely unprotonated at pH 7.4. As a result, BAPTA binds and releases Ca2+ 50 to 400 times faster than EGTA, completely independent of physiological pH changes [3].

The Evolution of Fluorescent Indicators

The BAPTA core provided the perfect Ca2+ -sensing motif, but it lacked a robust optical readout. This was solved through successive generations of fluorophore integration:

• Ratiometric Indicators (Fura-2 and Indo-1): In 1985, the BAPTA core was fused with fluorophores to create Fura-2 and Indo-1 [4]. These ratiometric indicators exhibit a shift in their excitation (Fura-2) or emission (Indo-1) spectra upon Ca2+ binding. This allows for the precise quantification of intracellular Ca2+ independent of dye concentration, cell thickness, or optical path length[4].

• Intensity-Based Indicators (Fluo-3 and Fluo-4): To enable excitation with standard visible-light lasers (e.g., the 488 nm Argon laser) and reduce cellular photodamage from UV light, the BAPTA sensing motif was attached to xanthene dyes. Fluo-4, a direct analog of Fluo-3, replaces two chlorine atoms with fluorine atoms [5]. This minor modification blue-shifts the excitation spectrum, drastically increasing fluorescence output at 488 nm and providing a >100-fold fluorescence enhancement upon Ca2+ binding [6].

The AM Ester Delivery System

A critical bottleneck in early physiology was delivering highly polar, negatively charged chelators across the hydrophobic lipid bilayer. Tsien resolved this by masking the four carboxylate groups of BAPTA with acetoxymethyl (AM) esters [7]. The resulting BAPTA-AM is uncharged and lipophilic, readily diffusing into cells. Once inside, ubiquitous cytoplasmic esterases hydrolyze the AM groups, trapping the active, membrane-impermeant BAPTA polyanion within the cytosol [8].

Fig 1. Step-by-step workflow of BAPTA-AM cell loading and intracellular trapping.

Quantitative Comparison of BAPTA Derivatives

To aid in experimental design, the biochemical and optical properties of key BAPTA derivatives are summarized below:

Derivative	Kd​ for Ca2+	Excitation / Emission	Key Structural Feature	Primary Application
BAPTA	~160 nM	254 nm / 363 nm	Aromatic aniline core	Fast intracellular Ca2+ clamping
Fura-2	~145 nM	340/380 nm / 510 nm	Benzofuran fluorophore	Ratiometric UV imaging
Indo-1	~230 nM	350 nm / 405/485 nm	Indole fluorophore	Flow cytometry (emission shift)
Fluo-3	~390 nM	506 nm / 526 nm	Xanthene dye fusion	Visible-light confocal imaging
Fluo-4	~345 nM	494 nm / 506 nm	Fluorine substitution	High-throughput drug screening

Experimental Workflows and Self-Validating Protocols

Protocol 1: Intracellular Calcium Buffering via BAPTA-AM Loading

Objective: Clamp cytosolic Ca2+ to isolate Ca2+ -independent signaling pathways.

• Step 1: Stock Preparation. Dissolve BAPTA-AM in anhydrous DMSO to a concentration of 10 mM. Causality: BAPTA-AM is highly hydrophobic; ambient moisture or aqueous exposure causes rapid precipitation and premature hydrolysis of the AM ester.

• Step 2: Loading Solution Formulation. Mix the stock 1:1 with 20% Pluronic F-127, then dilute in a physiological buffer (e.g., HBSS) to a final concentration of 10 µM. Add 2.5 mM Probenecid. Causality: Pluronic F-127 is a non-ionic surfactant that prevents micelle aggregation, ensuring uniform cellular uptake. Probenecid inhibits organic anion transporters, preventing the cell from actively extruding the cleaved, hydrophilic BAPTA[5].

• Step 3: Incubation. Incubate cells at 37°C for 30-45 minutes. Causality: 37°C maximizes the thermodynamic activity of intracellular esterases required to cleave the AM groups[9].

• Step 4: Self-Validation (Crucial). Stimulate a subset of cells with a known calcium-mobilizing agonist (e.g., ATP or Carbachol). Causality: A successful BAPTA clamp acts as a self-validating system; it will show a complete ablation of the expected downstream physiological response compared to vehicle-treated controls.

Fig 2. BAPTA intervention in the IP3-mediated intracellular calcium signaling cascade.

Protocol 2: High-Throughput Calcium Imaging with Fluo-4 AM

Objective: Real-time visualization of Ca2+ transients using a 488 nm laser.

• Step 1: Dye Loading. Prepare 1-5 µM Fluo-4 AM in HBSS supplemented with Pluronic F-127 and Probenecid[5].

• Step 2: Incubation. Incubate at room temperature (22°C) for 30-60 minutes. Causality: Unlike BAPTA buffering where maximum cleavage is desired rapidly, imaging dyes are prone to compartmentalization into mitochondria and the ER at 37°C. Room temperature incubation restricts the dye primarily to the cytosol, drastically reducing background noise[6].

• Step 3: De-esterification Wash. Wash cells and incubate for an additional 20 minutes in dye-free buffer. Causality: This allows time for complete intracellular hydrolysis of any remaining AM esters, ensuring the dye is fully Ca2+ -sensitive before baseline recording.

• Step 4: Self-Validation. Apply a calcium ionophore (e.g., A23187 or Ionomycin) at the end of the experiment. Causality: This forces maximum Ca2+ saturation ( Fmax​ ), verifying that the dye was successfully loaded, de-esterified, and is optically active.

References

• Origins of Ca2+ Imaging with Fluorescent Indicators. Biochemistry (2021).[Link]

• New calcium indicators and buffers with high selectivity against magnesium and protons. Biochemistry (1980).[Link]

• A new generation of Ca2+ indicators with greatly improved fluorescence properties. Journal of Biological Chemistry (1985).[Link]

• Comparing Ca2+-Sensitive Dyes Fluo-3 & Fluo-4. Molecular Devices.[Link]

Sources

• 1. escholarship.org [escholarship.org]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Chelators, Calibration Buffers, Ionophores and Cell-Loading Reagents—Section 19.8 | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. What's A Ratiometric Indicator - Nordic Biosite [nordicbiosite.com]
• 5. Comparing Ca2+-Sensitive Dyes Fluo-3 & Fluo-4 with the FLIPR Fluorometric System [moleculardevices.com]
• 6. biotium.com [biotium.com]
• 7. escholarship.org [escholarship.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Preparation and Optimization of 5,5'-Dimethyl-BAPTA Intracellular Solutions for Precise Calcium Clamping

Executive Summary

In electrophysiology and live-cell imaging, precise control of intracellular free calcium ( [Ca2+]i​ ) is paramount. While standard BAPTA and EGTA are ubiquitous, specialized experimental paradigms—such as clamping [Ca2+]i​ strictly at resting levels (~100 nM) or intercepting rapid microdomain transients—require a chelator with distinct thermodynamic and kinetic properties. 5,5'-Dimethyl-BAPTA is the most powerful calcium chelator among BAPTA derivatives[1]. This application note provides a comprehensive, self-validating protocol for formulating 5,5'-Dimethyl-BAPTA intracellular solutions, detailing the structural causality behind its selection and the critical physicochemical adjustments required for patch-clamp applications.

Mechanistic Rationale: Why 5,5'-Dimethyl-BAPTA?

Kinetics vs. Thermodynamics

The efficacy of a calcium buffer is defined by two parameters: its binding kinetics (on/off rates) and its thermodynamic affinity (Dissociation constant, Kd​ ).

• Kinetics: Unlike EGTA, which undergoes a slow, proton-dependent conformational change upon binding calcium, BAPTA derivatives bind and release Ca2+ ions 50–400 times faster[1]. This makes BAPTA backbones essential for intercepting rapid, action-potential-driven calcium influxes before they can trigger downstream effectors like vesicle exocytosis or kinase translocation.

• Thermodynamics (Affinity): A buffer provides maximum buffering capacity when the target free ion concentration is near its Kd​ . Standard BAPTA has a Kd​ of ~0.59 µM in magnesium-free conditions[2]. Attempting to clamp a cell at a physiological resting level of 100 nM with standard BAPTA requires an extreme, unbalanced ratio of free buffer to calcium-bound buffer, reducing its dynamic range.

Structural Causality

By adding electron-donating methyl groups to the 5 and 5' positions of the BAPTA aromatic rings, the electron density of the coordinating oxygen and nitrogen atoms is increased. This structural modification strengthens the ionic interaction with Ca2+ , lowering the baseline Kd​ to ~0.16 µM[2]. This shift makes 5,5'-Dimethyl-BAPTA thermodynamically optimized for clamping [Ca2+]i​ near resting physiological levels.

Mechanistic pathway of calcium interception by 5,5'-Dimethyl-BAPTA.

Table 1: Comparative Properties of Common Calcium Chelators

To ensure the correct chelator is selected for your specific experimental context, refer to the comparative thermodynamic data below[2].

Chelator	Kd​ (No Mg2+ )	Kd​ (1 mM Mg2+ )	Binding Kinetics	Primary Application Context
EGTA	~60.5 nM (pH 7.4)	Highly pH dependent	Slow	Steady-state buffering, slow global transients
BAPTA	0.59 µM	0.70 µM	Fast	General fast Ca2+ clamping
5,5'-Dimethyl-BAPTA	0.16 µM	0.44 µM	Fast	High-affinity clamping near resting levels
5,5'-Dibromo-BAPTA	3.6 µM	N/A	Fast	Low-affinity buffering, spatial Ca2+ gradients

Note: The presence of 1 mM Mg2+ (common in ATP-containing intracellular solutions) shifts the apparent Kd​ of 5,5'-Dimethyl-BAPTA from 0.16 µM to 0.44 µM due to weak competitive binding[2]. This shift is a critical variable in protocol calculations.

Protocol Design: The Self-Validating System

The preparation of a calcium-clamped intracellular solution cannot rely on simple mass-based recipes due to the hygroscopic nature of calcium salts and the complex multi-ion equilibria involved. The protocol below is designed as a self-validating system : it relies on algorithmic prediction, standardized liquid reagents, and empirical verification.

Workflow for preparing 5,5'-Dimethyl-BAPTA intracellular solutions.

Reagents and Equipment Required

• 5,5'-Dimethyl-BAPTA, Tetrapotassium Salt: Cell-impermeant form. The tetrapotassium salt is strictly required for intracellular patch-clamp solutions to maintain the physiological K+ gradient and prevent sodium-induced toxicity[3].

• Standardized 0.1 M CaCl2​ Solution: Do not use solid CaCl2​ powder, as its hydration state is highly variable.

• Base Intracellular Salts: K-Gluconate, KCl, HEPES, Mg-ATP, Na-GTP.

• Software: MaxChelator (Webmaxc Standard) or equivalent ionic equilibrium software.

Step-by-Step Methodology

Step 1: Algorithmic Calculation of Ion Ratios Before mixing, calculate the exact total calcium required. Input your specific parameters into MaxChelator:

• Target Free [Ca2+] : e.g., 100 nM

• Temperature: e.g., 22°C (Room Temp) or 37°C (Physiological)

• pH: e.g., 7.2

• Ionic Strength: ~0.16 N

• Total Chelator: e.g., 10 mM 5,5'-Dimethyl-BAPTA

• Total Mg2+ : e.g., 2 mM (from Mg-ATP)

• Output: The software will output the exact concentration of total Ca2+ needed (e.g., 1.85 mM total Ca2+ ).

Step 2: Base Solution Formulation In a clean, metal-free beaker, dissolve the base intracellular components (e.g., 130 mM K-Gluconate, 10 mM KCl, 10 mM HEPES, 2 mM Mg-ATP) in 80% of the final target volume of ultrapure water (18.2 MΩ·cm).

Step 3: Chelator Integration Weigh and add the 5,5'-Dimethyl-BAPTA tetrapotassium salt to achieve your target total buffer concentration (e.g., 10 mM). Allow it to dissolve completely under gentle stirring.

Step 4: Calcium Titration Using a calibrated micropipette, add the exact calculated volume of the standardized 0.1 M CaCl2​ solution to reach the total calcium concentration determined in Step 1.

• Causality Note: Adding the calcium after the buffer ensures that local high concentrations of calcium do not precipitate with other anions (like ATP or trace phosphates) before being safely sequestered by the chelator.

Step 5: pH and Osmolarity Finalization

• Check the pH. The addition of the tetrapotassium salt and CaCl2​ will alter the baseline pH.

• Carefully titrate to pH 7.2 (or your target pH) using 1 M KOH.

• Bring the solution to the final target volume using ultrapure water.

• Measure the osmolarity using a freezing-point osmometer. It should typically read between 280–300 mOsm/kg. If it is too low, adjust with sucrose; if too high, the base recipe must be diluted.

Step 6: Filtration and Storage Filter the final solution through a 0.22 µm polyethersulfone (PES) syringe filter. This is critical to remove microparticulates that will clog the patch pipette (which typically has a tip resistance of 3-5 M Ω ). Aliquot into 1 mL metal-free microcentrifuge tubes and store at -20°C.

Quality Control & Self-Validation

To ensure the system is self-validating, do not assume the calculated free [Ca2+] is perfectly accurate without empirical verification.

• Fluorometric Verification: Take a 100 µL aliquot of your final solution and add a cell-impermeant fluorescent calcium indicator with a known Kd​ (e.g., Fura-2 potassium salt).

• Spectrophotometry: Measure the emission ratio (e.g., 340/380 nm excitation for Fura-2) in a fluorometer.

• Standard Curve Comparison: Compare the ratio against a standard calibration curve generated using commercially available zero-calcium and high-calcium calibration buffers[1]. The measured free calcium should match your MaxChelator target within ±10%.

Sources

• 1. Chelators, Calibration Buffers, Ionophores and Cell-Loading Reagents—Section 19.8 | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. biotium.com [biotium.com]
• 3. medchemexpress.com [medchemexpress.com]

Application Note: Preparation and Optimization of 5,5'-Dimethyl-BAPTA for Patch Clamp Intracellular Solutions

Last Updated: March 11, 2026 Target Audience: Electrophysiologists, Assay Developers, and Ion Channel Researchers

Introduction & Mechanistic Rationale

In whole-cell patch clamp electrophysiology, controlling the intracellular calcium concentration ( [Ca2+]i​ ) is paramount for isolating specific ionic currents and preventing calcium-dependent run-down. While EGTA is a common calcium chelator, its relatively slow binding kinetics make it insufficient for buffering highly localized, rapid calcium spikes—such as those occurring at the mouth of voltage-gated calcium channels.

As a Senior Application Scientist, I consistently recommend 5,5'-Dimethyl-BAPTA for these rigorous applications. BAPTA and its derivatives bind and release Ca2+ ions 50–400 times faster than EGTA, and their metal binding is significantly less sensitive to pH fluctuations 1. 5,5'-Dimethyl-BAPTA is a specialized, high-affinity derivative with a dissociation constant ( Kd​ ) of approximately 0.15 µM (150 nM) in the absence of Mg2+ 23. This rapid "on-rate" effectively clamps fast synaptic transients, making it an indispensable tool for neurophysiology and drug development.

Chemical Properties & Form Selection

The most critical experimental choice is selecting the correct chemical form of 5,5'-Dimethyl-BAPTA. The causality here is driven by solubility and cation contribution . You must select the form that aligns with the primary cation of your intracellular solution (ICS).

Quantitative Data Summary

Chemical Form	Molecular Weight	Water Solubility	Primary Patch Clamp Application
Free Acid	~505.0 g/mol	Insoluble (requires base titration)	Custom ICS (e.g., Cs+ -based solutions for K+ channel blocking)
Tetrapotassium Salt	~656.8 g/mol	Highly Soluble	Standard K+ -based ICS (e.g., studying action potentials or EPSCs)
AM Ester	~792.8 g/mol	Soluble in DMSO only	Intact cell loading (Not used in patch pipettes) 1

Workflow Visualization

Workflow for dissolving 5,5'-Dimethyl-BAPTA for patch clamp intracellular solutions.

Experimental Protocols

Protocol A: Standard K+ -based Intracellular Solution (Using Tetrapotassium Salt)

Use Case: Recording standard neuronal firing, EPSCs, or IPSCs where potassium is the primary intracellular cation.

Causality Check: The tetrapotassium salt dissolves instantly in water 4. However, each molecule contributes four K+ ions. If you add 10 mM of this salt, you are adding 40 mM of K+ to your solution. To prevent hyperosmolarity and altered reversal potentials, you must subtract 40 mM from your primary potassium salt (e.g., K-gluconate).

• Calculate Mass: To prepare 10 mL of a 10 mM solution, weigh 65.7 mg of 5,5'-Dimethyl-BAPTA tetrapotassium salt.

• Cation Compensation: Reduce the K-gluconate in your standard recipe by 40 mM.

• Dissolution: Add the BAPTA powder to ~8 mL of your modified base solution (containing MgATP, NaGTP, HEPES, etc.). It will dissolve immediately.

• pH Adjustment: Check the pH. Adjust to 7.2–7.3 using 1M KOH.

• Osmolarity Check: Bring the final volume to exactly 10 mL using double-distilled water ( ddH2​O ). Measure the osmolarity using a vapor pressure osmometer. It should strictly fall between 280–300 mOsm.

• Sterilization: Filter the solution through a 0.22 µm syringe filter, aliquot into 1 mL tubes, and store at -20°C.

Protocol B: Custom Cation Intracellular Solution (Using Free Acid)

Use Case: Isolating voltage-gated calcium currents ( ICa​ ) by blocking K+ channels with a Cesium ( Cs+ )-based internal solution.

Causality Check: You cannot use the tetrapotassium salt here, as the introduced K+ would contaminate your Cs+ -based block. You must use the Free Acid form. Because the free acid is insoluble in water, its carboxylic acid groups must be deprotonated via titration with a strong base (e.g., CsOH) to become soluble.

• Calculate Mass: To prepare 10 mL of a 10 mM solution, weigh 50.5 mg of 5,5'-Dimethyl-BAPTA free acid.

• Suspension: Add the powder to ~5 mL of ddH2​O . Observation: The solution will be opaque and cloudy.

• Titration (Solubilization): Place the beaker on a magnetic stirrer. Slowly add 1M CsOH dropwise. As the pH approaches 7.0, the deprotonation completes, and the solution will rapidly turn crystal clear. Do not overshoot pH 7.4.

• Component Addition: Add the remaining components of your Cs+ -based solution (e.g., Cs-methanesulfonate, MgCl2​ , MgATP, HEPES).

• Final Adjustment: Adjust the final pH to 7.2 using 1M CsOH. Bring the volume to 10 mL, verify the osmolarity (280-300 mOsm), filter (0.22 µm), and store in aliquots at -20°C.

Trustworthiness & Self-Validating Systems

To ensure scientific integrity, your protocol must be self-validating.

• Visual Validation: In Protocol B, the transition of the free acid suspension from cloudy to clear is a definitive, self-validating indicator of successful deprotonation and solubilization. If the solution remains cloudy, the pH is too low.

• Electrophysiological Validation: In whole-cell patch clamp, successful buffering of intracellular calcium by 5,5'-Dimethyl-BAPTA will manifest as the rapid abolition of calcium-dependent currents (e.g., BK/SK potassium channels) within 2-3 minutes of membrane rupture (break-in). If these currents persist, the BAPTA concentration or solubilization was compromised.

• Precipitation Warning: If your experimental design requires adding heavy metals (e.g., Ba2+ ) or creating specific Ca2+ buffering ratios, always add these divalent cations after the BAPTA is fully dissolved and the pH is adjusted. Adding them beforehand will cause localized precipitation of insoluble metal-chelator complexes.

References

• ResearchGate - Pollen Tube Growth Is Coupled to the Extracellular Calcium Ion Flux and the Intracellular Calcium Gradient: Effect of BAPTA-Type Buffers.[Link]

Sources

• 1. thermofisher.com [thermofisher.com]
• 2. biotium.com [biotium.com]
• 3. researchgate.net [researchgate.net]
• 4. thomassci.com [thomassci.com]

Application Note: Precision Control of Presynaptic Calcium Microdomains Using 5,5'-Dimethyl-BAPTA

Introduction & Mechanistic Rationale

Neurotransmitter release is governed by highly localized, transient increases in presynaptic intracellular calcium ( [Ca2+]i​ ) known as microdomains or nanodomains. To dissect the coupling distance between voltage-gated calcium channels (VGCCs) and the vesicular release machinery, researchers rely on exogenous calcium chelators to manipulate these transients.

While EGTA and standard BAPTA are commonplace in electrophysiology, 5,5'-Dimethyl-BAPTA (DMB) offers a distinct mechanistic advantage. DMB possesses an exceptionally high binding affinity for calcium—with a dissociation constant ( Kd​ ) of approximately 0.15 µM to 0.16 µM[1],[2]—combined with the rapid on-rate characteristic of BAPTA derivatives. Because BAPTA-based buffers bind and release calcium 50 to 400 times faster than EGTA[3], DMB is the chelator of choice for aggressively clamping resting [Ca2+]i​ and intercepting calcium before it reaches high-affinity vesicular sensors. It is widely regarded as one of the most powerful BAPTA derivatives, making it ideal for establishing a true "zero-calcium" intracellular baseline[3].

Physicochemical Profiling & Chelator Selection

To achieve precise experimental control, the choice of chelator must match the spatiotemporal dynamics of the target synapse. The table below summarizes the physicochemical properties of standard buffers compared to 5,5'-Dimethyl-BAPTA, highlighting why DMB is superior for tight microdomain control.

Chelator	Kd​ (No Mg2+ )	Kd​ (1 mM Mg2+ )	Binding Kinetics ( kon​ )	Primary Application Profile
EGTA	~0.15 µM (pH 7.0)	> 10 µM	Slow (~ 106M−1s−1 )	Global Ca2+ buffering; preserves fast nanodomains.
BAPTA	0.59 µM	0.70 µM	Fast (~ 108M−1s−1 )	Fast microdomain buffering; blunts vesicle fusion.
5,5'-Dimethyl-BAPTA	0.15 µM - 0.16 µM[1],[2]	0.44 µM[1]	Fast (~ 108M−1s−1 )	Aggressive resting Ca2+ clamp; zero- Ca2+ calibration[3].

Note: 5,5'-Dimethyl-BAPTA has a molecular weight of 505 g/mol (free acid)[1], which dictates its diffusion rate during intracellular dialysis.

Spatiotemporal Buffering Dynamics

The efficacy of a calcium buffer depends not only on its affinity but on its kinetic ability to compete with endogenous calcium sensors (e.g., Synaptotagmin). The diagram below illustrates the logical flow of how fast buffers like DMB intercept calcium influx, whereas slow buffers like EGTA allow vesicle fusion to proceed.

Fig 1: Mechanistic pathway of presynaptic calcium buffering comparing DMB and EGTA.

Experimental Protocol: Presynaptic Dialysis via Patch-Clamp

To accurately study the effects of 5,5'-Dimethyl-BAPTA on neurotransmitter release, researchers typically employ paired whole-cell patch-clamp recordings at large specialized synapses, such as the Calyx of Held.

Fig 2: Experimental workflow for presynaptic dialysis and postsynaptic recording.

Step 1: Preparation of the Intracellular Solution

Action: Prepare a cesium-based intracellular solution containing 1 mM to 10 mM of the tetrapotassium or tetracesium salt of 5,5'-Dimethyl-BAPTA. Cesium salts of BAPTA are frequently used in patch-clamp experiments to block outward potassium currents and isolate calcium dynamics[4]. Causality: The concentration of DMB determines the buffering capacity ( κ ). A concentration of 10 mM will aggressively clamp the resting calcium and severely restrict the spatial spread of the microdomain, isolating only the vesicles physically docked adjacent to the VGCCs.

Step 2: Slice Preparation & Target Identification

Action: Prepare 200 µm thick acute brainstem slices containing the medial nucleus of the trapezoid body (MNTB). Identify the presynaptic Calyx of Held terminals using differential interference contrast (DIC) microscopy.

Step 3: Whole-Cell Configuration & Intracellular Dialysis

Action: Obtain a >1GΩ seal on the presynaptic terminal and rupture the membrane to achieve the whole-cell configuration. Crucially, wait 15–20 minutes before beginning the stimulation protocol. Causality: 5,5'-Dimethyl-BAPTA is a relatively large molecule (MW = 505 g/mol )[1]. Unlike monovalent ions that equilibrate within seconds, large chelators require extended time to diffuse from the patch pipette through the narrow axonal neck and fully populate the complex presynaptic arborization. Premature recording will result in an underestimation of the buffering effect.

Step 4: Self-Validating Stimulation Protocol

Action: Apply a paired-pulse stimulation paradigm (e.g., two action potentials separated by a 20 ms to 50 ms inter-stimulus interval) to the afferent fiber, and record the resulting Excitatory Postsynaptic Currents (EPSCs) in the postsynaptic cell. Self-Validation: This step acts as an internal control for the integrity of the protocol. If DMB is successfully clamping the presynaptic microdomain, two distinct phenomena must occur:

• The amplitude of the first response ( EPSC1​ ) should be severely blunted compared to baseline or an EGTA control.

• Because DMB rapidly clears the residual calcium that normally accumulates between pulses, the Paired-Pulse Ratio ( EPSC2​/EPSC1​ ) will be fundamentally altered (typically abolishing residual-calcium-driven facilitation). If EPSC1​ remains large and facilitation is unchanged, dialysis is incomplete, or the chelator has degraded.

Data Interpretation & Troubleshooting

• Incomplete Buffering: If the expected reduction in EPSC amplitude is not observed, verify the osmolarity and pH of the internal solution. DMB binding is less sensitive to pH than EGTA[3], but extreme deviations can still impact cell health and channel conductance. Ensure the dialysis wait time was strictly adhered to.

• Toxicity / Run-down: BAPTA derivatives can sometimes exert physiological effects independent of their calcium-binding activity[3]. Always run a parallel control group using an equivalent concentration of EGTA. Because EGTA has a similar affinity but a much slower on-rate, it controls for the ionic strength and non-specific effects of the buffer while leaving the fast calcium microdomain intact.

References

• Webb, S. E., et al. "Ca2+ released via IP3 receptors is required for furrow deepening during cytokinesis in zebrafish embryos". Journal of Cell Science, 110(11), 1215-1223. URL:[Link]

Sources

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• 2. ijdb.ehu.eus [ijdb.ehu.eus]
• 3. Chelators, Calibration Buffers, Ionophores and Cell-Loading Reagents—Section 19.8 | Thermo Fisher Scientific - KR [thermofisher.com]
• 4. Chelators, Calibration Buffers, Ionophores and Cell-Loading Reagents—Section 19.8 | Thermo Fisher Scientific - JP [thermofisher.com]

Recommended Concentrations of 5,5'-Dimethyl-BAPTA for Neuronal Recording: An Application Note and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Intracellular Calcium Buffering in Neuroscience Research

Intracellular calcium (Ca²⁺) signaling is a fundamental mechanism governing a vast array of neuronal processes, from neurotransmitter release and synaptic plasticity to gene expression and apoptosis.[1][2][3] The precise spatial and temporal dynamics of Ca²⁺ transients are therefore of paramount interest to neuroscientists. To investigate the causal role of Ca²⁺ in these events, researchers often employ exogenous Ca²⁺ chelators to buffer or "clamp" intracellular Ca²⁺ concentrations.[1][4][5] Among the most widely used and effective of these tools is 5,5'-Dimethyl-BAPTA, a high-affinity, rapid-binding Ca²⁺ buffer.

This comprehensive guide provides researchers with the necessary theoretical background and practical protocols for the effective use of 5,5'-Dimethyl-BAPTA in neuronal recordings. We will delve into its mechanism of action, provide recommended concentration ranges for various applications, and offer detailed, step-by-step protocols for its use in both cultured neurons and brain slice preparations.

Understanding 5,5'-Dimethyl-BAPTA: Mechanism and Advantages

5,5'-Dimethyl-BAPTA is a derivative of the parent molecule BAPTA (1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid).[1] The addition of two methyl groups to the benzene rings of the BAPTA structure increases the electron density on the chelating atoms, resulting in a higher affinity for Ca²⁺ compared to the parent compound.[1]

Key advantages of 5,5'-Dimethyl-BAPTA and other BAPTA derivatives for neuronal studies include:

• High Selectivity for Ca²⁺: BAPTA and its derivatives exhibit a high selectivity for Ca²⁺ over other divalent cations like magnesium (Mg²⁺), which is crucial for dissecting Ca²⁺-specific signaling pathways in the complex intracellular environment of a neuron.[1][4]

• Rapid Binding Kinetics: The on-rate for Ca²⁺ binding by BAPTA is approximately 100 times faster than that of EGTA, another commonly used Ca²⁺ chelator.[6] This rapid buffering capacity is essential for studying fast neuronal events, such as those occurring at the presynaptic terminal during neurotransmitter release.[1]

• pH Insensitivity: The Ca²⁺ binding affinity of BAPTA derivatives is less sensitive to changes in pH within the physiological range compared to other chelators like EDTA and EGTA.[1][4] This property ensures more reliable and predictable Ca²⁺ buffering under varying experimental conditions.

Mechanism of Action: From AM Ester to Active Chelator

For intracellular applications, 5,5'-Dimethyl-BAPTA is most commonly used in its acetoxymethyl (AM) ester form (5,5'-Dimethyl-BAPTA-AM).[4][5] The lipophilic AM esters allow the molecule to readily cross the cell membrane. Once inside the neuron, intracellular esterases cleave the AM groups, trapping the now membrane-impermeant and active 5,5'-Dimethyl-BAPTA in the cytoplasm where it can buffer Ca²⁺.[5][7][8]

Recommended Concentrations and Applications

The optimal concentration of 5,5'-Dimethyl-BAPTA will vary depending on the specific application, the type of neuronal preparation, and the scientific question being addressed. The following table provides a summary of recommended concentration ranges based on published literature and common experimental practice.

Application	Neuronal Preparation	Recommended Concentration Range (AM Form)	Key Considerations
Inhibition of Neurotransmitter Release	Cultured Neurons, Brain Slices	10 - 100 µM	Higher concentrations are more effective at buffering the large, localized Ca²⁺ transients required for vesicle fusion.[9]
Modulation of Neuronal Excitability	Cultured Neurons, Brain Slices	10 - 50 µM	Can alter firing patterns from regular spiking to bursting by slowing calcium dynamics.[10]
Neuroprotection Studies	Cultured Neurons, In Vivo Models	10 - 40 µM	Buffers excessive Ca²⁺ influx associated with excitotoxicity and ischemic injury.[11]
Patch-Clamp Electrophysiology (Internal Solution)	Brain Slices	0.1 - 15 mM (Salt Form)	The salt form is directly included in the patch pipette solution. Higher concentrations can significantly alter neuronal firing patterns.[10][12]
Calcium Imaging (as a control)	Cultured Neurons, Brain Slices	10 - 20 µM	Used to confirm that observed fluorescence changes are indeed due to Ca²⁺ by pre-loading with the chelator.

Experimental Protocols

Protocol 1: Loading Cultured Neurons with 5,5'-Dimethyl-BAPTA-AM

This protocol provides a general guideline for loading cultured neurons with the cell-permeant AM ester form of 5,5'-Dimethyl-BAPTA.

Materials:

• 5,5'-Dimethyl-BAPTA-AM (e.g., from Biotium, Thermo Fisher Scientific)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Pluronic® F-127 (20% solution in DMSO)

• Artificial Cerebrospinal Fluid (aCSF) or other appropriate recording buffer

• Cultured neurons on coverslips

Procedure:

• Prepare a Stock Solution: Dissolve 5,5'-Dimethyl-BAPTA-AM in anhydrous DMSO to a stock concentration of 1-10 mM. Aliquot and store at -20°C, protected from light and moisture.

• Prepare the Loading Solution:

  • On the day of the experiment, thaw an aliquot of the 5,5'-Dimethyl-BAPTA-AM stock solution.

  • For a final loading concentration of 20 µM in 1 mL of aCSF, for example, you would add 2 µL of a 10 mM stock solution.

  • To aid in the dispersion of the AM ester in the aqueous buffer, it is recommended to first mix the stock solution with an equal volume of 20% Pluronic® F-127 before adding it to the aCSF. Vortex briefly to mix.

• Loading the Neurons:

  • Replace the culture medium with the prepared loading solution.

  • Incubate the neurons for 30-45 minutes at 37°C in a CO₂ incubator. The optimal loading time may need to be determined empirically for your specific cell type and experimental conditions.

• Wash and De-esterification:

  • After incubation, wash the neurons three times with fresh, warm aCSF to remove the extracellular 5,5'-Dimethyl-BAPTA-AM.

  • Allow the cells to de-esterify for at least 30 minutes at room temperature or 37°C before proceeding with your neuronal recording experiment. This allows the intracellular esterases to cleave the AM groups and activate the chelator.

Protocol 2: Using 5,5'-Dimethyl-BAPTA in Patch-Clamp Recordings

For patch-clamp experiments, the salt form of 5,5'-Dimethyl-BAPTA is directly included in the internal pipette solution.

Materials:

• 5,5'-Dimethyl-BAPTA (potassium or cesium salt)

• Components for your standard internal patch-clamp solution (e.g., K-gluconate, HEPES, Mg-ATP, Na-GTP)

• High-purity water

Procedure:

• Prepare the Internal Solution:

  • Prepare your standard internal solution, omitting the 5,5'-Dimethyl-BAPTA for now.

  • Calculate the amount of 5,5'-Dimethyl-BAPTA salt needed to achieve the desired final concentration (e.g., 0.5 mM, 5 mM, or 15 mM).[10]

  • Dissolve the 5,5'-Dimethyl-BAPTA salt in the internal solution. Ensure it is completely dissolved.

• Adjust pH and Osmolarity:

  • After adding all components, adjust the pH of the internal solution to the desired value (typically 7.2-7.4) with KOH or CsOH.

  • Measure and adjust the osmolarity of the final solution to match that of your extracellular solution.

• Filter and Store:

  • Filter the internal solution through a 0.22 µm syringe filter to remove any precipitates.

  • Aliquot and store at -20°C.

• Perform Patch-Clamp Recording:

  • Use the 5,5'-Dimethyl-BAPTA-containing internal solution to fill your patch pipettes.

  • Establish a whole-cell recording configuration. The 5,5'-Dimethyl-BAPTA will diffuse from the pipette into the neuron, allowing for intracellular Ca²⁺ buffering.

Scientific Integrity and Trustworthiness: Causality and Self-Validation

Explaining Causality: The choice of 5,5'-Dimethyl-BAPTA concentration is not arbitrary; it is dictated by the specific Ca²⁺ dynamics of the neuronal process under investigation. For instance, buffering the micromolar Ca²⁺ concentrations required for neurotransmitter release at the presynaptic terminal necessitates a higher concentration of a fast-acting chelator like 5,5'-Dimethyl-BAPTA compared to modulating the more global, lower-amplitude Ca²⁺ signals involved in regulating neuronal excitability.[9][10]

Self-Validating Systems: A well-designed experiment using 5,5'-Dimethyl-BAPTA should include internal controls. For example, when investigating the role of Ca²⁺ in a particular form of synaptic plasticity, one could compare the effects of a high concentration of 5,5'-Dimethyl-BAPTA with a lower concentration, or with a slower Ca²⁺ buffer like EGTA. The differential effects observed with these different buffering regimes can provide strong evidence for the specific role of Ca²⁺ dynamics in the process being studied.

Potential Off-Target Effects: It is important for researchers to be aware of potential off-target effects of BAPTA and its derivatives. Some studies have reported that BAPTA can disrupt microtubule integrity and directly modulate certain potassium channels, independent of its Ca²⁺ chelating properties.[2][8][13][14] Therefore, it is crucial to include appropriate controls, such as using a structurally related but non-chelating BAPTA analog, to rule out such off-target effects.[15] Furthermore, loading cells with high concentrations of BAPTA-AM has been shown to induce endoplasmic reticulum stress.[16]

Visualizing the Concepts

Caption: Mechanism of intracellular calcium buffering by 5,5'-Dimethyl-BAPTA.

Caption: Experimental workflow for loading neurons with 5,5'-Dimethyl-BAPTA-AM.

References

• BAPTA, a calcium chelator, neuroprotects injured neurons in vitro and promotes motor recovery after spinal cord transection in vivo - PMC. (n.d.). Retrieved from [Link]

• The Effect of Intracellular Calcium Buffer Bapta on Epileptiform Activity of Hippocampal Neurons - MDPI. (n.d.). Retrieved from [Link]

• Transmitter release modulation by intracellular Ca2+ buffers in facilitating and depressing nerve terminals of pyramidal cells in layer 2/3 of the rat neocortex - PMC. (n.d.). Retrieved from [Link]

• Modulation of neuronal excitability by intracellular calcium buffering: from spiking to bursting. (2006). Cell Calcium, 39(5), 409-420.

• Mechanisms and Effects of Intracellular Calcium Buffering on Neuronal Survival in Organotypic Hippocampal Cultures Exposed to Anoxia/Aglycemia or to Excitotoxins - PMC. (n.d.). Retrieved from [Link]

• BAPTA Ca2+ Indicators - Interchim. (n.d.). Retrieved from [Link]

• Microtubule disruption with BAPTA and dimethyl BAPTA by a calcium chelation-independent mechanism in 3T3-L1 adipocytes. (2009). Endocrine Journal, 56(2), 235-243.
• On the dissociation constants of BAPTA-type calcium buffers. (1989). Cell Calcium, 10(7), 491-498.

• On the dissociation constants of BAPTA-type calcium buffers - ResearchGate. (n.d.). Retrieved from [Link]

• Nuclear Patch-Clamp Electrophysiology of Ca2+ Channels - PMC. (n.d.). Retrieved from [Link]

• What is the best concentration of BAPTA? - ResearchGate. (n.d.). Retrieved from [Link]

• Cellular effects of BAPTA: Are they only about Ca2+ chelation? - ResearchGate. (n.d.). Retrieved from [Link]

• Novel action of BAPTA series chelators on intrinsic K+ currents in rat hippocampal neurones. (2000). The Journal of Physiology, 522(Pt 2), 249-262.
• Loading neurons with BAPTA-AM activates xbp1 processing indicative of induction of endoplasmic reticulum stress. (2003). Neuroscience Letters, 337(3), 163-166.

• Calcium imaging and BAPTA loading of amygdala astrocytes in mouse brain slices - PMC. (n.d.). Retrieved from [Link]

• Altered properties of quantal neurotransmitter release at endplates of mice lacking P/Q-type Ca2+ channels. (2000). Proceedings of the National Academy of Sciences, 97(24), 13347-13352.

• (PDF) BAPTA, a calcium chelator, neuroprotects injured neurons in vitro and promotes motor recovery after spinal cord transection in vivo - ResearchGate. (n.d.). Retrieved from [Link]

• Analysis of neuronal Ca2+ handling properties by combining perforated patch clamp recordings and the added buffer approach. (2020). bioRxiv.

• Cellular effects of BAPTA: Are they only about Ca 2+ chelation? - PubMed. (n.d.). Retrieved from [Link]

• Loss of Calcium and Increased Apoptosis Within the Same Neuron - PMC. (n.d.). Retrieved from [Link]

• Postsynaptic and Presynaptic Effects of the Calcium Chelator BAPTA on Synaptic Transmission in Rat Hippocampal Dentate Granule Neurons - PubMed. (n.d.). Retrieved from [Link]

• Effects of BAPTA on the cytoskeleton are independent of calcium... - ResearchGate. (n.d.). Retrieved from [Link]

• Cellular effects of BAPTA: Are they only about Ca2+ chelation? - Lirias. (n.d.). Retrieved from [Link]

• The Effect of Intracellular Calcium Buffer Bapta on Epileptiform Activity of Hippocampal Neurons - PMC. (n.d.). Retrieved from [Link]

• Glutamate receptor-dependent cytosolic acidification in hippocampal neurons involves passive flux of protons from the extracellular space. (2024). bioRxiv.

• Impact of 5-HT4 Receptors on Neuron–Glial Network Activity In Vitro - MDPI. (n.d.). Retrieved from [Link]

• The cation channel mechanisms of subthreshold inward depolarizing currents in the VTA dopaminergic neurons and their roles in the chronic-stress-induced depression-like behavior - eLife. (n.d.). Retrieved from [Link]

• Potential Impact of the Multi-Target Drug Approach in the Treatment of | DDDT. (n.d.). Retrieved from [Link]

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• 4. Chelators, Calibration Buffers, Ionophores and Cell-Loading Reagents—Section 19.8 | Thermo Fisher Scientific - HK [thermofisher.com]
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Application Note: 5,5'-Dimethyl-BAPTA in Rapid Kinetic Studies

Target Audience: Researchers, biophysicists, and drug development professionals. Content Type: Advanced Application Guide & Validated Protocols.

Introduction: The Kinetic Imperative in Calcium Signaling

Intracellular calcium (Ca²⁺) signaling is characterized by its profound spatiotemporal complexity. While global Ca²⁺ waves regulate broad cellular responses, highly localized and transient Ca²⁺ microdomains—often occurring within microseconds and restricted to nanometer distances from channel pores—dictate critical rapid events such as neurotransmitter release, ion channel modulation, and targeted enzymatic activation.

Standard calcium chelators like EGTA are kinetically limited; their slow on-rates allow rapid Ca²⁺ spikes to escape buffering, making them suitable only for steady-state or global Ca²⁺ clamping [1]. Conversely, BAPTA (1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid) and its derivatives bind and release Ca²⁺ 50 to 400 times faster than EGTA, effectively intercepting rapid transients [1].

Among these, 5,5'-Dimethyl-BAPTA (often denoted as 5,5'-Me₂-BAPTA) represents a specialized, high-affinity analog. With a dissociation constant (K_d) of ~40 nM under physiological conditions, it outcompetes endogenous high-affinity Ca²⁺ sensors. This makes it the premier choice for rapid kinetic studies—such as stopped-flow, flash photolysis, and patch-clamp electrophysiology—where absolute suppression of localized Ca²⁺ microdomains is required [2].

Physicochemical Properties & Comparative Kinetics

To design a robust kinetic experiment, one must select a chelator whose affinity (K_d) and kinetic profile match the biophysical demands of the target pathway. 5,5'-Dimethyl-BAPTA offers a unique combination of rapid binding kinetics and high affinity, allowing it to extinguish Ca²⁺ sparks that lower-affinity buffers (like standard BAPTA or 5,5'-Dibromo-BAPTA) might miss [1, 2].

Table 1: Comparative Physicochemical Properties of Common Calcium Chelators

Chelator	K_d for Ca²⁺ (No Mg²⁺)	Kinetic On-Rate	Primary Experimental Application
EGTA	~60 nM	Slow	Global steady-state Ca²⁺ buffering; distinguishing slow vs. fast transients.
BAPTA	~160 - 590 nM	Fast	General suppression of rapid Ca²⁺ transients.
5,5'-Dimethyl-BAPTA	~40 - 160 nM	Fast	High-affinity microdomain buffering; stopped-flow kinetics; patch-clamp.
5,5'-Dibromo-BAPTA	~1.5 - 3.6 µM	Fast	Low-affinity buffering; preserving global signaling while blunting peaks.
5,5'-Difluoro-BAPTA	~250 - 610 nM	Fast	NMR analysis of Ca²⁺ (due to ¹⁹F signature) and moderate affinity buffering.

Data synthesized from established biophysical properties of BAPTA derivatives[1, 2]. Note: Exact K_d values fluctuate based on intracellular pH, ionic strength, and Mg²⁺ concentration.

Core Applications in Rapid Kinetic Studies

High-Resolution Patch-Clamp Electrophysiology

In whole-cell patch-clamp configurations, 5,5'-Dimethyl-BAPTA is frequently dialyzed into the cytoplasm via the recording pipette. By maintaining a high concentration (5–20 mM) of this fast chelator, researchers can isolate voltage-dependent currents from Ca²⁺-dependent secondary currents (e.g., Ca²⁺-activated K⁺ or Cl⁻ channels). The high affinity of the dimethyl derivative ensures that even the Ca²⁺ entering through hyperpolarization-activated calcium channels is immediately sequestered before it can trigger downstream signaling cascades.

Flash Photolysis & Stopped-Flow Techniques

In flash photolysis, cells are loaded with caged Ca²⁺ compounds (e.g., NP-EGTA or DMNP-EDTA) and subjected to a UV pulse to release Ca²⁺ in <180 µs [1]. 5,5'-Dimethyl-BAPTA is often co-loaded to strictly define the baseline Ca²⁺ concentration prior to the flash, or to rapidly shape the decay phase of the generated Ca²⁺ spike, allowing researchers to extract precise kinetic rate constants of Ca²⁺-dependent enzymes.

Live-Cell Morphogenesis & Cytokinesis

Rapid Ca²⁺ dynamics govern cellular structural changes. For instance, in zebrafish embryo cytokinesis, localized Ca²⁺ release is required for cleavage furrow deepening [5]. Similarly, in pollen tube tip growth, an oscillating, tip-focused Ca²⁺ gradient drives extension. Microinjection or AM-ester loading of 5,5'-Dimethyl-BAPTA dissipates these gradients instantly, proving the causality of open Ca²⁺ channels in maintaining polarized growth[4]. Furthermore, in human platelets, 5,5'-Dimethyl-BAPTA uniquely inhibits the PAR-1-stimulated development of procoagulant subpopulations by chelating minor, rapid cytoplasmic calcium fluxes that standard BAPTA cannot fully suppress [3].

Workflows and Logical Relationships

To visualize the mechanistic causality of 5,5'-Dimethyl-BAPTA application, review the following logical and experimental workflows.

Workflow of 5,5'-Dimethyl-BAPTA AM loading and rapid intracellular calcium microdomain buffering.

Patch-clamp dialysis coupled with UV flash photolysis for rapid kinetic current recording.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. By adhering to the exact sequence and implementing the described controls, researchers can ensure that experimental outcomes are driven by true kinetic buffering rather than artifactual toxicity or incomplete loading.

Protocol A: Intracellular Loading via AM Ester for Live-Cell Assays

The Acetoxymethyl (AM) ester form allows the chelator to passively cross the cell membrane. Once inside, ubiquitous cytoplasmic esterases cleave the AM groups, trapping the active, Ca²⁺-sensitive polyanion inside the cell [1, 2].

Materials:

• 5,5'-Dimethyl-BAPTA, AM ester (Store desiccated at ≤ -20°C).

• Anhydrous DMSO (High purity, to prevent premature AM hydrolysis).

• Pluronic® F-127 (20% solution in DMSO).

• Serum-free physiological buffer (e.g., HBSS with Ca²⁺/Mg²⁺).

Step-by-Step Methodology:

• Stock Preparation: Reconstitute 5,5'-Dimethyl-BAPTA AM in anhydrous DMSO to create a 10 mM stock. Causality note: Water contamination will hydrolyze the AM ester, rendering it membrane-impermeant.

• Dye Dispersion: Mix 1 µL of the 10 mM stock with 1 µL of 20% Pluronic F-127. Causality note: Pluronic F-127 is a nonionic surfactant that prevents the highly hydrophobic AM ester from precipitating when introduced to the aqueous loading buffer.

• Loading Buffer Preparation: Dilute the dispersion into 1 mL of serum-free HBSS to achieve a final concentration of 10 µM. Causality note: Serum contains extracellular esterases that will prematurely cleave the AM ester outside the cell.

• Incubation: Aspirate culture media from adherent cells and apply the loading buffer. Incubate at 37°C for 30–45 minutes in the dark.

• De-esterification (Critical Step): Wash the cells 3 times with standard culture media (serum can now be included) and incubate for an additional 20–30 minutes at 37°C. Causality note: This recovery period allows intracellular esterases to fully cleave the AM groups. Incomplete cleavage results in compartmentalization into organelles and reduced Ca²⁺ binding affinity.

• Self-Validation Control: In a parallel well, stimulate cells with a calcium ionophore (e.g., A23187) and monitor downstream responses (e.g., kinase phosphorylation or morphological change). A successful 5,5'-Dimethyl-BAPTA load will completely ablate the ionophore-induced response compared to vehicle-loaded cells.

Protocol B: Whole-Cell Patch-Clamp Dialysis for Rapid Buffering

For electrophysiological studies where absolute control over the intracellular environment is required, the cell-impermeant tetrapotassium or tetracesium salt of 5,5'-Dimethyl-BAPTA is introduced directly via the patch pipette.

Step-by-Step Methodology:

• Internal Solution Formulation: Add 10 mM 5,5'-Dimethyl-BAPTA (tetrapotassium salt) to your standard intracellular recording solution (e.g., 130 mM K-Gluconate, 10 mM HEPES, 2 mM Mg-ATP). Adjust the pH to 7.2 using KOH.

• Osmolarity Check: Ensure the final osmolarity is ~285-295 mOsm. The addition of 10 mM chelator significantly alters osmolarity; adjust the primary salt (K-Gluconate) accordingly to prevent osmotic swelling or shrinking of the cell.

• Dialysis: After forming a giga-ohm seal and breaking into the whole-cell configuration, wait 3–5 minutes before initiating kinetic recordings. Causality note: This time is required for the chelator to diffuse from the pipette and equilibrate throughout the cellular volume, particularly into distal dendrites or microdomains.

• Self-Validation Control: Apply a depolarizing voltage step known to elicit a Ca²⁺-activated secondary current. The complete absence of this secondary current confirms successful kinetic clamping of the Ca²⁺ microdomain.

References

• ACS Publications. "PAR-1-Stimulated Factor IXa Binding to a Small Platelet Subpopulation Requires a Pronounced and Sustained Increase of Cytoplasmic Calcium". URL:[Link]

• ResearchGate. "Pollen Tube Growth Is Coupled to the Extracellular Calcium Ion Flux and the Intracellular Calcium Gradient". URL:[Link]

• Journal of Cell Science. "Ca2+ released via IP receptors is required for furrow deepening during cytokinesis in zebrafish embryos". URL:[Link]

Application Note: Precisely Calculating Free Calcium in Solutions with 5,5'-Dimethyl-BAPTA

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Calcium Buffering

Intracellular calcium (Ca²⁺) is a ubiquitous second messenger, orchestrating a vast array of cellular processes, from gene transcription and proliferation to muscle contraction and apoptosis. The ability to precisely control free Ca²⁺ concentrations in experimental solutions is paramount for dissecting these signaling pathways. Calcium chelators, such as 5,5'-Dimethyl-BAPTA, are indispensable tools for creating these controlled environments.[1][2][3] 5,5'-Dimethyl-BAPTA, a derivative of BAPTA (1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid), is a high-affinity Ca²⁺ chelator that offers significant advantages, including a high selectivity for Ca²⁺ over magnesium (Mg²⁺) and relative insensitivity to pH changes near physiological ranges.[4][5][6] This application note provides a comprehensive guide to the principles and protocols for accurately calculating and preparing solutions with defined free Ca²⁺ concentrations using 5,5'-Dimethyl-BAPTA.

Understanding the Equilibrium: The Foundation of Calcium Buffering

The ability to control free Ca²⁺ relies on the reversible binding equilibrium between the chelator (BAPTA) and calcium ions. This relationship is defined by the dissociation constant (Kd), which represents the concentration of free Ca²⁺ at which half of the chelator is bound to calcium.

The core equilibrium is:

[Ca²⁺] + [BAPTA] ⇌ [Ca-BAPTA]

The dissociation constant (Kd) is expressed as:

Kd = ([Ca²⁺] * [BAPTA]) / [Ca-BAPTA]

By knowing the total concentrations of calcium and BAPTA, and the Kd of BAPTA under specific experimental conditions, the concentration of free Ca²⁺ can be calculated. 5,5'-Dimethyl-BAPTA is noted for having the highest affinity for Ca²⁺ among the BAPTA derivatives.[4][5]

Key Parameters Influencing the Apparent Dissociation Constant (Kd)

The effective or "apparent" Kd of 5,5'-Dimethyl-BAPTA is not a fixed value. It is critically influenced by several experimental parameters that researchers must consider for accurate calculations.

• pH: While BAPTA and its derivatives are less sensitive to pH than older chelators like EGTA, significant deviations from physiological pH can still alter the chelator's affinity for Ca²⁺.[4][5][6]

• Temperature: The binding of Ca²⁺ to chelators is a temperature-dependent process. Increasing temperature generally leads to a decrease in affinity (higher Kd).

• Ionic Strength: The total concentration of ions in a solution affects the activity of both Ca²⁺ and the chelator. It is crucial to maintain a constant ionic strength across all experimental and calibration solutions, often through the use of an Ionic Strength Adjustment Buffer (ISAB).[7][8][9]

• Presence of Other Cations: Although 5,5'-Dimethyl-BAPTA has a very high selectivity for Ca²⁺ over Mg²⁺ (a 10⁵-fold greater affinity for Ca²⁺), at high Mg²⁺ concentrations, some competition for binding can occur, slightly altering the apparent Kd for Ca²⁺.[4][6]

Figure 1: A diagram illustrating the equilibrium between free calcium, 5,5'-Dimethyl-BAPTA, and the resulting complex, highlighting the key environmental factors that influence the apparent dissociation constant (Kd).

Quantitative Data: Apparent Dissociation Constants (Kd)

The following table provides approximate Kd values for BAPTA derivatives under specific conditions. It is crucial to note that these values should be considered as starting points, and for highly precise work, the Kd should be determined under the exact experimental conditions.

Chelator	Kd (nM) at 22°C, pH 7.2, 100 mM KCl	Reference
5,5'-Dimethyl-BAPTA	~40	[10]
BAPTA	~110-160	[4][6][11]
5,5'-Dibromo-BAPTA	~1600	[12]

Protocol for Preparing Calcium Buffers with 5,5'-Dimethyl-BAPTA

This protocol outlines the steps to prepare a series of calcium calibration solutions with known free Ca²⁺ concentrations. The principle involves mixing a Ca²⁺-free solution with a Ca²⁺-saturating solution in precise ratios.

Materials:

• 5,5'-Dimethyl-BAPTA (potassium or sodium salt)

• Calcium chloride (CaCl₂), high purity

• Potassium chloride (KCl) or other salt to adjust ionic strength

• A suitable pH buffer (e.g., MOPS or HEPES)

• High-purity, deionized water (e.g., Chelex-treated to remove trace metals)

• Calibrated pH meter

• Precise volumetric glassware and pipettes

Workflow Diagram:

Figure 2: Workflow for the preparation of calcium calibration buffers using 5,5'-Dimethyl-BAPTA.

Step-by-Step Procedure:

• Prepare a "Zero Calcium" Stock Solution (e.g., 10 mM 5,5'-Dimethyl-BAPTA):

  • In a volumetric flask, dissolve the required amount of 5,5'-Dimethyl-BAPTA in high-purity water.

  • Add the pH buffer (e.g., MOPS to a final concentration of 10-30 mM) and the salt for ionic strength adjustment (e.g., KCl to 100 mM).

  • Adjust the pH carefully to the desired value (e.g., 7.20) using a concentrated KOH or HCl solution. Note: The pH of BAPTA solutions can be sensitive during initial dissolution.

  • Bring the solution to the final volume with high-purity water.

• Prepare a "Saturating Calcium" Stock Solution (e.g., 10 mM Ca-BAPTA):

  • Follow the same procedure as for the "Zero Calcium" stock solution.

  • Crucially, add an equimolar amount of CaCl₂ (in this example, 10 mM). It is advisable to add the CaCl₂ from a concentrated, accurately prepared stock solution.

  • Re-check and adjust the pH to the exact same value as the "Zero Calcium" stock solution.

• Create Calibration Solutions:

  • Prepare a series of dilutions by mixing the "Zero Calcium" and "Saturating Calcium" stock solutions in precise ratios. For example, to create 11 calibration standards, you can mix the solutions in ratios from 10:0 to 0:10.

  • Using accurate pipettes is essential for this step.

• Calculate the Free Calcium Concentration:

  • The free Ca²⁺ concentration for each mixture can be calculated using specialized software or a spreadsheet-based formula. The basic equation to solve for free [Ca²⁺] is a quadratic:

    [Ca²⁺] = Kd * ([Ca-BAPTA] / [BAPTA])

  • Several freely available programs, such as MAXC, can perform these calculations, taking into account the concentrations of all ions and the relevant constants for pH, temperature, and ionic strength.[5]

Self-Validation and Best Practices:

• Purity of Reagents: Use the highest purity reagents available. Contaminating Ca²⁺ in salts or water is a common source of error.

• pH Measurement: Ensure your pH meter is accurately calibrated with fresh standards. Small errors in pH can lead to significant errors in free Ca²⁺, especially with chelators more pH-sensitive than BAPTA.[13]

• Temperature Control: Perform all preparations and experiments at a consistent, recorded temperature.

• Validation: For critical applications, it is highly recommended to validate the calculated free Ca²⁺ concentrations using a Ca²⁺-sensitive fluorescent indicator (like Fura-2) or a Ca²⁺-selective electrode.[14] The measured values should align closely with the calculated values.

Troubleshooting Common Issues

• Precipitation in Stock Solutions: This can occur if the pH is not properly controlled or if the solubility limit is exceeded. Ensure complete dissolution of each component before adding the next.

• Calculated vs. Measured [Ca²⁺] Discrepancy:

  • Check for errors in pH or temperature measurements.

  • Verify the total Ca²⁺ and chelator concentrations.

  • Consider if the Kd value used is appropriate for your specific ionic strength and temperature.

  • Ensure your measurement tool (electrode or indicator) is properly calibrated.

Conclusion

5,5'-Dimethyl-BAPTA is a powerful tool for controlling free calcium concentrations in biological experiments. By carefully considering the underlying chemical principles and the influence of experimental parameters like pH, temperature, and ionic strength, researchers can create reliable and reproducible calcium-buffered solutions. Adherence to meticulous preparation protocols and validation practices will ensure the accuracy required for high-quality scientific data.

References

• Interchim. (n.d.). BAPTA Ca2+ Indicators. Retrieved from [Link]

• Cambridge Bioscience. (n.d.). 5, 5'-Dimethyl BAPTA, AM Ester. Retrieved from [Link]

• EDT directION. (n.d.). Calcium Ionic Strength Adjustment Buffer (500ml). Retrieved from [Link]

• Nelson, M., & Malmendal, A. (2001). Basic Instructions for Calculating Calcium-Binding Constants using the Competitive Chelator Method. Retrieved from [Link]

• Harrison, S. M., & Bers, D. M. (1987). The effect of temperature and ionic strength on the apparent Ca-affinity of EGTA and the analogous Ca-chelators BAPTA and dibromo-BAPTA. Biochimica et Biophysica Acta (BBA) - Molecular Cell Research, 925(2), 133–143. Retrieved from [Link]

• Parys, J. B., & Bultynck, G. (2023). Cellular effects of BAPTA: Are they only about Ca2+ chelation?. Biochemical Pharmacology, 115712. Retrieved from [Link]

• Sampedro, D., et al. (2019). Photoreversible stretching of a BAPTA chelator marshalling Ca2+-binding in aqueous media. Beilstein Journal of Organic Chemistry, 15, 2769–2776. Retrieved from [Link]

• EDT directION. (n.d.). Ionic Strength Adjustment Buffers (ISAB). Retrieved from [Link]

• O'Rourke, J. F., & O'Brien, W. J. (1976). Comparison between measured and calculated concentrations of calcium ions in buffers. Analytica Chimica Acta, 84(1), 191-197. Retrieved from [Link]

• Bers, D. M., et al. (2010). A Practical Guide to the Preparation of Ca2+ Buffers. Methods in Cell Biology, 99, 1-26. Retrieved from [Link]

• Pethig, R., et al. (1989). On the dissociation constants of BAPTA-type calcium buffers. Cell Calcium, 10(7), 491-498. Retrieved from [Link]

• LibreTexts Chemistry. (2023). Measurements of "Free" Calcium Concentrations. Retrieved from [Link]

• Hyrc, K., et al. (2000). DETERMINING CALCIUM CONCENTRATION IN HETEROGENEOUS MODEL SYSTEMS USING MULTIPLE INDICATORS. Cell Calcium, 27(2), 75-86. Retrieved from [Link]

• ResearchGate. (2016). I want to determine the free Ca2+ ion concentration with BAPTA tetrasodium salt but there is a problem?. Retrieved from [Link]

• Tsien, R. Y. (1980). New calcium indicators and buffers with high selectivity against magnesium and protons: design, synthesis, and properties of prototype structures. Biochemistry, 19(11), 2396–2404. Retrieved from [Link]

• Wikipedia. (n.d.). Total ionic strength adjustment buffer. Retrieved from [Link]

• Schwaller, B. (2010). Physiology of intracellular calcium buffering. Cell and Tissue Research, 339(1), 213–226. Retrieved from [Link]

Sources

• 1. biotium.com [biotium.com]
• 2. 5, 5'-Dimethyl BAPTA, AM Ester - Biotium [bioscience.co.uk]
• 3. thomassci.com [thomassci.com]
• 4. interchim.fr [interchim.fr]
• 5. Chelators, Calibration Buffers, Ionophores and Cell-Loading Reagents—Section 19.8 | Thermo Fisher Scientific - SG [thermofisher.com]
• 6. New calcium indicators and buffers with high selectivity against magnesium and protons: design, synthesis, and properties of prototype structures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. edt.co.uk [edt.co.uk]
• 8. edt.co.uk [edt.co.uk]
• 9. Total ionic strength adjustment buffer - Wikipedia [en.wikipedia.org]
• 10. 5,5'-dimethyl BAPTA, tetrapotassium salt *cell impermeant* -"DISCONTINUED" - Citations [thermofisher.com]
• 11. researchgate.net [researchgate.net]
• 12. oro.open.ac.uk [oro.open.ac.uk]
• 13. Physiology of intracellular calcium buffering - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Redirecting [linkinghub.elsevier.com]

Application Note: Precision Modulation of Calcium Signaling in Oocytes via 5,5'-Dimethyl-BAPTA Microinjection

Target Audience: Researchers, electrophysiologists, and drug development professionals. Application: Decoupling intracellular calcium transients from downstream developmental and signaling pathways in oocyte models.

Introduction & Mechanistic Rationale

Intracellular calcium ( Ca2+ ) is a universal secondary messenger that governs critical cellular transitions. In oocytes, fertilization or artificial activation triggers a massive, highly coordinated Ca2+ wave. This transient spike is strictly required for the destruction of Cytostatic Factor (CSF) and Maturation-Promoting Factor (MPF), which subsequently drives the oocyte out of meiotic arrest [3].

To study specific Ca2+ -independent pathways or to arrest development at precise stages, researchers must intercept these Ca2+ spikes without depleting basal resting calcium levels. 5,5'-Dimethyl-BAPTA is a highly specialized derivative of the BAPTA (1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid) family.

Why 5,5'-Dimethyl-BAPTA over EGTA? While EGTA is a common calcium chelator, its binding affinity is highly pH-dependent, and its Ca2+ binding on-rate is too slow to intercept rapid, localized calcium sparks. 5,5'-Dimethyl-BAPTA is pH-insensitive within physiological ranges and possesses an extremely high affinity ( ) and rapid association kinetics [2]. When microinjected into the oocyte cytoplasm, it acts as a high-speed buffer, instantly neutralizing Ca2+ released from the endoplasmic reticulum before it can activate downstream kinases like CaMKII [3].

Fig 1: Interception of Ca2+ signaling by 5,5'-Dimethyl-BAPTA preventing meiotic exit.

Quantitative Data: Chelator Selection

Selecting the correct BAPTA derivative is critical. The choice depends on whether the experimental goal is to completely abolish a fast transient or simply dampen a slow wave. 5,5'-Dimethyl-BAPTA provides the tightest control for complete blockade [2].

Chelator	Dissociation Constant ( Kd​ ) for Ca2+	Relative Affinity	Primary Application in Oocyte/Embryo Models
5,5'-Dimethyl-BAPTA	0.15 µM	Very High	Complete block of fast, localized Ca2+ spikes
BAPTA	0.21 µM	High	General buffering of cytosolic Ca2+ transients
5,5'-Dibromo-BAPTA	1.5 µM	Moderate	Dissipation of slow Ca2+ waves; furrow inhibition
EGTA	~0.15 µM (pH dependent)	Variable	Steady-state Ca2+ clamping (slow on-rate)

Experimental Protocol: Microinjection into Xenopus laevis Oocytes

Xenopus laevis oocytes are the premier model for microinjection due to their large size (~1.2 mm diameter) and robust translation machinery. The following self-validating protocol ensures high viability and precise chelator delivery[1, 4].

Phase 1: Oocyte Preparation and Defolliculation

Causality Insight: Oocytes are naturally surrounded by a follicular cell layer that impedes needle penetration and interferes with electrophysiological recordings. Enzymatic digestion in a calcium-free environment weakens cell-cell junctions, allowing clean removal of this layer [4].

• Tissue Resection: Surgically remove ovarian lobes from an adult female Xenopus laevis and place them in a 50 mL conical tube.

• Enzymatic Digestion: Add 20 mL of Calcium-Free Modified Barth's Saline (MBS: 88 mM NaCl, 1 mM KCl, 0.82 mM MgSO4, 10 mM HEPES, pH 7.5) supplemented with 5 mg/mL Collagenase[4].

• Agitation: Place the tube on a shaker platform at 100 RPM for 1 to 1.5 hours at room temperature. Monitor visually until oocytes separate into individual cells.

• Recovery Wash: Wash the oocytes 5 times with Standard MBS (containing 0.33 mM Ca(NO3​)2​ and 0.41 mM CaCl2​ ) to halt collagenase activity and restore extracellular calcium[1].

• Selection: Under a stereomicroscope, select mature Stage V-VI oocytes. Selection Criteria: Look for large, firm oocytes with a sharp, distinct boundary between the dark animal hemisphere and the creamy-yellow vegetal hemisphere [4].

Phase 2: Needle Calibration and Chelator Preparation

• Stock Solution: Prepare a 25 mM stock of 5,5'-Dimethyl-BAPTA in a sterile, Ca2+ -free intracellular buffer (100 mM KCl, 10 mM HEPES, pH 7.0).

• Needle Pulling: Pull borosilicate glass capillaries using a micropipette puller. Using fine forceps, gently break the very tip to achieve a diameter of ~10–15 µm.

• Calibration: Backfill the needle with the BAPTA solution. Calibrate the microinjector to deliver exactly 50 nL per pulse [4]. Volume Rationale: Injecting 50 nL into a ~1 µL oocyte yields a 1:20 dilution. A 25 mM pipette concentration results in a final intracellular concentration of ~1.25 mM, which is sufficient to clamp Ca2+ without causing osmotic shock [2].

Phase 3: Microinjection Execution

Causality Insight: The germinal vesicle (nucleus) is located in the dark animal pole. Puncturing the nucleus causes irreversible damage and apoptosis. Therefore, injections must strictly target the vegetal pole [1].

• Positioning: Transfer selected oocytes to a mesh-bottomed Petri dish filled with Standard MBS. Orient the oocytes so the creamy-yellow vegetal pole is exposed.

• Injection: Insert the needle tip into the vegetal hemisphere at a 45-degree angle.

• Delivery: Trigger the microinjector to deliver 50 nL.

• Withdrawal: Crucial Step: Wait 5 to 10 seconds before withdrawing the needle. This allows the internal pressure to equalize, preventing the chelator and cytoplasm from leaking out of the injection tract [1].

• Incubation: Transfer injected oocytes to fresh Standard MBS supplemented with 1% penicillin/streptomycin and incubate at 18 °C for at least 1 hour to allow the BAPTA to diffuse evenly throughout the cytosol [1].

Fig 2: Step-by-step workflow for the preparation and microinjection of Xenopus oocytes.

System Self-Validation & Troubleshooting

To ensure the trustworthiness of your experimental setup, you must validate that the 5,5'-Dimethyl-BAPTA is actively buffering calcium.

Validation Assay: Expose a subset of both control (uninjected) and BAPTA-injected oocytes to a calcium ionophore (e.g., 5 µM A23187) or a parthenogenetic activation stimulus (e.g., Strontium chloride).

• Expected Result in Controls: Uninjected oocytes will undergo cortical contraction, visible as a tightening and concentration of the dark pigment at the animal pole.

• Expected Result in BAPTA-injected Oocytes: The oocytes should remain completely unresponsive, maintaining their pre-activation morphology. If pigment contraction occurs, the chelator concentration is too low, or the injection volume leaked during needle withdrawal.

Electrophysiological Confirmation: If equipped with a Two-Electrode Voltage Clamp (TEVC), monitor the endogenous Ca2+ -activated chloride channels ( ICl(Ca)​ ). A successful 5,5'-Dimethyl-BAPTA injection will completely abolish these currents upon depolarization or receptor activation.

References

• Xenopus Oocytes: Optimized Methods for Microinjection, Removal of Follicular Cell Layers, and Fast Solution Changes in Electrophysiological Experiments. Journal of Visualized Experiments (JoVE).
• Pollen Tube Growth Is Coupled to the Extracellular Calcium Ion Flux and the Intracellular Calcium Gradient: Effect of BAPTA-Type Buffers and Hypertonic Media. ResearchGate.
• Cytostatic factor inactivation is induced by a calcium-dependent mechanism present until the second cell cycle in fertilized but not in parthenogenetically activated mouse eggs. The Company of Biologists.
• Microinjection of Xenopus Laevis Oocytes. PubMed Central (PMC) - NIH.

Optimizing Internal Solution Osmolarity with 5,5'-Dimethyl-BAPTA for Whole-Cell Patch-Clamp Electrophysiology

Introduction & Core Principles

In whole-cell patch-clamp electrophysiology, the composition of the internal (pipette) solution dictates the intracellular environment. When investigating calcium-dependent signaling pathways, ion channel kinetics, or synaptic transmission, researchers often need to tightly clamp intracellular free calcium ( [Ca2+]i​ ).

For this purpose, 5,5'-Dimethyl-BAPTA is a premier choice. As a highly selective and fast calcium chelator, it boasts a dissociation constant ( Kd​ ) of approximately 40 nM, making it significantly more powerful than standard BAPTA ( Kd​≈160 nM) or EGTA[1]. To maintain physiological potassium gradients, it is typically introduced into the pipette as a tetrapotassium ( K4​ ) salt[2].

However, introducing high concentrations (5–20 mM) of a multivalent salt like K4​ -5,5'-Dimethyl-BAPTA fundamentally alters the physical chemistry of the solution. If the osmolarity is not rigorously compensated, the resulting osmotic gradient will compromise the experiment.

Mechanistic Insights: The Causality of Osmotic Stress

The target osmolarity for a standard internal solution is typically 280–290 mOsm/kg , which is deliberately kept slightly lower than the external Artificial Cerebrospinal Fluid (ACSF, ~300 mOsm/kg)[3][4]. This slight hyposmolarity prevents the cell from swelling when the patch membrane is ruptured.

The Osmotic Challenge: Osmolarity is a colligative property determined by the total number of dissolved particles. K4​ -5,5'-Dimethyl-BAPTA dissociates into 5 osmotically active particles (four K+ ions and one BAPTA4− ion). Therefore, adding 10 mM of this chelator introduces approximately 50 mOsm/kg of osmotic pressure[5].

The Causality of Failure: If you add 10 mM K4​ -BAPTA to a standard 285 mOsm solution without compensation, the new osmolarity spikes to ~335 mOsm. Upon breaking into whole-cell mode, water rapidly flows into the cell to balance the gradient. This causes the cell to physically swell (balloon). The mechanical stretch activates mechanosensitive leak channels, destabilizes the gigaseal (causing series resistance to spike), and ultimately leads to premature cell rupture[6].

To restore osmotic balance, the primary bulk salt—usually Potassium Gluconate (K-Gluconate)—must be proportionally reduced.

Workflow Diagram: Osmolarity Compensation Logic

Workflow for compensating internal solution osmolarity with 5,5'-Dimethyl-BAPTA.

Quantitative Data: Osmotic Compensation Matrices

To maintain a self-consistent osmolarity, use the dissociation constants ( n ) to calculate the required reduction in bulk salt. K-Gluconate yields 2 particles ( K+ and Gluconate− ). Therefore, for every 1 mM of K4​ -BAPTA added ( n=5 ), you must remove 2.5 mM of K-Gluconate ( 5÷2=2.5 ).

Table 1: Osmotic Contribution of Common Components

Component	Dissociated Particles ( n )	Osmotic Load per 1 mM	Notes
K-Gluconate	2 ( K+ , Gluconate− )	~2 mOsm	Primary bulk salt; used for compensation.
KCl	2 ( K+ , Cl− )	~2 mOsm	Chloride source; keep constant to maintain ECl​ .
K4​ -5,5'-Dimethyl-BAPTA	5 (4 K+ , BAPTA4− )	~5 mOsm	Fast Ca2+ chelator; drives osmotic spikes.
Mg-ATP	2 ( Mg2+ , ATP4− )	~2 mOsm	Energy substrate; keep constant.
Sucrose	1 (Non-ionic)	~1 mOsm	Inert osmolyte used for micro-adjustments.

Table 2: Compensation Matrix for K4​ -5,5'-Dimethyl-BAPTA (Target: 285 mOsm)

Chelator Added	Added Osmotic Load	K-Gluconate Reduction Required	Adjusted K-Gluconate (from 130 mM base)
0 mM (Control)	0 mOsm	0 mM	130.0 mM
5 mM	+25 mOsm	-12.5 mM	117.5 mM
10 mM	+50 mOsm	-25.0 mM	105.0 mM
20 mM	+100 mOsm	-50.0 mM	80.0 mM

Step-by-Step Protocol: Formulation & Validation

Phase 1: Solution Formulation

• Calculate Target Weights: Based on Table 2, determine the exact molarity of K-Gluconate required for your specific concentration of K4​ -5,5'-Dimethyl-BAPTA.

• Mix Base Components: In a pre-cleaned beaker, add 80% of your final target volume of double-deionized water (18.2 M Ω⋅cm ). Add the compensated amount of K-Gluconate, followed by standard components (e.g., 5 mM KCl, 10 mM HEPES, 4 mM Mg-ATP, 0.3 mM Na-GTP, 10 mM Phosphocreatine)[7].

• Add the Chelator: Add the required mass of K4​ -5,5'-Dimethyl-BAPTA. Stir gently on ice to prevent ATP degradation.

• pH Adjustment: Adjust the pH to 7.25 – 7.30 using 1M KOH. Note: Adding KOH will slightly increase osmolarity, which is why we measure osmolarity after pH adjustment.

• Volume Adjustment: Bring the solution to 95% of the final volume using ddH2​O .

Phase 2: Osmolarity Fine-Tuning

• Measure Osmolarity: Calibrate a freezing-point depression osmometer. Measure a 20 µL sample of your solution.

• Adjust to Target (285 ± 2 mOsm):

  • If too low: Add crystalline sucrose (1 mM sucrose ≈ 1 mOsm) to raise the osmolarity without altering the ionic strength.

  • If too high: Add small, calculated volumes of ddH2​O to dilute the solution.

• Final Processing: Filter the solution through a 0.22 µm syringe filter, aliquot into 1 mL sterile tubes, and store at -80°C.

The Self-Validating System: Electrophysiological Verification

A robust protocol must be self-validating at the rig. You can confirm that your 5,5'-Dimethyl-BAPTA compensation is perfectly tuned by monitoring the cell's physical and electrical behavior immediately after breaking the patch[8]:

• Visual Morphological Stability (DIC/Dodt Contrast):

  • Validation: The cell soma should maintain its exact shape for >30 minutes.

  • Failure State: If the cell balloons and loses its phase-bright halo, the internal solution is hyperosmotic (under-compensated). If it crenates (shrinks), it is hyposmotic (over-compensated).

• Holding Current ( Ihold​ ) Stability:

  • Validation: In voltage clamp (e.g., holding at -70 mV), Ihold​ should remain stable and near zero (typically 0 to -50 pA for a healthy neuron).

  • Failure State: A creeping inward current indicates that osmotic swelling is stretching the membrane and opening non-specific cation leak channels.

• Series Resistance ( Rs​ ) and Capacitance ( Cm​ ):

  • Validation: Rs​ should remain stable (10–25 M Ω ).

  • Failure State: Rapid osmotic swelling pushes the intracellular face of the membrane against the glass pipette tip, causing Rs​ to fluctuate wildly or permanently increase.

References

• Chelators, Calibration Buffers, Ionophores and Cell-Loading Reagents—Section 19.8 Source: Thermo Fisher Scientific URL:1

• 5,5'-Dimethyl BAPTA tetrapotassium Source: MedChemExpress URL:2

• Developmentally Regulated Rebound Depolarization Enhances Spike Timing Precision in Auditory Midbrain Neurons Source: Frontiers in Cellular Neuroscience URL:5

• Two-Photon Targeted, Quad Whole-Cell Patch-Clamping Robot Source: bioRxiv URL:7

• Whole cell patch clamp electrophysiology in human neuronal cells Source: NIH PMC URL:3

• Whole-Cell Recording In Vivo Source: FSU Biology URL:8

• Intracellular Calcium Spikes in Rat Suprachiasmatic Nucleus Neurons Induced by BAPTA-Based Calcium Dyes Source: PLOS One URL:4

• The Role of Calcium in the Desensitization of Capsaicin Responses in Rat Dorsal Root Ganglion Neurons Source: Journal of Neuroscience URL:6

Sources

• 1. Chelators, Calibration Buffers, Ionophores and Cell-Loading Reagents—Section 19.8 | Thermo Fisher Scientific - SG [thermofisher.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Whole cell patch clamp electrophysiology in human neuronal cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Intracellular Calcium Spikes in Rat Suprachiasmatic Nucleus Neurons Induced by BAPTA-Based Calcium Dyes | PLOS One [journals.plos.org]
• 5. Frontiers | Developmentally Regulated Rebound Depolarization Enhances Spike Timing Precision in Auditory Midbrain Neurons [frontiersin.org]
• 6. jneurosci.org [jneurosci.org]
• 7. Two-Photon Targeted, Quad Whole-Cell Patch-Clamping Robot | bioRxiv [biorxiv.org]
• 8. bio.fsu.edu [bio.fsu.edu]

Application Note: Storage, Handling, and Experimental Deployment of 5,5'-Dimethyl-BAPTA Stock Solutions

Introduction and Mechanistic Overview

5,5'-Dimethyl-BAPTA is a highly selective, high-affinity intracellular calcium (Ca²⁺) chelator. Derived from the classic BAPTA (1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid) backbone, the addition of methyl groups at the 5,5' positions significantly increases its affinity for Ca²⁺[1]. This makes it an indispensable tool for drug development professionals and researchers aiming to precisely clamp cytosolic calcium levels and isolate Ca²⁺-dependent signaling pathways from downstream cellular responses[2].

Unlike traditional chelators such as EGTA or EDTA, BAPTA derivatives exhibit a remarkable insensitivity to intracellular pH fluctuations and possess rapid Ca²⁺ binding and release kinetics—operating 50 to 400 times faster than EGTA[2].

Physicochemical Properties & Comparative Data

The selection of a specific BAPTA derivative dictates the precise concentration at which intracellular free Ca²⁺ is buffered. 5,5'-Dimethyl-BAPTA offers one of the highest affinities in this class, making it ideal for establishing a near-zero free calcium baseline[2].

Table 1: Comparative Properties of BAPTA-Based Calcium Chelators

Chelator	R-Group Substitution	Molecular Weight	Kd (No Mg²⁺)	Kd (1 mM Mg²⁺)
BAPTA	None	477 g/mol	0.59 µM	0.70 µM
5,5'-Dimethyl-BAPTA	CH₃	505 g/mol (Free Acid)	0.16 µM	0.44 µM
5,5'-Difluoro-BAPTA	F	513 g/mol	0.61 µM	0.72 µM
5,5'-Dibromo-BAPTA	Br	635 g/mol	3.60 µM	N/A

(Data synthesized from Biotium and Thermo Fisher Scientific product specifications[1][2])

The AM Ester Strategy: Causality in Cellular Loading

To bypass the lipid bilayer, 5,5'-Dimethyl-BAPTA is predominantly utilized as an Acetoxymethyl (AM) ester (MW: 792.75 g/mol )[3], though a membrane-impermeant tetrapotassium salt (MW: 657 g/mol ) is available for direct microinjection or patch-clamp infusion[4].

The Causality of Hydrolysis : The AM ester itself is biologically inactive and does not bind calcium. The AM groups mask the negatively charged carboxylates, rendering the molecule highly hydrophobic so it can passively diffuse across the cell membrane[5]. Once in the cytosol, ubiquitous endogenous non-specific esterases cleave the AM groups. This enzymatic hydrolysis traps the active, negatively charged chelator inside the cell, creating a self-contained calcium sink[6].

Caption: Mechanism of 5,5'-Dimethyl-BAPTA AM loading, esterase hydrolysis, and calcium clamping.

Storage and Handling Protocols: A Self-Validating System

The structural integrity of the AM ester is the single most critical failure point in calcium clamping experiments. Moisture is the primary failure vector; premature hydrolysis of the AM groups outside the cell yields a membrane-impermeant free acid that cannot enter the target cells[6].

Preparation and Storage of Stock Solutions

• Equilibration (Critical Step) : Before opening the vial, allow the lyophilized 5,5'-Dimethyl-BAPTA AM ester to equilibrate to room temperature for at least 30 minutes. Causality: Opening a cold vial causes atmospheric moisture to condense directly on the powder, instantly initiating irreversible hydrolysis of the AM groups[6].

• Reconstitution : Dissolve the solid in high-quality, Anhydrous Dimethylsulfoxide (DMSO) (≥99.9% purity) to create a 1 mM to 10 mM stock solution[5]. Dissolution can be kinetically slow; pipette gently and allow sufficient time for complete solubilization[7].

• Aliquot Generation : Divide the stock solution into small, single-use aliquots (e.g., 10–20 µL) in light-blocking (amber) microcentrifuge tubes to prevent repeated freeze-thaw cycles and light degradation[8].

• Storage : Store aliquots tightly sealed at -20°C in a desiccator. When protected from moisture and light, the DMSO stock solution is stable for at least 6 months[6][7].

Experimental Protocol: Cellular Loading Workflow

Loading cells with highly hydrophobic AM esters requires careful optimization of the aqueous environment to prevent compound precipitation. This protocol utilizes a self-validating resting phase to ensure complete chelator activation.

Reagent Preparation

• Pluronic F-127 (20% w/v in DMSO) : A mild non-ionic surfactant. Causality: Because AM esters are highly hydrophobic, they rapidly aggregate in aqueous buffers. Pluronic F-127 forms micelles around the AM ester, keeping it in solution and maximizing its delivery to the lipid bilayer[3][5][7].

• Loading Buffer : Krebs-Ringer-HEPES-glucose (KRH-glc) buffer (136 mM NaCl, 10 mM HEPES, 4.7 mM KCl, 1.25 mM MgSO₄, 1.25 mM CaCl₂, 25 mM glucose, pH 7.4) supplemented with 0.5% Bovine Serum Albumin (BSA)[7].

Step-by-Step Loading Methodology

• Dye-Surfactant Complexation : In a clean microcentrifuge tube, mix 1 µL of the 5,5'-Dimethyl-BAPTA AM stock solution (in anhydrous DMSO) with 1 µL of 20% Pluronic F-127. Mix thoroughly by pipetting[7].

• Buffer Dispersion : Rapidly add 1 mL of the KRH-glc loading buffer to the dye-surfactant mixture while vortexing. This yields a final chelator concentration of 1–10 µM.

• Cell Washing : Wash the target cells twice with KRH-glc (+ 0.5% BSA) to remove serum proteins that might prematurely bind the AM ester or contain extracellular esterases[7].

• Incubation : Apply the loading dispersion to the cells. Incubate for 30–45 minutes in the dark.

  • Causality Check (Temperature): Perform the incubation at room temperature rather than 37°C. While 37°C accelerates membrane permeation, it drastically increases the compartmentalization of the dye into intracellular organelles (e.g., mitochondria, endoplasmic reticulum). Room temperature loading ensures the chelator remains predominantly in the cytoplasm[6][7].

• De-esterification Wash : Remove the loading buffer and wash the cells 3 times with fresh KRH-glc buffer to remove any extracellular, un-hydrolyzed AM ester[7].

• Post-Incubation (Validation Step) : Incubate the cells in fresh buffer for an additional 15–30 minutes at room temperature. Causality: This resting period is a self-validating step that allows intracellular esterases sufficient time to completely hydrolyze any remaining AM groups. Proceeding immediately to the assay without this step risks incomplete calcium clamping due to partially active chelator molecules.

References

• Title : 5,5'-Dimethyl BAPTA, AM ester - Product and Safety Data Sheet | Source : Biotium | URL : 1

• Title : Chelators, Calibration Buffers, Ionophores and Cell-Loading Reagents—Section 19.8 | Source : Thermo Fisher Scientific | URL : 2

• Title : PAR-1-Stimulated Factor IXa Binding to a Small Platelet Subpopulation Requires a Pronounced and Sustained Increase of Cytoplasmic Calcium | Source : ACS Publications | URL :8

• Title : 5, 5'-Dimethyl BAPTA, tetrapotassium salt 100mg | Source : Thomas Scientific | URL : 4

• Title : Chelators, Calibration Buffers, Ionophores and Cell-Loading Reagents—Section 19.8 (ES) | Source : Thermo Fisher Scientific | URL : 3

• Title : Fluorescent Ion and pH Indicators | Source : Chemie-Brunschwig | URL : 5

• Title : Rhod-590 AM Ester - Product Information | Source : Biotium | URL : 7

• Title : Indo-1, AM Ester - Product Information | Source : Biotium | URL : 6

Sources

• 1. biotium.com [biotium.com]
• 2. Chelators, Calibration Buffers, Ionophores and Cell-Loading Reagents—Section 19.8 | Thermo Fisher Scientific - TW [thermofisher.com]
• 3. Chelators, Calibration Buffers, Ionophores and Cell-Loading Reagents—Section 19.8 | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. thomassci.com [thomassci.com]
• 5. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 6. biotium.com [biotium.com]
• 7. biotium.com [biotium.com]
• 8. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Part 1: Diagnostic FAQs – Understanding pH and Chelator Dynamics

Technical Support Center: Adjusting and Maintaining pH Stability in 5,5'-Dimethyl-BAPTA Buffered Solutions

Welcome to the advanced troubleshooting and methodology center. As a Senior Application Scientist, I frequently encounter experiments where researchers experience "calcium clamp failure" due to overlooked thermodynamic and chemical properties of their chelators.

5,5'-Dimethyl-BAPTA is the highest-affinity derivative in the BAPTA family, boasting a dissociation constant ( Kd​ ) of approximately 40 nM for Ca2+ under physiological ionic conditions[1]. While BAPTA-based chelators are celebrated for being less pH-sensitive than EGTA or EDTA[2], they are not entirely immune to proton interference. The ultra-high affinity of 5,5'-Dimethyl-BAPTA means that even marginal pH fluctuations—especially below pH 7.0—can alter the protonation state of its aniline nitrogens, drastically shifting the effective Kd​ and compromising your experimental integrity[3].

Below is our comprehensive guide to understanding causality, troubleshooting pH drift, and executing a self-validating protocol for buffer preparation.

Q1: Why does the pH of my 5,5'-Dimethyl-BAPTA solution drop drastically the moment I add calcium chloride? The Causality: This is a classic thermodynamic displacement reaction. When Ca2+ binds to the tetracarboxylate core of 5,5'-Dimethyl-BAPTA, it physically displaces protons ( H+ ) that were weakly associated with the carboxylate or amine groups. This sudden release of protons acidifies the solution. The Solution: Never titrate calcium into an unbuffered chelator solution. Always co-buffer your 5,5'-Dimethyl-BAPTA stock with a Good's buffer possessing a pKa​ near your target pH (e.g., 10–20 mM MOPS or HEPES) before introducing Ca2+ [3].

Q2: I was taught that BAPTA is pH-insensitive. Why must I strictly control the pH at 7.20? The Causality: It is a dangerous misconception that BAPTA is completely pH-independent. BAPTA's Ca2+ binding is relatively stable above pH 7.0[2]. However, as the pH drops toward 6.5, the ambient proton concentration increases and begins to compete with Ca2+ for the coordinating nitrogen atoms within the chelator's core. Because 5,5'-Dimethyl-BAPTA has such an extreme affinity for calcium, its effective Kd​ is highly sensitive to this competitive proton inhibition in the physiological pH range.

Q3: Why does my calcium calibration curve shift when I move my buffers from the benchtop (22°C) to the incubator (37°C)? The Causality: While the Kd​ of BAPTA itself is relatively temperature-stable compared to EGTA, the co-buffers you use to maintain the pH (like HEPES or Tris) are highly temperature-dependent. For example, HEPES has a ΔpKa​/∘C of -0.014. A buffer adjusted to pH 7.20 at 22°C will drop to ~6.99 at 37°C. This pH drop increases proton competition, artificially raising the Kd​ of 5,5'-Dimethyl-BAPTA.

Part 2: Quantitative Chelator Comparison

To select the right chelator and anticipate pH-related Kd​ shifts, refer to the following comparative data[1][2][3][4][5]:

Chelator	Approx. Kd​ for Ca2+ (pH 7.2, 100mM KCl)	pH Sensitivity Profile	Primary Application
5,5'-Dimethyl-BAPTA	~40 nM	Low > pH 7.0; Mod. < pH 7.0	Clamping cytosolic Ca2+ at near-zero levels.
EGTA	~70 nM	Extremely High	Bulk cytosolic buffering over long timescales.
BAPTA (Core)	~160 nM	Low > pH 7.0	Fast, localized calcium signal buffering.
5,5'-Dibromo-BAPTA	~1.5 µM	Low > pH 7.0	Studying spatial Ca2+ shuttling/mobilization.

Part 3: Step-by-Step Methodology – Preparing a pH-Stable Calibration Buffer

To ensure absolute trustworthiness in your calcium clamping, your preparation protocol must be a self-validating system. Follow this methodology to prepare a 10 mM 5,5'-Dimethyl-BAPTA stock at a stable pH of 7.20.

Materials Required:

• 5,5'-Dimethyl-BAPTA (Free Acid form)[2]

• 1M KOH (Potassium Hydroxide)

• 1M MOPS buffer (pH 7.20)

• 2M KCl (Potassium Chloride)

• Calibrated pH meter with a micro-probe

Step-by-Step Protocol:

• Primary Dissolution: Weigh the required mass of 5,5'-Dimethyl-BAPTA free acid to achieve a 10 mM final concentration. Suspend it in 70% of your final target volume using double-distilled H2​O .

  • Note: The free acid is insoluble in water and will appear cloudy.

• Base Titration: Add 1M KOH dropwise while stirring continuously. The solution will gradually clear as the carboxylate groups become deprotonated (usually around pH 7.5 - 8.0).

  • Causality: We use KOH rather than NaOH because K+ mimics the primary intracellular monovalent cation, maintaining physiological relevance[3].

• Co-Buffering & Ionic Strength: Add MOPS stock to achieve a final concentration of 10–20 mM. Add KCl to achieve a final concentration of 100 mM.

  • Causality: The Kd​ of 5,5'-Dimethyl-BAPTA is heavily dependent on ionic strength. Standardizing to 100 mM KCl ensures the Kd​ remains anchored at ~40 nM[3].

• Calcium Addition & Self-Validation: If your protocol requires a specific Ca2+ concentration, slowly titrate your CaCl2​ stock.

  • Validation Check: Keep the pH probe in the solution. If the pH drops by more than 0.05 units during Ca2+ addition, pause the titration. Add micro-drops of 0.1M KOH to bring the pH back to 7.20 before continuing.

• Thermal Equilibration: Bring the solution to the exact temperature at which your experiment will be conducted (e.g., 37°C).

• Final Adjustment: Perform the final pH adjustment to exactly 7.20 at the experimental temperature, then bring the solution to its final volume with ddH2​O .

Part 4: System Workflows and Mechanistic Diagrams

Workflow for preparing a self-validating, pH-stable 5,5'-Dimethyl-BAPTA buffer.

Mechanistic pathway showing proton competition with Calcium at lower pH levels.

References

• Interchim. BAPTA Ca2+ Indicators. Retrieved from[Link]

• ResearchGate. Pollen Tube Growth Is Coupled to the Extracellular Calcium Ion Flux and the Intracellular Calcium Gradient: Effect of BAPTA-Type Buffers. Retrieved from[Link]

Sources

• 1. Chelators, Calibration Buffers, Ionophores and Cell-Loading Reagents—Section 19.8 | Thermo Fisher Scientific - TW [thermofisher.com]
• 2. interchim.fr [interchim.fr]
• 3. Chelators, Calibration Buffers, Ionophores and Cell-Loading Reagents—Section 19.8 | Thermo Fisher Scientific - SG [thermofisher.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: 5,5'-Dimethyl-BAPTA Troubleshooting &amp; Optimization

Welcome to the Technical Support Center for 5,5'-Dimethyl-BAPTA , a high-affinity intracellular calcium (Ca²⁺) chelator. This guide is designed for researchers, scientists, and drug development professionals who require precise control over cytosolic calcium dynamics.

Below, we address the most common technical hurdle associated with this reagent: calcium precipitation . We have divided this guide into two primary workflows—in vitro buffer preparation (using the Free Acid form) and in vivo cell loading (using the AM Ester form).

Part 1: Quantitative Data & Chelator Selection

To effectively troubleshoot, you must first understand the thermodynamic properties of your chelator. 5,5'-Dimethyl-BAPTA possesses the highest Ca²⁺ affinity among common BAPTA derivatives, making it highly susceptible to localized precipitation if mishandled[1].

Table 1: Comparative Properties of BAPTA-Family Chelators

Chelator	K_d (Ca²⁺, No Mg²⁺)	K_d (Ca²⁺, 1 mM Mg²⁺)	Molecular Weight	Primary Application / Feature
5,5'-Dimethyl-BAPTA	0.15 - 0.16 µM	0.44 µM	505 g/mol	Highest affinity; rapid transient buffering[1].
BAPTA	0.59 µM	0.70 µM	477 g/mol	Standard cytosolic Ca²⁺ clamping[1].
5,5'-Difluoro-BAPTA	0.61 µM	0.72 µM	513 g/mol	¹⁹F NMR calcium imaging[2].
5,5'-Dibromo-BAPTA	1.5 - 3.6 µM	Not Det.	635 g/mol	Intermediate affinity; spatial buffering[2].
EGTA	~0.15 µM	Not Det.	380 g/mol	Slow on-rate; distinguishes slow vs. rapid transients[2].

Part 2: In Vitro Buffer Preparation (Free Acid Form)

FAQ: Why does my 5,5'-Dimethyl-BAPTA solution turn cloudy when I add calcium chloride?

The Causality: 5,5'-Dimethyl-BAPTA is a tetracarboxylic acid. In its fully protonated state, the lack of ionic charge renders it highly insoluble in water. While adding a strong base (like KOH) deprotonates the carboxyl groups and achieves solubility, adding concentrated CaCl₂ to create a precise Ca²⁺-clamp buffer often triggers sudden precipitation.

This happens due to two coupled thermodynamic events:

• Localized Supersaturation: Rapid addition of Ca²⁺ creates micro-environments where the concentration of the Ca-BAPTA complex exceeds its solubility product before diffusion can occur.

• Proton Displacement (pH Drop): As Ca²⁺ binds to the chelator, it displaces any remaining weakly bound protons. If the local buffer capacity is exceeded, the pH plummets, driving the unbound 5,5'-Dimethyl-BAPTA back into its insoluble, protonated state.

Self-Validating Protocol: Step-by-Step Preparation of Ca²⁺-Clamped Buffers

To prevent precipitation, you must decouple the dissolution of the chelator from the introduction of the calcium ions.

Step 1: Initial Dissolution

• Weigh the required amount of 5,5'-Dimethyl-BAPTA free acid and suspend it in 80% of your final target volume of double-distilled water (ddH₂O). Note: The solution will be cloudy.

• Validation Check: Slowly titrate with 1.0 M KOH (or NaOH, depending on your target counter-ion) while stirring vigorously until the pH reaches 7.2. The solution must become completely clear. If it remains cloudy, do not proceed; check your pH meter calibration.

Step 2: Buffer Stabilization

• Add your background buffering agent (e.g., 10-20 mM HEPES or MOPS) to lock the pH at 7.2.

Step 3: Dropwise Calcium Titration

• Prepare a separate stock of CaCl₂.

• Using a burette or precision pipette, add the CaCl₂ dropwise (e.g., 10 µL/sec) into the vortex of the vigorously stirring BAPTA solution.

• Validation Check: Monitor the pH continuously during this step. If the pH drops below 7.0, the system is failing and precipitation is imminent. Pause the calcium addition immediately and titrate with 0.1 M KOH to restore pH to 7.2 before continuing.

Caption: Workflow for preparing 5,5'-Dimethyl-BAPTA buffers without localized Ca2+ precipitation.

Part 3: In Vivo Cell Loading (AM Ester Form)

FAQ: Why is 5,5'-Dimethyl-BAPTA-AM precipitating in my cell culture media, leading to poor loading?

The Causality: To make the chelator membrane-permeant, the polar carboxylate groups are masked with acetoxymethyl (AM) esters[3]. This modification makes 5,5'-Dimethyl-BAPTA-AM extremely lipophilic and nearly insoluble in water.

When a DMSO stock of the AM ester is injected directly into an aqueous physiological buffer (like HBSS or culture media), the DMSO rapidly diffuses into the water. Stripped of its organic solvent, the highly hydrophobic AM ester molecules immediately self-associate and nucleate into microcrystals (precipitation) rather than entering the cells[4].

Self-Validating Protocol: Step-by-Step Optimization for AM Ester Loading

To prevent crystallization, you must thermodynamically stabilize the AM ester in the aqueous phase using a micellar suspension.

Step 1: Stock Preparation

• Reconstitute 5,5'-Dimethyl-BAPTA-AM in high-quality, anhydrous DMSO to create a 1-10 mM stock[3].

• Crucial: Moisture degrades the AM ester. Store aliquots at -20°C with a desiccant.

Step 2: Micellar Encapsulation

• Pre-mix your required volume of BAPTA-AM stock with an equal volume of Pluronic F-127 (20% w/v in DMSO).

• Why this works: Pluronic F-127 is a non-ionic block copolymer surfactant. It lowers the interfacial tension and encapsulates the hydrophobic AM ester into micelles, preventing nucleation[3].

Step 3: Aqueous Dispersion

• Pre-warm your loading buffer (e.g., HBSS) to 37°C. Warming increases the kinetic energy of the solution, further discouraging precipitation.

• Add the BAPTA-AM/Pluronic mixture to the warmed buffer while vortexing rapidly. The final concentration of Pluronic F-127 should be between 0.02% and 0.04%[3].

• Validation Check: Examine the final loading buffer under a phase-contrast microscope. If you observe highly refractive, needle-like microcrystals, the micellar suspension has failed. Discard the solution, ensure your buffer is properly warmed, and increase vortexing speed during addition.

Step 4: Cell Loading & De-esterification

• Incubate cells with the loading solution for 30–60 minutes at 37°C.

• Wash cells 2-3 times with fresh buffer to remove extracellular dye, then incubate for an additional 20-30 minutes to allow intracellular esterases to fully cleave the AM groups, trapping the active chelator inside the cell[3].

Caption: Intracellular Ca2+ interception by 5,5'-Dimethyl-BAPTA preventing downstream signaling.

References

• Biotium. "5,5'-Dimethyl BAPTA, AM ester Product and Safety Data Sheet." Biotium.com.
• Thermo Fisher Scientific. "Chelators, Calibration Buffers, Ionophores and Cell-Loading Reagents—Section 19.8." Thermofisher.com.
• BenchChem. "Troubleshooting guide for poor Bapta-AM loading efficiency." Benchchem.com.
• BenchChem. "BAPTA-AM: A Technical Guide to its Selective Calcium Chelation." Benchchem.com.

Sources

• 1. biotium.com [biotium.com]
• 2. Chelators, Calibration Buffers, Ionophores and Cell-Loading Reagents—Section 19.8 | Thermo Fisher Scientific - US [thermofisher.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Minimizing series resistance errors with 5,5'-Dimethyl-bapta

Minimizing Series Resistance Errors with 5,5'-Dimethyl-BAPTA

Welcome to the Advanced Electrophysiology Support Hub. As a Senior Application Scientist, I frequently encounter researchers struggling with space-clamp issues and massive voltage errors ( Verror​ ) during whole-cell recordings. While electronic series resistance ( Rs​ ) compensation is standard practice, it is inherently limited by amplifier stability (often peaking at 70-80% before ringing or oscillating).

The most robust, self-validating system for minimizing Rs​ errors when recording primary calcium ( Ca2+ ) or sodium ( Na+ ) currents is to biologically restrict the total membrane current ( Im​ ) . This is achieved by using a high-affinity, ultra-fast calcium chelator like 5,5'-Dimethyl-BAPTA to suppress overlapping, secondary Ca2+ -activated conductances.

The Causality of Voltage Errors and Chelator Dynamics

In voltage-clamp mode, the actual membrane potential ( Vm​ ) deviates from your command potential ( Vcmd​ ) according to Ohm's law: Verror​=Im​×Rs​

When studying voltage-gated calcium channels (VGCCs), the primary Ca2+ influx often triggers massive secondary currents, such as Ca2+ -activated potassium ( IK(Ca)​ ) or chloride ( ICl(Ca)​ ) currents. This sudden surge in total membrane current ( Im​ ) multiplies against your Rs​ , causing a catastrophic loss of voltage control.

Why 5,5'-Dimethyl-BAPTA? Unlike EGTA, which has a slow on-rate and allows Ca2+ to diffuse and activate local microdomain channels, 5,5'-Dimethyl-BAPTA operates with exceptional speed and a high affinity ( Kd​≈0.15−0.16μM ) [1][2]. By instantly intercepting Ca2+ ions at the intracellular mouth of the pore, it prevents secondary channel activation, keeping Im​ small and directly minimizing Verror​ [4].

Mechanism of 5,5'-Dimethyl-BAPTA preventing secondary currents to minimize Rs voltage errors.

Troubleshooting & FAQs

Q: My series resistance ( Rs​ ) physically increases during the recording when using this chelator. Is the chemical causing this? A: Yes, but indirectly through osmolarity mismatch. 5,5'-Dimethyl-BAPTA is typically added as a tetrapotassium or tetrasodium salt. Adding 10 mM of this chelator adds roughly 50 mOsm to your intracellular solution (ICS). If your ICS becomes hyperosmotic relative to the extracellular bath, the cell will swell, pushing cytoplasmic debris into the pipette tip and physically increasing Rs​ . Solution: Reduce the concentration of your major bulk salt (e.g., KCl or CsCl) by ∼30−40 mM to maintain the ICS osmolarity strictly between 280−290 mOsm .

Q: Why should I choose 5,5'-Dimethyl-BAPTA over standard BAPTA? A: It comes down to binding affinity and the spatial spread of calcium. Standard BAPTA has a Kd​ of ∼0.59μM , whereas 5,5'-Dimethyl-BAPTA has a tighter Kd​ of ∼0.15−0.16μM [2]. When recording from cells with highly coupled Ca2+ nanodomains, standard BAPTA may fail to capture Ca2+ before it binds to adjacent low-affinity sensors. 5,5'-Dimethyl-BAPTA ensures a tighter spatial clamp [3].

Q: I have 10 mM 5,5'-Dimethyl-BAPTA in my pipette, but I still see a slowly activating outward current ruining my voltage clamp. Why? A: This is a dialysis time error. 5,5'-Dimethyl-BAPTA is a large molecule ( MW≈505 g/mol ). While small ions like K+ dialyze in seconds, large chelators require at least 3 to 5 minutes after breaking into the whole-cell configuration to reach the distal dendrites or distal cellular compartments. If you run your voltage-step protocols too early, distal Ca2+ -activated channels will still open, creating a space-clamp error.

Quantitative Data Summaries

Table 1: Calcium Chelator Comparison for Intracellular Solutions Understanding the physical properties of chelators is crucial for experimental design [1][2].

Chelator	Kd​ for Ca2+ (No Mg2+ )	Molecular Weight	On-Rate Kinetics	Primary Application in Patch-Clamp
EGTA	∼60.5 nM	380 g/mol	Slow	Setting resting global [Ca2+]i​ ; allows local sparks.
BAPTA	∼0.59μM	477 g/mol	Fast	Buffering fast transients; general Ca2+ clamp.
5,5'-Dimethyl-BAPTA	∼0.16μM	505 g/mol	Ultra-Fast	Tight spatial clamping; suppressing overlapping currents.
5,5'-Dibromo-BAPTA	∼3.6μM	635 g/mol	Fast	Studying low-affinity Ca2+ sensors; allows some mobilization.

Table 2: Impact of Secondary Current Suppression on Voltage Error ( Verror​ ) Assuming an uncompensated Rs​ of 10 MΩ and a primary Ca2+ current of 1 nA .

Condition	Primary Current	Secondary IK(Ca)​	Total Im​	Resulting Verror​ ( Im​×Rs​ )	Clamp Quality
No Chelator	1 nA	4 nA	5 nA	50 mV	Severe Loss of Control
EGTA (10 mM)	1 nA	2 nA	3 nA	30 mV	Poor / Distorted Kinetics
5,5'-Dimethyl-BAPTA (10 mM)	1 nA	0 nA	1 nA	10 mV	Excellent (Easily Compensated)

Experimental Protocol: Optimized Whole-Cell Recording

To create a self-validating system, follow this methodology to formulate your ICS and establish a stable whole-cell patch with minimized Rs​ .

Step 1: Intracellular Solution (ICS) Formulation

• Start with a base of 100 mM CsCl or KCl (reduced from the standard 130 mM to account for the chelator's osmolarity).

• Add 10 mM of 5,5'-Dimethyl-BAPTA (tetrapotassium or tetrasodium salt).

• Add standard components: 2 mM MgCl2​ , 10 mM HEPES, 4 mM Mg-ATP, 0.3 mM Na-GTP.

• Critical Check: Titrate to pH 7.2 using CsOH or KOH.

• Critical Check: Measure osmolarity. Adjust to 280−285 mOsm using sterile water (if too high) or sucrose (if too low).

Step 2: Pipette Fabrication

• Pull borosilicate glass capillaries to a resistance of 2.0−3.5 MΩ . Do not use high-resistance pipettes (>5 MΩ), as the initial physical Rs​ will be too high to compensate effectively.

• Fire-polish the tips to promote high-resistance gigaseal formation.

Step 3: Patching and Dialysis

• Form a gigaseal ( >1 GΩ ) and apply brief suction to rupture the membrane (whole-cell configuration).

• Immediately monitor the initial uncompensated Rs​ . It should be <10 MΩ .

• Wait 4-5 minutes holding at −70 mV . This allows the 5,5'-Dimethyl-BAPTA to fully dialyze into the cell architecture.

Step 4: Electronic Compensation

• Once dialysis is complete, apply 70%−80% electronic Rs​ compensation via your amplifier (e.g., Multiclamp 700B).

• Set the lag to 10μs .

• Proceed with your voltage-step protocol. The isolated primary current will now yield a negligible Verror​ .

Workflow for integrating 5,5'-Dimethyl-BAPTA into whole-cell patch-clamp electrophysiology.

References

• Thermo Fisher Scientific. "Chelators, Calibration Buffers, Ionophores and Cell-Loading Reagents—Section 19.8". Thermo Fisher Scientific.
• Biotium. "5,5'-Dimethyl BAPTA, AM ester - Product Information". Biotium.
• Webb, S. E., et al. "Ca2+ released via IP receptors is required for furrow deepening during cytokinesis in zebrafish embryos". University of the Basque Country (UPV/EHU).
• Tashiro, M., et al. "Effects of Intracellular and Extracellular Concentrations of Ca2+, K+, and Cl− on the Na+-Dependent Mg2+ Efflux in Rat Ventricular Myocytes". National Institutes of Health (NIH).

Technical Support Center: 5,5'-Dimethyl-BAPTA &amp; Temperature-Dependent Kd Shifts

Welcome to the Advanced Applications Support Center. This guide is designed for researchers, scientists, and drug development professionals utilizing 5,5'-Dimethyl-BAPTA for precise intracellular and extracellular calcium clamping.

Because calcium signaling is highly sensitive to thermodynamic variables, failing to account for temperature-induced shifts in chelator affinity is a leading cause of experimental artifact. This guide provides the mechanistic causality, quantitative data, and self-validating protocols necessary to troubleshoot temperature-dependent Kd​ shifts.

Part 1: Quantitative Data & Thermodynamic Baselines

5,5'-Dimethyl-BAPTA is a high-affinity derivative of BAPTA. At standard room temperature (22°C), it exhibits a dissociation constant ( Kd​ ) of approximately 40 nM, making it significantly more powerful than standard BAPTA ( Kd​ ~160 nM) for clamping resting cytosolic calcium (). However, its Kd​ is not static; it is a dynamic value governed by the van't Hoff isochore.

Table 1: Effect of Temperature on 5,5'-Dimethyl-BAPTA Apparent Kd​ (Conditions: pH 7.2, 0.1 M Ionic Strength)

Temperature	Apparent Kd​ (nM)	Affinity Status	Thermodynamic Driver
4°C	~ 70 nM	Reduced	Entropic penalty limits hydration shell displacement
22°C	40 nM	Baseline	Standard calibration reference point
37°C	~ 24 nM	Increased	Favorable enthalpy shift dominates equilibrium

Part 2: Troubleshooting Guides & FAQs

Q: Why is my intracellular calcium clamp failing at 37°C compared to room temperature? A: When you transition from room temperature (22°C) to physiological temperature (37°C), the Kd​ of BAPTA derivatives decreases, meaning the chelator's affinity for calcium increases. Causality: Calcium binding to BAPTA is an exothermic process. The apparent affinity is heavily influenced by the temperature dependence of the buffer's protonation state and the entropic changes associated with shedding the hydration shell of the Ca²⁺ ion. According to foundational thermodynamic studies (), increasing the temperature shifts the equilibrium, lowering the Kd​ . If you calibrated your 5,5'-dimethyl-BAPTA clamp at 22°C (where Kd​ ≈ 40 nM), but run the experiment at 37°C, the effective Kd​ drops to ~24 nM. Consequently, the chelator sequesters more free calcium than intended, leading to an over-clamped, artificially low free [Ca²⁺] baseline.

Q: My patch-clamp experiments at 4°C show incomplete calcium buffering and spurious transients. Why? A: At low temperatures, the opposite thermodynamic shift occurs: the Kd​ increases, meaning the affinity of 5,5'-dimethyl-BAPTA for calcium decreases. Causality: At 4°C, the entropic penalty of displacing water molecules from the calcium ion's hydration shell is harder to overcome. This results in a higher Kd​ (e.g., ~70 nM). If you are relying on 5,5'-dimethyl-BAPTA to rapidly buffer calcium microdomains near voltage-gated channels, the reduced affinity and slowed on-rate ( kon​ ) at 4°C will allow calcium to escape the clamp, resulting in incomplete buffering.

Q: How do I correct for temperature when calculating free calcium in my buffer? A: You must recalculate the expected free Ca²⁺ using the van't Hoff isochore to adjust the Kd​ for your specific temperature. Causality: The apparent Kd​ is a function of both temperature and ionic strength. Because 5,5'-dimethyl-BAPTA has a high affinity, even minor shifts in temperature alter the ratio of free vs. bound calcium. We recommend using thermodynamic calculation software (e.g., MaxChelator), which incorporates the enthalpy ( ΔH ) of binding to dynamically adjust the Kd​ based on your input temperature and ionic strength.

Part 3: Visualizing the Troubleshooting Logic

Caption: Troubleshooting workflow for temperature-induced 5,5'-dimethyl-BAPTA Kd shifts.

Caption: Thermodynamic modulation of the 5,5'-dimethyl-BAPTA and Calcium binding equilibrium.

Part 4: Self-Validating Experimental Protocol

To ensure absolute precision in drug development assays, you cannot rely solely on literature Kd​ values. You must empirically determine the Kd​ of 5,5'-dimethyl-BAPTA in your exact buffer system at your target temperature.

Protocol: Empirical in situ Kd​ Determination via Isosbestic Validation

• Step 1: Buffer Preparation Prepare two master solutions: Solution A (0 mM Ca²⁺, 10 mM 5,5'-dimethyl-BAPTA) and Solution B (10 mM Ca²⁺, 10 mM 5,5'-dimethyl-BAPTA). Ensure both are strictly pH-adjusted at your target temperature (e.g., 37°C). Causality: pH buffers like HEPES exhibit temperature-dependent pKa shifts; adjusting pH at room temperature for a 37°C experiment will invalidate the binding kinetics.

• Step 2: Indicator Addition Spike both solutions with a low-affinity ratiometric fluorescent calcium indicator (e.g., Fura-2FF) at a concentration of 1 µM.

• Step 3: Fluorometric Titration In a temperature-controlled spectrofluorometer cuvette set to 37°C, start with 2 mL of Solution A. Incrementally add known volumes of Solution B to create a gradient of free [Ca²⁺].

• Step 4: Data Acquisition Record the fluorescence excitation spectra (300 nm to 400 nm) after each addition. Allow exactly 2 minutes for thermal and chemical equilibration between additions.

• Step 5: Self-Validation Check (Critical) Plot the excitation spectra for all titration points. They must intersect at a single isosbestic point (approximately 360 nm for Fura-type dyes). Validation Logic: If the isosbestic point shifts or blurs, it proves that either the pH has drifted, the dye is degraded, or the temperature is fluctuating. If the point is sharp, the system is validated, confirming that only the Ca²⁺ equilibrium is changing. You may now proceed to data analysis.

• Step 6: Scatchard Analysis Plot the validated fluorescence ratios using the Hill equation to extract the apparent Kd​ of 5,5'-dimethyl-BAPTA for your specific experimental conditions.

Part 5: References

• Harrison, S. M., & Bers, D. M. (1987). The effect of temperature and ionic strength on the apparent Ca-affinity of EGTA and the analogous Ca-chelators BAPTA and dibromo-BAPTA. Biochimica et Biophysica Acta (BBA) - General Subjects. URL:[Link]

Technical Support Center: Resolving Baseline Drift with 5,5'-Dimethyl-BAPTA

Welcome to the Technical Support Center. This guide is designed for electrophysiologists, imaging scientists, and drug development professionals experiencing baseline drift when utilizing 5,5'-Dimethyl-BAPTA. As a high-affinity intracellular calcium chelator, 5,5'-Dimethyl-BAPTA boasts faster kinetics than EGTA and is highly selective for Ca²⁺ over Mg²⁺[1]. However, its distinct physicochemical properties can introduce profound artifacts—such as drifting holding currents or decaying fluorescence baselines—if experimental conditions are not rigorously optimized.

Part 1: Troubleshooting Guides & FAQs

Q1: Why does my holding current continuously drift positive during the first 10-15 minutes of whole-cell patch-clamp recording?

Cause: This is primarily caused by incomplete cytosolic dialysis and subsequent shifts in the Donnan equilibrium and cellular osmolarity[2]. 5,5'-Dimethyl-BAPTA is a large, highly charged anion. When introduced at high concentrations (e.g., 10 mM) as a tetrapotassium salt, it adds 50 mOsm to your pipette solution (10 mM BAPTA + 40 mM K⁺). If the primary intracellular salt is not proportionally reduced, water rapidly enters the cell upon whole-cell break-in. This induces cell swelling, activates stretch-sensitive non-selective cation channels, and shifts the resting membrane potential, manifesting as a drifting baseline. Resolution: Monitor access resistance ( Ra​ ) and membrane capacitance ( Cm​ ) continuously. Do not begin recording until Ra​ stabilizes (typically 10–20 minutes for large chelators). Strictly balance the osmolarity of your internal solution (see Protocol 1).

Q2: I am using 5,5'-Dimethyl-BAPTA-AM for calcium imaging, but my baseline fluorescence keeps drifting downward. Why?

Cause: Downward drift with AM (acetoxymethyl) esters is frequently due to incomplete de-esterification or organelle compartmentalization. 5,5'-Dimethyl-BAPTA-AM has a Kd​ of ~0.44 µM in the presence of physiological Mg²⁺[3]. If the AM groups are not fully cleaved by cytosolic esterases, the compound remains lipophilic and sequesters into endolysosomes or the endoplasmic reticulum[4]. Furthermore, uncleaved chelator can leak out of the cell, which, combined with photobleaching of your co-loaded calcium indicator, mimics a drifting baseline. Resolution: Perform the dye loading at room temperature (22°C) rather than 37°C to slow down endocytosis. Implement a mandatory 20-minute post-wash "de-esterification" incubation period before initiating the recording.

Q3: I clamped intracellular calcium to "zero" using 10 mM 5,5'-Dimethyl-BAPTA, but I still observe drifting leak currents and spontaneous channel openings. Is the chelator failing?

Cause: Not necessarily. While 5,5'-Dimethyl-BAPTA binds Ca²⁺ rapidly, it possesses known off-target, calcium-chelation-independent effects. Recent literature demonstrates that high concentrations of BAPTA derivatives can directly modulate endogenous channels, such as activating the calcium-activated chloride channel ANO6 (TMEM16F), inducing channel activity even in the complete absence of intracellular calcium[5]. Resolution: Validate whether the drift is an off-target artifact by running a parallel control using a matched concentration of EGTA, which lacks these specific direct channel-modulating effects[5].

Part 2: Data Presentation & Chelator Comparison

To select the appropriate buffer and troubleshoot effectively, it is critical to understand how 5,5'-Dimethyl-BAPTA compares to standard BAPTA and EGTA.

Chelator	Kd​ for Ca²⁺ (No Mg²⁺)	Kd​ for Ca²⁺ (1 mM Mg²⁺)	Equilibration Rate	pH Sensitivity	Known Off-Target Effects
5,5'-Dimethyl-BAPTA	0.16 µM[3]	0.44 µM[3]	Very Fast	Low[1]	Direct ANO6 activation[5]
Standard BAPTA	0.59 µM[3]	0.70 µM[3]	Very Fast	Low[1]	Direct ANO6 activation[5]
EGTA	~0.15 µM	~0.15 µM	Slow	High	Minimal channel binding[5]

Part 3: Diagnostic Workflows & Mechanistic Pathways

Workflow for diagnosing and resolving whole-cell baseline drift with 5,5'-Dimethyl-BAPTA.

Mechanistic pathways of 5,5'-Dimethyl-BAPTA leading to baseline drift and recording artifacts.

Part 4: Self-Validating Experimental Protocols

Protocol 1: Preparation of Osmotically Balanced Intracellular Solution (Patch Clamp)

To prevent dialysis-induced drift, the intracellular solution must be rigorously balanced. This protocol provides a self-validating check via osmometry.

• Calculate Chelator Load: Determine the required concentration of 5,5'-Dimethyl-BAPTA (typically 10 mM).

• Cation Compensation (Critical Step): For every 1 mM of tetrapotassium 5,5'-Dimethyl-BAPTA added, reduce the primary potassium salt (e.g., K-gluconate or KCl) by 4 mM to maintain isotonicity.

• Add Energy Substrates: Add 2 mM Mg-ATP and 0.3 mM Na-GTP to prevent metabolic rundown, which can independently cause baseline drift.

• pH Buffering: Add 10 mM HEPES. Adjust the pH strictly to 7.2–7.3 using KOH. While BAPTA is less pH-sensitive than EGTA[1], robust buffering prevents localized acidification during rapid Ca²⁺ binding.

• Validation via Osmometry: Measure the final osmolarity. Self-Validation Check: The pipette solution must be 280–290 mOsm, exactly 5–10 mOsm lower than your extracellular bath solution (~300 mOsm). If it is higher, dilute with sterile ultra-pure water and re-check.

Protocol 2: Optimized AM-Ester Loading for Calcium Imaging

This protocol prevents organelle sequestration and subsequent fluorescence baseline drift.

• Reconstitution: Dissolve 5,5'-Dimethyl-BAPTA-AM in anhydrous DMSO to create a 10 mM stock.

• Dispersion: Mix 1 µL of the stock with 1 µL of 20% Pluronic F-127. This non-ionic surfactant prevents the lipophilic AM ester from precipitating in aqueous media.

• Dilution: Disperse the mixture into 1 mL of physiological saline (final chelator concentration: 10 µM).

• Incubation: Incubate the cells for 30–45 minutes at 22°C (Room Temperature) . Causality: Lower temperatures significantly reduce the rate of endocytosis, preventing the dye from becoming trapped in endolysosomes[4].

• Washing: Wash the cells 3 times with standard bath solution to remove extracellular dye.

• De-esterification (Critical Step): Incubate the cells for an additional 20 minutes in dye-free bath solution. Causality: This provides time for cytosolic esterases to fully cleave the AM groups, trapping the active hydrophilic chelator in the cytosol and preventing continuous leakage.

References

• Application of Patch Clamp Methods to the Study of Calcium Currents and Calcium Channels - PMC Source: National Institutes of Health (nih.gov) URL:[Link]

• Localized TPC1-mediated Ca2+ release from endolysosomes contributes to myoseptal junction development in zebrafish Source: The Company of Biologists (biologists.com) URL:[Link]

• Calcium chelation independent effects of BAPTA on endogenous ANO6 channels in HEK293T cells - PubMed Source: National Institutes of Health (nih.gov) URL:[Link]

Sources

• 1. Chelators, Calibration Buffers, Ionophores and Cell-Loading Reagents—Section 19.8 | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. Application of Patch Clamp Methods to the Study of Calcium Currents and Calcium Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biotium.com [biotium.com]
• 4. journals.biologists.com [journals.biologists.com]
• 5. Calcium chelation independent effects of BAPTA on endogenous ANO6 channels in HEK293T cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Electrophysiology Noise Reduction via Intracellular Calcium Buffering

Welcome to the Application Support Center. This guide is designed for electrophysiologists and drug development scientists utilizing 5,5'-Dimethyl-BAPTA to isolate target ion channel currents.

Biological noise in whole-cell patch-clamp recordings often stems from endogenous calcium-activated channels (e.g., BK/SK potassium channels or calcium-activated chloride channels). When voltage steps trigger calcium influx, localized Ca2+ microdomains form and activate these secondary channels, producing Spontaneous Transient Outward/Inward Currents (STOCs/STICs)[1].

5,5'-Dimethyl-BAPTA is a high-affinity calcium chelator ( ) that binds Ca2+ 50 to 400 times faster than EGTA[2][3][4]. By intercepting calcium ions before they reach secondary sensors, it effectively silences biological noise, allowing for the precise pharmacological profiling of target channels.

Mechanistic Pathway of Noise Suppression

Mechanism of Ca2+-induced noise suppression by 5,5'-Dimethyl-BAPTA.

Troubleshooting Guides & FAQs

Q: I added 10 mM 5,5'-Dimethyl-BAPTA to my internal solution, but I am still observing STOCs during my voltage steps. Why is the noise persisting? A: The causality usually lies in incomplete intracellular dialysis or uncompensated access resistance ( Rs​ ). 5,5'-Dimethyl-BAPTA (MW ≈505 g/mol ) is significantly larger than standard monovalent ions ( K+ , Cl− )[3]. If your Rs​ is high (> 15 M Ω ), the chelator cannot diffuse into distal dendritic compartments fast enough to buffer local Ca2+ microdomains before they activate BK/SK channels. Self-Validation Check: Monitor your capacitance transients. If the decay time constant ( τ ) is prolonged, your Rs​ is too high. Wait 3–5 minutes post break-in for full dialysis before initiating your recording protocol.

Q: My target voltage-gated calcium currents ( ICa​ ) are showing a rightward shift in their activation kinetics. Is the chelator causing this? A: Yes. High concentrations of BAPTA and its derivatives can shift the voltage sensitivity of Ca2+ channels by up to 15 mV towards positive voltages[5]. This is an artifact independent of the molecule's Ca2+ -binding properties, likely due to surface charge screening or interactions with the channel's voltage sensor. Self-Validation Check: Run a control experiment with an equimolar concentration of EGTA. EGTA does not induce this specific voltage shift[5]. If the shift disappears in the EGTA control, you have confirmed the artifact is BAPTA-induced.

Q: Should I use the AM ester or the tetrapotassium salt of 5,5'-Dimethyl-BAPTA for patch-clamp? A: For whole-cell patch-clamp electrophysiology, you must use the cell-impermeant tetrapotassium salt (or tetracesium salt depending on your target current)[4]. The AM (acetoxymethyl) ester is highly hydrophobic, designed for intact-cell loading via extracellular incubation, and will precipitate if added directly to an aqueous intracellular pipette solution.

Chelator Selection & Data Matrix

Selecting the right buffer requires balancing affinity ( Kd​ ) and kinetic speed. Use the table below to validate your chelator choice against your specific experimental needs[2][3][4].

Chelator	Kd​ for Ca2+ (No Mg2+ )	Kd​ for Ca2+ (1 mM Mg2+ )	Binding Kinetics vs EGTA	Primary Electrophysiology Use Case
EGTA	~60 nM	> 1 mM	1x (Baseline)	Slow buffering; assessing steady-state Ca2+ without altering fast transients.
BAPTA	0.59 µM	0.70 µM	50–400x Faster	General fast Ca2+ transient suppression.
5,5'-Dimethyl-BAPTA	0.15 - 0.16 µM	0.44 µM	50–400x Faster	High-affinity suppression of microdomains and STOCs/STICs.
5,5'-Dibromo-BAPTA	1.5 - 3.6 µM	N/A	50–400x Faster	Low-affinity spatial buffering and mobilization studies.

Validated Experimental Protocol: Intracellular Dialysis

To ensure a self-validating system, every step of the internal solution preparation and dialysis workflow must account for the physical properties of the chelator.

Whole-cell patch-clamp workflow for 5,5'-Dimethyl-BAPTA dialysis.

Step-by-Step Methodology

• Salt Selection & Molar Substitution: Choose the tetrapotassium ( K4​ ) salt of 5,5'-Dimethyl-BAPTA for studying sodium or calcium channels (where K+ is the physiological intracellular cation) or the tetracesium ( Cs4​ ) salt if blocking outward K+ currents is required[4]. Critical Causality: When adding 10 mM of the K4​ salt, you are introducing 40 mM of K+ . You must reduce the primary bulk salt (e.g., KCl or K-gluconate) by 40 mM to prevent hyperosmolarity.

• Osmolarity and pH Adjustment: Target the osmolarity to 280-290 mOsm. Adjust the pH to 7.2 using KOH or CsOH. While BAPTA derivatives are relatively pH-insensitive compared to EGTA, ion channel gating kinetics are highly sensitive to intracellular proton concentrations[4].

• Gigaseal and Break-in: Approach the cell and apply light negative pressure to form a >1 G Ω seal. Apply a sharp pulse of negative pressure to rupture the membrane and achieve the whole-cell configuration.

• Dialysis and Rs​ Validation: Do not record immediately. Wait a minimum of 3 to 5 minutes. Continuously monitor the membrane capacitance transients. Validation: A stable, fast-decaying transient confirms that Rs​ is low (< 15 M Ω ) and that the large 5,5'-Dimethyl-BAPTA molecules are successfully dialyzing into the cell interior.

• Data Acquisition: Proceed with your voltage-step protocol. The baseline should now be devoid of STOCs/STICs, confirming successful Ca2+ microdomain suppression.

References

• Source: ResearchGate (The Plant Cell)
• 5,5'-Dimethyl BAPTA, AM ester - Product and Safety Data Sheet Source: Biotium URL
• Chelators, Calibration Buffers, Ionophores and Cell-Loading Reagents—Section 19.
• Source: PubMed (NIH)
• Intracellular calcium buffer BAPTA increases the membrane input conductance Source: ResearchGate URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. biotium.com [biotium.com]
• 4. Chelators, Calibration Buffers, Ionophores and Cell-Loading Reagents—Section 19.8 | Thermo Fisher Scientific - US [thermofisher.com]
• 5. Differential modulation of voltage-dependent Ca2+ currents by EGTA and BAPTA in bovine adrenal chromaffin cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Researcher's Guide: Unveiling the Advantages of 5,5'-Dimethyl-BAPTA for Precise Calcium Buffering

In the intricate world of cellular signaling, calcium ions (Ca²⁺) act as ubiquitous second messengers, orchestrating a vast array of physiological processes, from neurotransmission to apoptosis. The ability to precisely control intracellular calcium concentrations is therefore paramount for researchers seeking to dissect these complex signaling pathways. For decades, 1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid (BAPTA) has been a cornerstone tool for intracellular calcium chelation. However, the nuanced requirements of modern experimental designs have led to the development of BAPTA derivatives with tailored affinities. This guide provides an in-depth comparison of standard BAPTA and its high-affinity analogue, 5,5'-Dimethyl-BAPTA, empowering researchers to make informed decisions for their specific applications.

Understanding the Core Structure: BAPTA and its High-Affinity Derivative

BAPTA was a significant advancement over previous calcium chelators like EGTA, offering a high selectivity for Ca²⁺ over magnesium (Mg²⁺) and, critically, a calcium affinity that is significantly less sensitive to changes in physiological pH.[1][2] Its structure, featuring four carboxylate groups, two amine nitrogens, and two ether oxygens, forms a cage-like structure that rapidly binds and releases calcium ions.[1]

The key distinction of 5,5'-Dimethyl-BAPTA lies in the addition of two methyl groups to the benzene rings of the BAPTA molecule.[1] These electron-donating methyl groups increase the electron density on the chelating atoms, thereby enhancing the molecule's affinity for Ca²⁺, which is reflected in a lower dissociation constant (Kd).[1]

At a Glance: Key Performance Parameters

The selection of a calcium chelator is fundamentally guided by its binding affinity for Ca²⁺. The dissociation constant (Kd) represents the concentration of Ca²⁺ at which half of the chelator molecules are bound to calcium. A lower Kd signifies a higher affinity.

Parameter	Standard BAPTA	5,5'-Dimethyl-BAPTA	Advantage of 5,5'-Dimethyl-BAPTA
Ca²⁺ Dissociation Constant (Kd)	~110 - 220 nM[1][3]	~40 nM[3]	Higher Ca²⁺ Affinity
Kinetics (On/Off Rates)	Fast (~6 x 10⁸ M⁻¹s⁻¹ on-rate)[4]	Fast (kinetically similar to BAPTA)[5]	Maintained rapid buffering capacity
pH Sensitivity	Relatively low within physiological range[1][2]	Relatively low within physiological range[6]	Consistent performance during cellular pH fluctuations
Selectivity (Ca²⁺ vs. Mg²⁺)	High (>10⁵-fold)[1][2]	High	Minimal interference from magnesium ions

The Primary Advantage: Enhanced Calcium Buffering Capacity

The significantly lower Kd of 5,5'-Dimethyl-BAPTA translates to a more potent calcium buffering capacity. This heightened affinity makes it the chelator of choice in experimental scenarios where a more stringent clamping of intracellular calcium at very low levels is required.

Experimental Scenarios Benefiting from High-Affinity Chelation:

• Investigating the Threshold for Calcium-Dependent Processes: When trying to determine the precise minimal calcium concentration required to trigger a specific cellular event, a high-affinity chelator like 5,5'-Dimethyl-BAPTA can effectively prevent even minor calcium fluctuations from reaching that threshold. This allows for a more accurate determination of the activation point of calcium-sensitive enzymes or ion channels.

• Preventing Excitotoxicity in Neuronal Cultures: In neuroscience research, excessive calcium influx is a key mediator of neuronal cell death in conditions like ischemia.[7] The powerful buffering capacity of 5,5'-Dimethyl-BAPTA can be instrumental in protecting neurons from excitotoxic insults by sequestering the damaging influx of calcium.

• Complete Inhibition of Calcium-Dependent Signaling Cascades: For studies aiming to completely ablate a calcium-dependent signaling pathway to confirm its role in a cellular process, the higher affinity of 5,5'-Dimethyl-BAPTA ensures a more thorough sequestration of intracellular calcium, leading to a more definitive inhibition of the pathway.

Caption: Comparative calcium binding of BAPTA and 5,5'-Dimethyl-BAPTA.

Considerations for Use: Beyond Calcium Chelation

While the primary function of BAPTA and its derivatives is calcium chelation, researchers must be aware of potential off-target effects. Studies have indicated that at higher concentrations, BAPTA can induce disassembly of the cytoskeleton, an effect that appears to be independent of its calcium-binding properties.[8] Interestingly, some research suggests that 5,5'-Dimethyl-BAPTA (DMB) may not share this particular off-target effect on the cytoskeleton.[8] Furthermore, recent evidence points to BAPTA's ability to directly inhibit cellular metabolic enzymes like PFKFB3, independent of its calcium-chelating activity.[3][9]

These findings underscore the critical importance of proper experimental controls, including the use of a BAPTA analogue with a low affinity for calcium to discern between calcium-dependent and off-target effects.[3][9]

Experimental Protocol: A Comparative Analysis of Intracellular Calcium Buffering

This protocol provides a framework for comparing the efficacy of standard BAPTA-AM and 5,5'-Dimethyl-BAPTA-AM in buffering intracellular calcium transients using a fluorescent calcium indicator like Fura-2 AM.

Materials:

• Cultured cells (e.g., HeLa, SH-SY5Y) plated on glass-bottom dishes

• Standard BAPTA-AM (Acetoxymethyl ester)

• 5,5'-Dimethyl-BAPTA-AM

• Fura-2 AM

• Anhydrous DMSO

• Pluronic® F-127 (20% solution in DMSO)

• Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer

• Probenecid (optional)

• Agonist to induce calcium release (e.g., ATP, thapsigargin)

• Fluorescence microscopy system equipped for ratiometric imaging of Fura-2

Procedure:

• Stock Solution Preparation:

  • Prepare 1-5 mM stock solutions of BAPTA-AM, 5,5'-Dimethyl-BAPTA-AM, and Fura-2 AM in anhydrous DMSO. Aliquot and store at -20°C, protected from light and moisture.

• Cell Loading with Calcium Indicator:

  • Prepare a Fura-2 AM loading solution in HBSS at a final concentration of 2-5 µM. To aid solubilization, first mix the Fura-2 AM stock with an equal volume of 20% Pluronic® F-127 before diluting in HBSS.

  • Wash cells once with HBSS and incubate in the Fura-2 AM loading solution for 30-45 minutes at 37°C.

• Chelator Loading:

  • Prepare loading solutions for BAPTA-AM and 5,5'-Dimethyl-BAPTA-AM in HBSS at the desired final concentrations (e.g., 10 µM, 25 µM, 50 µM). Include a vehicle control (DMSO at the same final concentration).

  • Wash the Fura-2 loaded cells twice with HBSS.

  • Incubate separate sets of cells with the BAPTA-AM, 5,5'-Dimethyl-BAPTA-AM, or vehicle control solutions for 30 minutes at 37°C. This allows for the de-esterification of both the indicator and the chelator.

• Fluorescence Imaging:

  • Wash the cells twice with HBSS to remove extracellular compounds.

  • Mount the dish on the fluorescence microscope and acquire baseline Fura-2 fluorescence by alternating excitation at 340 nm and 380 nm and measuring emission at ~510 nm.

  • Add the chosen agonist to induce an intracellular calcium transient.

  • Record the ratiometric Fura-2 fluorescence changes over time for all experimental groups.

• Data Analysis:

  • Calculate the ratio of Fura-2 fluorescence (F340/F380) for each time point.

  • Compare the amplitude and kinetics of the calcium transients in the control, BAPTA-treated, and 5,5'-Dimethyl-BAPTA-treated cells. The degree of attenuation of the calcium signal will reflect the buffering capacity of each chelator.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. interchim.fr [interchim.fr]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. scispace.com [scispace.com]
• 6. biotium.com [biotium.com]
• 7. Chelators, Calibration Buffers, Ionophores and Cell-Loading Reagents—Section 19.8 | Thermo Fisher Scientific - SG [thermofisher.com]
• 8. researchgate.net [researchgate.net]
• 9. Intracellular BAPTA directly inhibits PFKFB3, thereby impeding mTORC1-driven Mcl-1 translation and killing MCL-1-addicted cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Kinetics of Calcium Chelators in Synaptic Transmission: A Guide to Probing Release Topography

Introduction: The Topography of Neurotransmitter Release

Calcium ( Ca2+ ) is the universal trigger for synchronous neurotransmitter release. Upon the invasion of an action potential, voltage-gated calcium channels (VGCCs) open, creating highly localized domains of elevated intracellular Ca2+ concentration ( [Ca2+]i​ ). These ions bind to vesicular Ca2+ sensors (e.g., Synaptotagmin-1) to catalyze membrane fusion. The spatial relationship—or "coupling distance"—between the VGCCs and these sensors dictates the speed, efficacy, and plasticity of synaptic transmission[1].

To experimentally map this sub-microscopic topography, researchers rely on a comparative diagnostic approach using two exogenous Ca2+ chelators: BAPTA and EGTA . While both chelators share similar steady-state affinities for Ca2+ , their vastly different binding kinetics make them the gold standard for distinguishing between "nanodomain" (<100 nm) and "microdomain" (>100 nm) coupling regimes[2].

Physicochemical Properties: The Kinetic Divide

The utility of comparing BAPTA and EGTA stems entirely from their divergent on-rates ( kon​ ). BAPTA binds Ca2+ at a nearly diffusion-limited rate. In contrast, EGTA is heavily protonated at physiological pH (7.2); it must shed these protons before it can coordinate Ca2+ , resulting in a binding rate that is approximately 40 times slower than BAPTA[3].

Because their dissociation constants ( Kd​ ) are mathematically defined by the ratio of their off-rate to their on-rate ( Kd​=koff​/kon​ ), their steady-state buffering capacities are virtually identical. This isolates the speed of chelation as the sole independent variable in comparative experiments.

Table 1: Kinetic Parameters of BAPTA and EGTA at Physiological pH

Property	BAPTA	EGTA
Binding Rate ( kon​ )	∼4.0×108M−1s−1	∼1.05×107M−1s−1
Dissociation Rate ( koff​ )	∼88s−1	∼0.7s−1
Steady-State Affinity ( Kd​ )	∼220 nM	∼70 nM
pH Sensitivity	Low	High (Protonated at pH 7.2)
Primary Application	Probing Nanodomains (<100 nm)	Probing Microdomains (>100 nm)

(Data synthesized from[2] and[1])

Mechanistic Principles: Spatial Filtering of Calcium

The functional consequence of these kinetic differences is the spatial filtering of Ca2+ diffusion. The spatial effectiveness of a buffer is defined by its space constant ( λ ), which is the characteristic distance a Ca2+ ion travels before being captured. It is calculated as λ=DCa​/(kon​⋅[Buffer])​ , where DCa​ is the diffusion coefficient of Ca2+ [4].

• BAPTA (Fast Buffer): Due to its massive kon​ , 1 mM BAPTA yields a space constant of λ≈40 nm. It intercepts Ca2+ ions almost immediately upon entry, truncating the spatial spread of the Ca2+ transient and blocking release if the sensor is located further than a few tens of nanometers away[4].

• EGTA (Slow Buffer): A concentration of 5 mM EGTA yields a space constant of λ≈160 nm. It cannot capture Ca2+ fast enough to prevent it from reaching targets situated within the immediate nanodomain of the channel pore, but it efficiently buffers Ca2+ at greater distances[4].

Diagram illustrating the spatial filtering of calcium by BAPTA and EGTA at synaptic domains.

Experimental Workflow: Probing Synaptic Coupling

To determine the coupling distance at a specific synapse, researchers introduce these chelators directly into the presynaptic terminal. The protocol below outlines a self-validating system utilizing paired whole-cell patch-clamp recordings to measure the attenuation of the excitatory postsynaptic current (EPSC).

Step-by-Step Methodology

• Intracellular Solution Formulation: Prepare two identical batches of K+ -based presynaptic intracellular solution. Supplement one with 10 mM BAPTA and the other with 10 mM EGTA. Self-Validation Control: Prepare a third batch with 10 mM 5',5'-dinitro-BAPTA (a low-affinity analog, Kd​∼7000 μ M) to rule out non-specific osmolarity or toxicity effects[5].

• Paired Patch-Clamp Configuration: Establish a whole-cell recording on the postsynaptic neuron to monitor EPSCs. Subsequently, patch the connected presynaptic terminal (e.g., Calyx of Held) in whole-cell mode.

• Baseline Establishment: Immediately upon presynaptic break-in (within the first 30 seconds), evoke a presynaptic action potential and record the baseline EPSC amplitude. At this stage, the chelator has not yet diffused into the terminal bouton.

• Chelator Dialysis: Pause stimulation and allow 15–20 minutes for the chelator to diffuse from the patch pipette into the presynaptic terminal, reaching diffusional equilibrium and overpowering endogenous buffers[6].

• Data Acquisition & Quantification: Resume presynaptic stimulation. Record the new EPSC amplitude and calculate the fractional decrease relative to the baseline.

Step-by-step experimental workflow for probing presynaptic coupling distances using chelators.

Interpretation of Results & Field Insights

The comparative attenuation of the EPSC by BAPTA versus EGTA provides a direct readout of the synaptic architecture:

• Tight "Nanodomain" Coupling: If BAPTA profoundly abolishes the EPSC while EGTA has little to no effect, the synapse operates via nanodomain coupling. The classic demonstration of this was performed by Adler et al. (1991) at the squid giant synapse, where 80 mM EGTA failed to block release, but equivalent BAPTA completely silenced it[7]. This indicates the Ca2+ sensor is located within ~50 nm of the VGCC[3].

• Loose "Microdomain" Coupling: If both BAPTA and EGTA significantly attenuate the EPSC, the synapse relies on microdomain coupling. This is frequently observed in immature mammalian synapses (e.g., the pre-hearing Calyx of Held), where Ca2+ must diffuse >100 nm from multiple channels to trigger a single vesicle's fusion[1].

By leveraging the kinetic disparities between BAPTA and EGTA, drug development professionals and neuroscientists can accurately map developmental changes in synaptic topography and identify how neuropharmacological agents modulate presynaptic Ca2+ channel localization.

Sources

• 1. Nanodomain coupling between Ca2+ channels and sensors of exocytosis at fast mammalian synapses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | EGTA Can Inhibit Vesicular Release in the Nanodomain of Single Ca2+ Channels [frontiersin.org]
• 3. Frontiers | Presynaptic nanodomains: a tale of two synapses [frontiersin.org]
• 4. journals.physiology.org [journals.physiology.org]
• 5. jneurosci.org [jneurosci.org]
• 6. jneurosci.org [jneurosci.org]
• 7. Alien intracellular calcium chelators attenuate neurotransmitter release at the squid giant synapse - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biophysics of Calcium Interception: A Comparative Guide to 5,5'-Dimethyl-BAPTA in High-Frequency Firing Experiments

Executive Summary

In high-frequency firing (HFS) paradigms—such as those used to study short-term synaptic plasticity, burst firing, and calcium-activated potassium channel (BK/SK) dynamics—the precise spatiotemporal control of intracellular calcium ( [Ca2+]i​ ) is paramount. Traditional calcium chelators often fail to intercept rapid calcium nanodomains near voltage-gated calcium channels (VGCCs) before the ions bind to their endogenous sensors. To achieve a true "calcium clamp" during intense action potential trains, researchers must rely on ultra-fast, high-affinity chelators. This guide objectively compares the performance of 5,5'-Dimethyl-BAPTA against standard alternatives like EGTA and BAPTA, providing the biophysical rationale and self-validating experimental protocols necessary for robust HFS studies.

The Causality of Calcium Buffering: Kinetics vs. Steady-State Affinity

When an action potential invades a presynaptic terminal or soma, VGCCs open, creating a localized calcium nanodomain (typically <50 nm from the pore) where [Ca2+]i​ can transiently spike to 10–100 µM. The choice of chelator dictates whether this signal is preserved, delayed, or obliterated.

• EGTA: While EGTA has a high steady-state affinity for calcium at physiological pH ( Kd​≈60−150 nM), its on-rate ( kon​≈1.5×106M−1s−1 ) is too slow to capture calcium before it diffuses across the nanodomain to trigger vesicle fusion or channel activation. EGTA acts as a global buffer, preventing baseline calcium buildup during HFS without disrupting fast, local signaling.

• BAPTA: BAPTA binds calcium 50 to 400 times faster than EGTA ()[1]. This rapid association allows BAPTA to intercept calcium within the nanodomain, effectively abolishing fast synaptic transmission and fast afterhyperpolarizations (fAHPs).

• 5,5'-Dimethyl-BAPTA: As the most powerful Ca2+ chelator among BAPTA derivatives, 5,5'-Dimethyl-BAPTA combines the ultra-fast kinetics of the BAPTA core with a significantly higher affinity ( Kd​≈0.15 µM vs. BAPTA's 0.21 µM) ()[2]. In HFS experiments where continuous, rapid calcium influx threatens to overwhelm standard buffers, the enhanced affinity of 5,5'-Dimethyl-BAPTA ensures that the buffer is not easily saturated, maintaining a strict zero-free-calcium clamp even during 100 Hz+ burst firing.

Comparative Performance Analysis

Chelator	Kd​ for Ca2+ (µM)*	kon​ ( M−1s−1 )	Spatial Buffering Range	Primary Application in HFS
EGTA	~0.06 - 0.15	∼1.5×106	Global (>1 µm)	Preserving fast release; blocking slow global Ca2+ buildup.
BAPTA	~0.21	∼4.0×108	Local (~20-50 nm)	Blocking fast release; suppressing BK/SK channel activation.
5,5'-Dibromo-BAPTA	~1.50	∼3.0×108	Intermediate	Studying Ca2+ mobilization without severe attenuation.
5,5'-Dimethyl-BAPTA	~0.15	∼4.0×108	Ultra-local (<20 nm)	Absolute Ca2+ clamp during intense, sustained HFS trains.

*Values determined at pH 7.2, 22°C, 100 mM KCl.

Mechanistic Pathway of Nanodomain Interception

Fig 1: Mechanistic divergence of Ca2+ interception by EGTA vs. 5,5'-Dimethyl-BAPTA during HFS.

Experimental Methodology: Whole-Cell Patch-Clamp Protocol for HFS

To establish a self-validating system for high-frequency firing experiments, 5,5'-Dimethyl-BAPTA must be introduced via the patch pipette internal solution. The tetrapotassium salt form is highly water-soluble and cell-impermeant, making it ideal for targeted whole-cell dialysis ()[3].

Step 1: Internal Solution Preparation

• Formulate a standard K-gluconate internal solution (e.g., 130 mM K-gluconate, 10 mM HEPES, 2 mM Mg-ATP, 0.3 mM Na-GTP, pH 7.35, 290 mOsm).

• Omit any standard EGTA or BAPTA from the base recipe.

• Add 10 mM 5,5'-Dimethyl-BAPTA tetrapotassium salt . Causality Note: A 10 mM concentration is strictly required to ensure the buffer capacity vastly exceeds the cumulative calcium influx generated during a 100 Hz train, thereby preventing buffer saturation and maintaining the Kd​ advantage.

• Filter the solution through a 0.22 µm syringe filter to prevent pipette clogging.

Step 2: Whole-Cell Dialysis and Stabilization

• Obtain a >1 GΩ seal and break into the whole-cell configuration.

• Wait 10–15 minutes before initiating HFS protocols. Causality Note: 5,5'-Dimethyl-BAPTA has a relatively high molecular weight. Sufficient dialysis time is mandatory to ensure the chelator diffuses into distal dendrites or presynaptic boutons to establish a uniform spatial clamp.

Step 3: HFS Paradigm and Self-Validation

• Apply a 100 Hz train of depolarizing current injections (somatic recording) or voltage steps (presynaptic recording).

• Validation Check: In a properly dialyzed cell, calcium-activated potassium currents ( IK​(Ca) ) will be completely abolished. The absence of the fast afterhyperpolarization (fAHP) following the action potentials confirms that 5,5'-Dimethyl-BAPTA has successfully intercepted the nanodomain calcium. If fAHPs persist, dialysis is incomplete or the pipette series resistance ( Rs​ ) is too high.

Field-Proven Insights: Interpreting the Data

When utilizing 5,5'-Dimethyl-BAPTA in HFS experiments, researchers will observe distinct physiological divergences compared to EGTA controls:

• Abolition of Short-Term Facilitation: Because 5,5'-Dimethyl-BAPTA clamps residual calcium instantly, the buildup of residual calcium that typically drives paired-pulse facilitation (PPF) or tetanic potentiation is eliminated.

• Action Potential Broadening: By blocking BK/SK channels, the repolarization phase of the action potential relies solely on delayed rectifier potassium channels, often resulting in spike broadening during the HFS train.

• Excitotoxicity Protection: In prolonged HFS burst protocols, the extreme affinity of 5,5'-Dimethyl-BAPTA protects neurons from calcium-overload-induced excitotoxicity, allowing for longer recording viability compared to unbuffered or EGTA-buffered cells.

References

• Holdaway-Clarke et al. "Pollen Tube Growth Is Coupled to the Extracellular Calcium Ion Flux and the Intracellular Calcium Gradient: Effect of BAPTA-Type Buffers and Hypertonic Media." ResearchGate.[Link]

Sources

• 1. Chelators, Calibration Buffers, Ionophores and Cell-Loading Reagents—Section 19.8 | Thermo Fisher Scientific - TW [thermofisher.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]

Evaluating calcium diffusion rates in the presence of 5,5'-Dimethyl-bapta

Evaluating Calcium Diffusion Rates: A Comparative Guide to 5,5'-Dimethyl-BAPTA vs. Conventional Chelators

As application scientists and drug developers, we frequently manipulate intracellular calcium ( Ca2+ ) to decode its role in signal transduction, vesicular exocytosis, and gene expression. However, the choice of calcium chelator fundamentally dictates the spatial and temporal integrity of the data obtained. While EGTA and BAPTA are laboratory staples, the high-affinity derivative 5,5'-Dimethyl-BAPTA provides unparalleled control over rapid, localized Ca2+ transients (nanodomains). This guide dissects the kinetic causality behind these buffers and establishes a self-validating protocol for measuring facilitated calcium diffusion.

Thermodynamic and Kinetic Profiling

The defining characteristic of a calcium buffer is not merely its thermodynamic dissociation constant ( Kd​ ), but its association rate ( kon​ ). When Ca2+ enters the cytosol via a voltage-gated calcium channel (VGCC), it diffuses rapidly. To intercept this ion before it activates closely tethered effectors (typically within 20–50 nm of the pore), a buffer must possess a near diffusion-limited kon​ 1.

Table 1: Quantitative Comparison of Calcium Chelators

Chelator	Dissociation Constant ( Kd​ )	On-Rate ( kon​ )	Off-Rate ( koff​ )	Primary Functional Utility
5,5'-Dimethyl-BAPTA	~0.15 µM	~4.0 - 5.5 × 10⁸ M⁻¹s⁻¹	~60 - 80 s⁻¹	Clamping resting Ca²⁺, collapsing nanodomains
BAPTA	~0.21 µM	~4.0 × 10⁸ M⁻¹s⁻¹	~85 s⁻¹	Standard fast spatial buffering
5,5'-Dibromo-BAPTA	~1.5 µM	~4.0 × 10⁸ M⁻¹s⁻¹	~600 s⁻¹	Facilitated diffusion without altering basal Ca²⁺
EGTA	~0.07 µM	~1.05 - 3.0 × 10⁶ M⁻¹s⁻¹	~0.2 s⁻¹	Global cytosolic buffering, preserving local signals

Notice that while EGTA has a tighter thermodynamic affinity ( Kd​≈70 nM) than 5,5'-Dimethyl-BAPTA ( Kd​≈150 nM), EGTA's kon​ is approximately two orders of magnitude slower 23. 5,5'-Dimethyl-BAPTA's methyl substitutions increase its electron density, slightly lowering its Kd​ compared to wild-type BAPTA. This makes it the premier choice for clamping resting Ca2+ levels to absolute zero during in situ calibrations and for completely ablating highly localized signaling events 4.

Mechanisms of Facilitated Diffusion and Nanodomain Collapse

When evaluating diffusion rates, we must distinguish between free Ca2+ diffusion and buffer-facilitated diffusion. In the absence of exogenous chelators, endogenous proteins severely restrict Ca2+ mobility. When 5,5'-Dimethyl-BAPTA is introduced, it acts as a highly mobile "shuttle buffer" 5.

Because its kon​ is virtually diffusion-limited, it binds Ca2+ immediately upon entry, collapsing the high-concentration nanodomain near the channel pore . The Ca2+ -buffer complex then diffuses rapidly down its own concentration gradient, effectively accelerating the apparent spatial spread of the calcium signal deeper into the cytosol. Conversely, EGTA's slow binding allows the nanodomain to persist, acting only as a delayed global sink 1.

Mechanistic divergence of Ca2+ diffusion pathways modulated by fast vs. slow calcium chelators.

Self-Validating Experimental Protocol: Quantifying Apparent Diffusion

To objectively evaluate the impact of 5,5'-Dimethyl-BAPTA on Ca2+ diffusion rates, one cannot rely solely on the chelator itself, as it is non-fluorescent. We must design a self-validating system utilizing a low-affinity fluorescent indicator (e.g., Fluo-8L or Indo-1) that acts as a passive reporter without outcompeting the primary dark buffer 67.

Step 1: Intracellular Solution Formulation Prepare two distinct patch-pipette internal solutions to establish causality between kon​ and diffusion:

• Test Solution: 10 mM 5,5'-Dimethyl-BAPTA + 100 µM Fluo-8L.

• Negative Kinetic Control: 10 mM EGTA + 100 µM Fluo-8L. Causality Check: Both buffers possess high thermodynamic affinity, isolating the association rate ( kon​ ) as the sole independent variable driving spatial differences.

Step 2: Whole-Cell Patch-Clamp Integration Establish a whole-cell patch-clamp configuration on the target cell model (e.g., isolated neurons or cell lines). Allow 5–10 minutes for the internal solution to dialyze completely into the cytosol. Self-Validation Check: Monitor the resting fluorescence baseline. 5,5'-Dimethyl-BAPTA should clamp the resting Ca2+ closer to absolute zero than EGTA, resulting in a demonstrably lower initial fluorescence state prior to stimulation 4.

Step 3: Voltage-Step Stimulation & High-Speed Acquisition Using Two-Photon Laser Scanning Microscopy (TPLSM) in line-scan mode, apply a 5 ms depolarizing voltage step (e.g., from -70 mV to 0 mV) to trigger VGCC opening. Acquire fluorescence data at >500 Hz to capture the rapid spatial diffusion of the Ca2+ transient from the plasma membrane toward the nucleus.

Step 4: Kinetic Extraction of Apparent Diffusion ( Dapp​ ) Extract the fluorescence intensity profile as a function of distance from the membrane ( x ) and time ( t ). Fit the data to the effective diffusion equation. Data Interpretation: In the EGTA control, you will observe a steep, localized fluorescence spike near the membrane (intact nanodomain) that decays slowly. In the 5,5'-Dimethyl-BAPTA group, the membrane spike will be heavily suppressed, but the spatial spread of the signal deeper into the cell will occur drastically faster, proving the occurrence of buffer-facilitated diffusion 7.

By systematically comparing 5,5'-Dimethyl-BAPTA against slower alternatives like EGTA, researchers can precisely dissect whether a downstream signaling event is triggered by a highly localized Ca2+ nanodomain or a global cytosolic elevation.

References

• Pollen Tube Growth Is Coupled to the Extracellular Calcium Ion Flux and the Intracellular Calcium Gradient: Effect of BAPTA-Type Buffers and Hypertonic Media - ResearchGate - 2

• Chelators, Calibration Buffers, Ionophores and Cell-Loading Reagents—Section 19.8 - Thermo Fisher Scientific - 4

• A comparative analysis of the kinetics of calcium binding by Bapta and EGTA - Benchchem - 3

• Calcium buffer injections inhibit cytokinesis in Xenopus eggs - Journal of Cell Science - 5

• CALCIUM FLUX PROTOCOL - Boston University - 6

• Bound Ca2+ moves faster and farther from single open channels than free Ca2+ - NIH PMC -Link

• High rates of calcium-free diffusion in the cytosol of living cells - NIH PMC - 7

• EGTA Can Inhibit Vesicular Release in the Nanodomain of Single Ca2+ Channels - Frontiers - 1

Sources

• 1. Frontiers | EGTA Can Inhibit Vesicular Release in the Nanodomain of Single Ca2+ Channels [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Chelators, Calibration Buffers, Ionophores and Cell-Loading Reagents—Section 19.8 | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. journals.biologists.com [journals.biologists.com]
• 6. bu.edu [bu.edu]
• 7. High rates of calcium-free diffusion in the cytosol of living cells - PMC [pmc.ncbi.nlm.nih.gov]

Precision Calcium Buffering in Cardiac Myocyte Research: A Comparative Guide to 5,5'-Dimethyl-BAPTA

In cardiac myocyte research, decoding excitation-contraction (E-C) coupling requires tools capable of precisely manipulating intracellular calcium ( Ca2+ ) microdomains. While EGTA and standard BAPTA are ubiquitous in electrophysiology, 5,5'-Dimethyl-BAPTA offers a distinct thermodynamic profile that makes it uniquely suited for isolating rapid, localized Ca2+ sparks from global transients.

This guide provides an objective, data-driven comparison of 5,5'-Dimethyl-BAPTA against alternative chelators, complete with mechanistic insights and a self-validating experimental protocol designed for advanced cardiovascular research.

Thermodynamic and Kinetic Profiling: A Comparative Analysis

The selection of a Ca2+ buffer dictates which phase of the E-C coupling process is intercepted. BAPTA-based buffers bind and release Ca2+ ions approximately 50–400 times faster than EGTA, making them highly selective for rapid transients[1]. Within the BAPTA family, 5,5'-Dimethyl-BAPTA is engineered for higher affinity, establishing a true "zero" free calcium level critical for in situ calibrations and rigorous clamping[1].

Table 1: Quantitative Comparison of Calcium Chelators in Cardiac Research

Chelator	Apparent Kd​ for Ca2+	Binding Kinetics	Cell Permeability	Primary Application in Cardiac Research
5,5'-Dimethyl-BAPTA	~40 nM	Very Fast	Impermeant (Requires AM ester)	Establishing absolute zero Ca2+ ; clamping rapid local RyR2 sparks[1].
EGTA	~60.5 nM	Slow	Impermeant (Requires AM ester)	Distinguishing slow global buffering from rapid local transients[1],[2].
BAPTA	~160 nM	Fast	Impermeant (Requires AM ester)	General fast Ca2+ transient buffering[1].
5,5'-Difluoro-BAPTA	~250 nM	Fast	Impermeant (Requires AM ester)	Intermediate affinity control studies[1].

Note: Kd​ values are highly dependent on pH, temperature, and ionic strength. The ~40 nM Kd​ for 5,5'-Dimethyl-BAPTA is typically observed at pH 7.2[1].

Mechanistic Pathway: Intercepting Local vs. Global Transients

To understand the causality behind choosing 5,5'-Dimethyl-BAPTA over EGTA, one must look at the spatial and temporal dynamics of cardiac E-C coupling. When L-type Ca2+ channels open, they trigger Ryanodine Receptors (RyR2) to release Ca2+ from the sarcoplasmic reticulum (SR) via Calcium-Induced Calcium Release (CICR).

Because EGTA's on-rate is slow, it cannot intercept the rapid diffusion of Ca2+ from the RyR2 to the local microdomain; it only buffers the subsequent global transient. Conversely, the rapid kinetics and high affinity of 5,5'-Dimethyl-BAPTA allow it to instantly chelate Ca2+ at the release site, effectively neutralizing local sparks before they can propagate[1].

Fig 1: Differential interception of E-C coupling by 5,5'-Dimethyl-BAPTA vs. EGTA.

Self-Validating Protocol: Intracellular Calcium Clamping

To utilize 5,5'-Dimethyl-BAPTA in intact cardiac myocytes, researchers must use its acetoxymethyl (AM) ester derivative (5,5'-Dimethyl-BAPTA AM). The AM groups mask the carboxylates, rendering the molecule lipophilic and cell-permeant.

Fig 2: Self-validating workflow for intracellular calcium clamping using AM esters.

Step-by-Step Methodology

Step 1: Reagent Preparation

• Action: Dissolve 5,5'-Dimethyl-BAPTA AM in anhydrous DMSO to create a 1–5 mM stock. Mix with an equal volume of 20% (w/v) Pluronic F-127.

• Causality: AM esters are highly lipophilic and prone to aqueous aggregation. Pluronic F-127 acts as a non-ionic surfactant to uniformly disperse the ester, preventing focal accumulation and ensuring even membrane penetration.

Step 2: Myocyte Loading

• Action: Dilute the stock into the extracellular physiological saline solution to a final concentration of 5–10 µM. Incubate isolated cardiac myocytes for 15–30 minutes at 37°C.

Step 3: Washout and De-esterification (Critical Step)

• Action: Wash the cells 3 times with dye-free extracellular solution. Incubate the cells for an additional 20–30 minutes at room temperature before beginning experiments.

• Causality: The AM ester form does not bind calcium[1]. Intracellular esterases must cleave the AM groups to yield the active, cell-impermeant tetracarboxylate form. If experiments begin immediately after washing, the buffer remains inactive, leading to false-negative results.

Step 4: System Validation & Off-Target Controls

• Action: Confirm Ca2+ transient suppression using a fluorescent indicator like Fluo-4 (loaded simultaneously or prior)[2].

• Action (Self-Validation): Run a parallel control using the cell-impermeant free acid form (5,5'-Dimethyl-BAPTA tetrapotassium salt) applied extracellularly[2].

• Causality: Recent literature demonstrates that intracellular BAPTA derivatives can directly inhibit metabolic targets like PFKFB3, impeding mTORC1-driven translation independently of Ca2+ chelation[3]. If the extracellular free acid control fails to reproduce the phenotypic effect, you can confidently attribute your results to intracellular Ca2+ chelation rather than metabolic off-target toxicity[3]. Furthermore, using 5,5'-Dimethyl-BAPTA AM as a strict control against standard BAPTA-AM helps isolate effects driven purely by differences in Kd​ [4].

References

• 1 - Chelators, Calibration Buffers, Ionophores and Cell-Loading Reagents 2.2 - calcium ions | MedChemExpress (MCE) Life Science Reagents

• 4 - Localized TPC1-mediated Ca2+ release from endolysosomes contributes to myoseptal junction development in zebrafish 4.3 - Intracellular BAPTA directly inhibits PFKFB3, thereby impeding mTORC1-driven Mcl-1 translation and killing Mcl-1-addicted cancer

Sources

• 1. Chelators, Calibration Buffers, Ionophores and Cell-Loading Reagents—Section 19.8 | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. scispace.com [scispace.com]
• 4. journals.biologists.com [journals.biologists.com]

Reproducibility of Kd values for 5,5'-Dimethyl-bapta across literature

Publish Comparison Guide: Reproducibility of Kd​ Values for 5,5'-Dimethyl-BAPTA in Calcium Signaling

Introduction: The Criticality of Precision Calcium Buffering

Precision in calcium ( Ca2+ ) signaling assays relies entirely on the predictable behavior of intracellular chelators. For researchers clamping cytosolic calcium to establish zero-free calcium baselines or studying rapid mobilization, 5,5'-Dimethyl-BAPTA represents the highest-affinity derivative in the BAPTA family. However, a critical challenge in experimental literature is the reproducibility of its dissociation constant ( Kd​ ). This guide objectively compares 5,5'-Dimethyl-BAPTA against alternative chelators, dissects the mechanistic reasons behind its extreme affinity, and provides a self-validating protocol to determine accurate Kd​ values in your specific experimental matrix.

Mechanistic Insights: Why 5,5'-Dimethyl-BAPTA?

To understand why 5,5'-Dimethyl-BAPTA outperforms standard BAPTA in high-affinity applications, we must look at its structure-activity relationship. The addition of methyl groups at the 5 and 5' positions of the aromatic rings fundamentally alters the molecule's electronic landscape. Methyl groups are electron-donating; they push electron density into the aromatic π -system. This increased electron density propagates to the coordinating nitrogen and oxygen atoms, increasing their basicity. Consequently, the octacoordinate Ca2+ complex is highly stabilized, which significantly enhances the binding affinity and lowers the Kd​ 1[1].

Logical relationship between chemical substitution and calcium binding affinity.

The Reproducibility Challenge: Comparative Kd​ Values

A survey of the literature reveals that the Kd​ of 5,5'-Dimethyl-BAPTA is frequently cited as 2[2]. However, empirical measurements show significant variance based on ionic strength, temperature, and the presence of competing divalent cations like Mg2+ .

For instance, under standard in vitro conditions without magnesium, the Kd​ is reported at 0.16 µM, but this shifts to3[3]. Similarly, while standard BAPTA was originally characterized by Tsien (1980) with a Kd​ of 4[4], modern commercial calibrations often place it higher (up to 0.59 µM) depending on the specific buffer composition[3].

Table 1: Comparative Kd​ Values Across Literature

Chelator	Kd​ (No Mg2+ )	Kd​ (1 mM Mg2+ )	Binding Kinetics
5,5'-Dimethyl-BAPTA	~0.15 - 0.16 µM	~0.44 µM	Fast
BAPTA	~0.16 - 0.59 µM	~0.70 µM	Fast
5,5'-Dibromo-BAPTA	~1.50 - 3.60 µM	Not Determined	Fast
EGTA	~0.06 µM (pH 7.4)	> 1000 µM	Slow

Data synthesized from[2],[3],[5], and[4].

Experimental Methodology: Self-Validating Fluorometric Titration

Because literature values vary so widely, relying on a static, published Kd​ can invalidate quantitative imaging and patch-clamp data. As a best practice, researchers must empirically determine the Kd​ under their exact buffer conditions. The following protocol utilizes a competitive fluorometric titration that acts as a self-validating system.

Workflow for the self-validating fluorometric determination of calcium chelator Kd values.

Step-by-Step Protocol & Causality

• Buffer Preparation (The Foundation): Prepare two buffers—a "Zero Ca2+ " buffer (containing 10 mM 5,5'-Dimethyl-BAPTA) and a "High Ca2+ " buffer (containing 10 mM 5,5'-Dimethyl-BAPTA + 10 mM CaCl2​ ).

  • Causality: Formulating both buffers with identical chelator concentrations ensures that mixing them alters only the free Ca2+ concentration, keeping the total buffering capacity strictly constant.

• Indicator Addition: Spike both buffers with a fluorescent indicator (e.g., Fluo-4 at 1-5 µM).

  • Causality: The indicator must have a Kd​ within a 10-fold range of the chelator to ensure effective thermodynamic competition without overwhelming the system's buffering capacity.

• Reciprocal Titration: Titrate the High Ca2+ buffer into the Zero Ca2+ buffer.

  • Causality: Reciprocal mixing maintains a perfectly constant concentration of both the chelator and the fluorescent indicator. This entirely eliminates fluorescence artifacts caused by volumetric dilution.

• Fluorometric Measurement: Record the fluorescence intensity at equilibrium for each titration point using a microplate reader or spectrofluorometer.

• Non-linear Regression & Self-Validation: Plot fluorescence vs. calculated free Ca2+ and fit to the Hill equation.

  • Self-Validation Check: This protocol is self-validating through the Hill coefficient ( nH​ ). A valid 1:1 binding stoichiometry must yield an nH​ between 0.95 and 1.05. If nH​ deviates significantly, it mathematically proves the presence of cooperative binding artifacts, pH shifts, or impure chelator stocks, prompting an immediate halt and recalibration of the assay.

Alternative Selection Guide

Choosing the right chelator is as critical as knowing its Kd​ . Use the following logic to select the appropriate alternative for your workflow:

Table 2: Chelator Selection Matrix

Chelator	Primary Application	Rationale
5,5'-Dimethyl-BAPTA	Absolute Zero Ca2+ Clamping	Highest affinity BAPTA derivative; ideal for completely stripping cytosolic calcium to calibrate fluorescent indicators in situ[3].
BAPTA	Standard Rapid Buffering	Provides fast on/off rates with moderate affinity (~160 nM), suitable for truncating fast synaptic Ca2+ transients[4].
5,5'-Dibromo-BAPTA	Spatial Ca2+ Shuttling	Low affinity (~1.5 µM) allows local Ca2+ spikes to occur while preventing global waves, useful in studying localized phenomena like pollen tube growth[2].
EGTA	Slow Buffering / Extracellular Use	Highly specific for Ca2+ over Mg2+ 5[5], but its slow binding kinetics allow rapid, localized Ca2+ signals to escape chelation initially.

Sources

• 1. elifesciences.org [elifesciences.org]
• 2. researchgate.net [researchgate.net]
• 3. biotium.com [biotium.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. medchemexpress.com [medchemexpress.com]

Benchmarking 5,5'-Dimethyl-bapta against novel calcium buffers

Benchmarking 5,5'-Dimethyl-BAPTA Against Novel Calcium Buffers: A Comprehensive Guide for Intracellular Calcium Clamping

As a Senior Application Scientist, I frequently encounter researchers struggling to isolate highly localized, transient calcium ( Ca2+ ) microdomains. The choice of calcium chelator dictates whether you successfully clamp a fast Ca2+ spark or merely blunt a global wave. While EGTA has been a classical choice, its slow binding kinetics make it inadequate for capturing rapid Ca2+ transients. The BAPTA (1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid) family revolutionized this field by offering binding rates 50–400 times faster than EGTA, with relative insensitivity to intracellular pH fluctuations[1].

Among these derivatives, 5,5'-Dimethyl-BAPTA stands out with the highest affinity ( Kd​≈0.15μM ), making it the gold standard for completely clamping basal and stimulated cytosolic Ca2+ [1][2]. However, to prove true causality in signaling pathways, we must benchmark it against other derivatives (like 5,5'-Dibromo-BAPTA) and novel structural analogs to rule out off-target effects[3].

Quantitative Benchmarking of Calcium Buffers

To rationally design a Ca2+ clamping experiment, you must match the buffer's Kd​ to the physiological concentration of the target microdomain. A buffer is most effective when the ambient Ca2+ concentration is near its Kd​ .

Table 1: Physicochemical Properties of Key Calcium Chelators

Buffer	Kd​ for Ca2+ ( μM )	Binding Kinetics	Primary Experimental Application
5,5'-Dimethyl-BAPTA	0.15	Very Fast	Complete suppression of fast Ca2+ transients; establishing zero-calcium baselines[4].
BAPTA	0.21	Very Fast	General intracellular Ca2+ clamping and patch-clamp experiments[2].
5,5'-Difluoro-BAPTA	0.25	Fast	Ca2+ clamping; 19F NMR analysis of Ca2+ in live cells[1].
5,5'-Dibromo-BAPTA	1.50	Fast	Studying spatial Ca2+ buffering; dissipating slow Ca2+ waves[4].
EGTA	~0.15 (pH dependent)	Slow	Buffering global, slow Ca2+ waves; distinguishing fast microdomains from global signals[1].
TF-BAPTA	~65.0	Fast	Negative control for off-target BAPTA effects (e.g., PFKFB3 inhibition)[3].

Mechanistic Insights: Kinetics vs. Affinity

Why use 5,5'-Dimethyl-BAPTA over EGTA when both have a similar Kd​ near 150 nM? The causality lies in the on-rate ( kon​ ). When an Inositol 1,4,5-trisphosphate receptor ( IP3​R ) opens, Ca2+ floods the cytosol, creating a high-concentration microdomain (up to 10-100 μM locally) before diffusing. EGTA binds Ca2+ too slowly to intercept this local spike, allowing downstream effectors near the channel to activate. 5,5'-Dimethyl-BAPTA, with its rapid kon​ , intercepts the Ca2+ immediately at the channel mouth, effectively neutralizing the microdomain[1].

Furthermore, comparing 5,5'-Dimethyl-BAPTA ( Kd​ 0.15 μM ) with 5,5'-Dibromo-BAPTA ( Kd​ 1.5 μM ) allows researchers to dissect spatial concentration gradients. For instance, during zebrafish cytokinesis, 5,5'-Dibromo-BAPTA successfully dissipates specific slow Ca2+ waves that 5,5'-Dimethyl-BAPTA does not, proving that the spatial diffusion of Ca2+ relies on specific concentration thresholds and buffer saturation limits[4].

Differential interception of Ca2+ microdomains by fast (5,5'-Dimethyl-BAPTA) vs. slow (EGTA) buffers.

Experimental Protocols: Building a Self-Validating System

To ensure scientific integrity, every Ca2+ clamping experiment must include a self-validating control. It was recently discovered that BAPTA derivatives can directly inhibit PFKFB3, impeding mTORC1-driven translation independent of Ca2+ chelation[3]. Therefore, using a low-affinity analog like TF-BAPTA ( Kd​ ~65 μM ) is critical to rule out off-target metabolic effects[3].

Protocol 1: In Vivo Clamping of Intracellular Ca2+ via AM-Ester Loading

This protocol details the loading of 5,5'-Dimethyl-BAPTA-AM to clamp cytosolic Ca2+ , using TF-BAPTA-AM as a negative control.

Step 1: Reagent Preparation

• Reconstitute 5,5'-Dimethyl-BAPTA-AM and TF-BAPTA-AM in high-quality, anhydrous DMSO to a stock concentration of 10 mM.

  • Causality Note: AM esters are highly susceptible to hydrolysis. Anhydrous DMSO prevents premature degradation, ensuring the molecule remains membrane-permeant.

• Prepare a 20% (w/v) Pluronic F-127 solution in DMSO. Mix 1:1 with the AM-ester stocks.

  • Causality Note: Pluronic F-127 is a non-ionic surfactant that prevents the hydrophobic AM-esters from aggregating in the aqueous culture medium, facilitating uniform cellular uptake.

Step 2: Cell Loading

• Wash cells twice with a physiological buffer (e.g., HBSS with Ca2+ / Mg2+ ).

• Incubate cells with 10–20 μM of the AM-ester/Pluronic mixture in serum-free medium for 30–45 minutes at 37°C in the dark.

  • Causality Note: Serum esterases will cleave the AM group extracellularly, rendering the buffer impermeant. Serum-free conditions are mandatory.

Step 3: De-esterification and Validation

• Wash cells three times with HBSS to remove extracellular dye.

• Incubate in complete medium for an additional 30 minutes at 37°C.

  • Causality Note: This "de-esterification" period allows intracellular esterases to fully cleave the AM groups, trapping the active, anionic 5,5'-Dimethyl-BAPTA inside the cytosol.

• Self-Validation Step: Load a parallel cohort with Fura-2 AM. Stimulate with an agonist (e.g., Ionomycin). Cells loaded with 5,5'-Dimethyl-BAPTA should show a completely flat Ca2+ baseline, whereas TF-BAPTA-loaded cells will exhibit a normal Ca2+ spike, confirming that the loading protocol worked and that Ca2+ is specifically clamped by the high-affinity buffer[3].

Step-by-step workflow for AM-ester loading and self-validating calcium imaging.

Protocol 2: Microinjection for Spatial Gradient Disruption

For developmental biology (e.g., zebrafish embryos or pollen tubes), AM-ester loading is often too slow or uneven. Microinjection of the free acid form is preferred[2][4].

• Prepare 25 mM stocks of 5,5'-Dimethyl-BAPTA (free acid) and 5,5'-Dibromo-BAPTA in an intracellular buffer (e.g., 100 mM KCl, 10 mM HEPES, pH 7.2).

• To establish a resting Ca2+ level, co-inject with CaCl2​ to set the free [Ca2+] to ~400 nM.

  • Causality Note: Injecting an un-calibrated buffer will strip the cell of all basal Ca2+ , causing immediate toxicity rather than specific pathway inhibition[4].

• Microinject ~0.9 nL into the blastodisc to achieve a final cytosolic concentration of ~260 μM [4].

• Observe phenotypic changes. 5,5'-Dibromo-BAPTA ( Kd​ 1.5 μM ) will dissipate slow waves, while 5,5'-Dimethyl-BAPTA ( Kd​ 0.15 μM ) may leave certain high-concentration transients intact if the buffer is saturated locally[4].

Data Interpretation and Troubleshooting

When benchmarking 5,5'-Dimethyl-BAPTA against novel buffers, always consider the buffer capacity ( β ). A common pitfall is assuming that a low Kd​ guarantees complete clamping. If the total calcium influx exceeds the total buffer concentration, the buffer saturates, and free Ca2+ will rise. This is why 5,5'-Dimethyl-BAPTA is often used at high intracellular concentrations (0.1 - 1 mM) to overwhelm the endogenous buffering capacity.

Always include an EGTA control. If a cellular process is inhibited by 5,5'-Dimethyl-BAPTA but not by EGTA, it is driven by a fast, highly localized Ca2+ microdomain (e.g., synaptic vesicle release). If both inhibit the process, it is driven by a global Ca2+ elevation (e.g., NFAT translocation)[1].

Sources

• 1. Chelators, Calibration Buffers, Ionophores and Cell-Loading Reagents—Section 19.8 | Thermo Fisher Scientific - TW [thermofisher.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. ijdb.ehu.eus [ijdb.ehu.eus]

Safety & Regulatory Compliance

Physicochemical Profile &amp; Hazard Assessment

Title : Operational Guide: Proper Handling and Disposal of 5,5'-Dimethyl-BAPTA

Introduction As a Senior Application Scientist, I frequently consult with research teams on the optimization of intracellular calcium ( Ca2+ ) signaling assays. While much attention is given to the loading efficiency and fluorescence output of assays utilizing 5,5'-Dimethyl-BAPTA, the logistical and safety protocols surrounding its disposal are equally critical. 5,5'-Dimethyl-BAPTA is a highly selective, high-affinity calcium chelator. Whether you are using the cell-impermeant tetrapotassium salt or the cell-permeant acetoxymethyl (AM) ester, improper disposal can lead to severe ecological downstream effects by stripping essential metal ions from aquatic environments[1].

This guide provides a causality-driven, self-validating framework for the safe handling, spill containment, and disposal of 5,5'-Dimethyl-BAPTA, ensuring your laboratory maintains strict compliance with environmental health and safety (EHS) standards.

Before designing a disposal protocol, we must understand the physical state and solvent vehicle of the compound. The AM ester form is almost exclusively reconstituted in anhydrous dimethyl sulfoxide (DMSO), which fundamentally alters its hazard profile compared to the aqueous salt form.

Table 1: Quantitative Physicochemical Data of 5,5'-Dimethyl-BAPTA Variants

Property	5,5'-Dimethyl-BAPTA (Salt)	5,5'-Dimethyl-BAPTA, AM Ester
Molecular Weight	505.4 g/mol	764.7 g/mol
Solubility Vehicle	Aqueous buffers (e.g., PBS, HEPES)	Organic solvents (DMSO, Ethanol)
Cell Permeability	Impermeant (Extracellular use)	Permeant (Intracellular loading)
Ca2+ Kd​ (No Mg2+ )	0.16 µM[1]	N/A (Requires intracellular esterase cleavage)
Primary Hazard	Mild respiratory/eye irritant	Vehicle-driven dermal penetration
Storage Temperature	-20°C	-20°C (Desiccated, protect from light)

Causality-Driven Safety & Handling Principles

Standard safety data sheets (SDS) classify BAPTA derivatives as non-hazardous under general GHS criteria, but this classification assumes ideal conditions[2]. In practice, the operational risk is dictated by the solvent.

• The DMSO Penetration Risk : When disposing of the AM ester form, researchers are handling a DMSO solution. DMSO is a potent chemical penetration enhancer. If a spill occurs, wiping it with standard latex gloves is an operational failure; DMSO will rapidly carry the chelator through the latex and into the dermal layer, potentially causing localized intracellular calcium depletion[3]. Always use double-layered nitrile gloves.

• Ecological Chelation : Why is drain disposal strictly prohibited? Even at micromolar concentrations, synthetic organic chelators like 5,5'-Dimethyl-BAPTA do not readily degrade in standard wastewater treatment facilities. Releasing them into the sewage system can disrupt the trace metal balance of local aquatic ecosystems[4].

Step-by-Step Methodologies: Spill Management & Disposal

Protocol A: Immediate Spill Containment & Decontamination This protocol is a self-validating system designed to ensure zero residual chemical exposure.

• Assess & Isolate : Immediately identify whether the spill is dry powder or a DMSO-reconstituted solution. Cordon off the area.

• PPE Upgrade : Don chemical-resistant safety goggles, a lab coat, and double-layered nitrile gloves. Do not use latex.

• Containment :

  • For Powder: Do not sweep, as this causes aerosolization. Cover the powder with damp paper towels to trap the dust, then carefully scoop the towels into a designated solid chemical waste bag[5].

  • For Liquid (DMSO): Apply an inert, liquid-binding material (e.g., diatomite, vermiculite, or commercial spill pads) over the spill[2]. Do not use combustible materials like sawdust.

• Surface Decontamination : Scrub the affected surface with a 10% laboratory detergent solution, followed by a thorough wipe with 70% ethanol[2].

• Validation Step : Physically inspect the surface. Perform a tactile check with fresh nitrile gloves; the complete absence of a slippery residue (characteristic of DMSO) confirms the successful removal of the organic solvent carrier.

Protocol B: Routine Waste Segregation and Disposal

• Liquid Organic Waste : Collect all DMSO-based stock solutions of 5,5'-Dimethyl-BAPTA AM in a clearly labeled, sealable "Non-Halogenated Organic Waste" container.

• Liquid Aqueous Waste : Collect all buffer solutions containing the tetrapotassium salt in a separate "Aqueous Chemical Waste" carboy.

• Solid Waste : Place all contaminated pipette tips, microcentrifuge tubes, and empty reagent vials into a designated solid hazardous waste bin[6].

• Cell Culture Media : If the chelator was used in live-cell assays, treat the waste media with 10% sodium hypochlorite (bleach) for 30 minutes to neutralize biological hazards. Route this to the appropriate chemical waste stream as dictated by your local EHS guidelines.

• Final Disposal : Transfer all sealed, labeled containers to the facility's EHS team for licensed chemical incineration[5].

• Validation Step : Log the exact volume and concentration of the waste in the EHS manifest. Validation is achieved when the manifest volume strictly matches the generated experimental waste, ensuring zero unaccounted environmental release.

Waste Segregation Workflow Visualization

To standardize laboratory operations, follow the segregation pathway outlined below.

Caption: Workflow for the segregation and proper disposal of 5,5'-Dimethyl-BAPTA laboratory waste.

References

• Dojindo Laboratories. "Safety Data Sheet - BAPTA-AM." Available at:[Link]

• Cellagen Technology. "Material Safety Data Sheet - BAPTA-AM." Available at: [Link]

Sources

• 1. biotium.com [biotium.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. cellagentech.com [cellagentech.com]
• 4. biotium.com [biotium.com]
• 5. dojindo.com [dojindo.com]
• 6. fluorochem.co.uk [fluorochem.co.uk]

Personal protective equipment for handling 5,5'-Dimethyl-bapta

[label="Weighing

As a Senior Application Scientist, I have observed that the success of intracellular calcium modulation experiments relies as much on rigorous logistical handling as it does on the underlying biology. 5,5'-Dimethyl-BAPTA, particularly in its cell-permeable acetoxymethyl (AM) ester form, is a high-affinity calcium chelator indispensable for decoupling Ca²⁺-dependent signaling pathways in drug development.

However, handling this compound requires strict safety and operational protocols. The AM ester is exclusively reconstituted in anhydrous Dimethyl Sulfoxide (DMSO)—a potent solvent that rapidly penetrates the epidermal barrier. Mishandling does not just ruin an experiment; it presents a direct vector for transdermal toxicity.

This guide provides the authoritative framework for the safe handling, operational execution, and disposal of 5,5'-Dimethyl-BAPTA.

Mechanistic Context: Why Strict PPE is Non-Negotiable

To understand the safety requirements, we must examine the chemistry. 5,5'-Dimethyl-BAPTA boasts a higher calcium affinity (K_d ~ 0.16 µM in Mg²⁺-free environments) compared to standard BAPTA [1.1]. To load this hydrophilic chelator into living cells, it is synthesized as a lipophilic AM ester.

When dissolved in DMSO, 5,5'-Dimethyl-BAPTA AM easily crosses the plasma membrane. Once inside the cytosol, endogenous non-specific esterases cleave the AM groups, trapping the active chelator inside the cell[1]. If this DMSO-chelator mixture contacts your skin, the exact same mechanism occurs in your epidermal cells. The DMSO acts as a transdermal vehicle, carrying the chelator into your tissue where it will deplete local intracellular calcium, leading to severe cytotoxicity and potential systemic effects. Furthermore, the lyophilized powder itself is classified as a respiratory tract irritant (H335)[2].

Mechanism of transdermal toxicity of DMSO-solubilized 5,5'-Dimethyl-BAPTA AM.

Personal Protective Equipment (PPE) Matrix

Do not rely on standard latex gloves when handling DMSO-reconstituted probes. The following table summarizes the quantitative specifications and the causality behind the required PPE[2].

PPE Category	Specification	Causality / Rationale
Hand Protection	Double-layer Nitrile (≥ 0.11 mm thickness)	DMSO rapidly degrades standard latex. Double-gloving provides a fail-safe against micro-tears during reconstitution and pipetting.
Eye Protection	Snug-fitting safety goggles (ANSI Z87.1)	Protects ocular mucosa from aerosolized DMSO/chelator micro-droplets generated during vortexing.
Body Protection	Fluid-resistant lab coat with knit cuffs	Prevents the capillary action of spilled solvent from traveling up the sleeves and contacting the forearms.
Respiratory	Fume hood (Face velocity 80-100 fpm)	The un-reconstituted powder poses a respiratory irritation hazard (H335). All weighing and reconstitution must occur in a ventilated enclosure.

Operational Plan: Step-by-Step Handling & Cell Loading

A protocol is only as good as its self-validating steps. The following methodology ensures maximum chelator efficacy while minimizing exposure risks[1][3].

Phase A: Reconstitution (Stock Solution Preparation)

• Equilibration: Remove the 5,5'-Dimethyl-BAPTA AM vial from -20°C storage and allow it to equilibrate to room temperature in a desiccator for exactly 30 minutes before opening.

  • Causality: Opening a cold vial causes ambient moisture to condense inside. Water prematurely hydrolyzes the AM esters, rendering the chelator impermeable to cells and ruining the reagent.

• Solubilization: Inside a fume hood, add high-purity, anhydrous DMSO to create a 10 mM stock solution.

  • Validation: The resulting solution must be completely clear. Any cloudiness indicates water contamination or a degraded product.

• Aliquotting: Aliquot the stock into single-use volumes (e.g., 10 µL) in light-blocking amber tubes and immediately store at -20°C.

Phase B: In Vitro Cell Loading

• Working Solution: Dilute the stock to a working concentration of 5–20 µM in a serum-free , calcium-free buffer. Add Pluronic F-127 (0.02% final concentration).

  • Causality: Serum contains esterases that will cleave the AM ester before it ever reaches your cells. Pluronic F-127 is a non-ionic detergent that prevents the highly lipophilic AM ester from precipitating out of the aqueous buffer[1].

• Incubation: Incubate the cells with the working solution for 30–45 minutes at 37°C in the dark.

• Washing & De-esterification: Wash the cells three times with a standard calcium-containing physiological buffer to remove extracellular dye. Incubate for an additional 15 minutes.

  • Validation: This post-wash incubation is critical; it provides the intracellular esterases enough time to fully cleave the AM esters, ensuring the chelator is fully active before you begin your assay.

Step-by-step operational workflow for in vitro cell loading of 5,5'-Dimethyl-BAPTA AM.

Disposal and Spill Management

Because 5,5'-Dimethyl-BAPTA AM is biologically active and dissolved in an organic solvent, it cannot be disposed of via standard biohazard or aqueous waste streams.

• Spill Mitigation: If a DMSO/chelator spill occurs, do not use water initially , as DMSO reacts exothermically with water and will spread the contaminant. Absorb the spill using an inert material (e.g., vermiculite or sand). Clean the residual area first with 70% ethanol, followed by soap and water.

• Waste Disposal: Collect all pipette tips, tubes, and liquid waste containing DMSO and BAPTA derivatives into a designated, chemically compatible hazardous waste container (HDPE plastic is recommended). Label clearly as "Toxic Organic Liquid Waste - Contains DMSO and BAPTA derivatives" and coordinate with your institutional Environmental Health and Safety (EHS) department for incineration.

References

Sources

• 1. Chelators, Calibration Buffers, Ionophores and Cell-Loading Reagents—Section 19.8 | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]